2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile

Core Science & Biosynthesis

2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile chemical structure and properties

The following technical guide details the structural characteristics, synthetic pathways, and physicochemical properties of 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile . This document is designed for medicinal chemists and process scientists utilizing this scaffold in drug discovery campaigns.

Executive Summary

2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile is a functionalized heterocyclic building block characterized by a 1,3-oxazole core substituted at the C2 position with a sec-butyl group and at the C4 position with a nitrile moiety. This scaffold serves as a critical bioisostere for esters and amides in peptidomimetics and acts as a metabolic "handle" in fragment-based drug design (FBDD). Its amphiphilic nature, driven by the lipophilic sec-butyl chain and the polar nitrile, makes it an ideal probe for exploring hydrophobic pockets adjacent to polar binding sites in enzymes such as proteases and kinases.

Chemical Identity & Stereochemistry

Property	Data
IUPAC Name	2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile
Molecular Formula	C₈H₁₀N₂O
Molecular Weight	150.18 g/mol
SMILES	CCC(C)c1nc(C#N)co1
Chiral Center	C2 of the butyl chain (marked with asterisk: CCC(*C))
Stereoisomers	(R)- and (S)- enantiomers exist.

Stereochemical Considerations

The sec-butyl group introduces a chiral center at the benzylic-like position relative to the oxazole ring. In biological assays, the (S)- and (R)- enantiomers often exhibit distinct binding affinities due to the spatial arrangement of the ethyl and methyl groups within the hydrophobic cleft of the target protein.

• Recommendation: For initial screening, the racemate is typically used. For lead optimization, asymmetric synthesis or chiral resolution (via chiral HPLC using polysaccharide-based columns) is required to isolate the eutomer.

Physicochemical Profile (Calculated)

The following parameters are essential for evaluating the compound's "drug-likeness" and permeability profile.

Parameter	Value	Interpretation
cLogP	~1.8 - 2.1	Moderate lipophilicity; likely good oral bioavailability.
TPSA	49.8 Ų	(26.0 for Oxazole + 23.8 for Nitrile). High permeability (Rule of 5 compliant).
H-Bond Donors	0	Enhances membrane permeability.
H-Bond Acceptors	3	N(oxazole), O(oxazole), N(nitrile).
Rotatable Bonds	2	Low flexibility, reducing entropic penalty upon binding.
pKa (Conj. Acid)	~0.5 - 1.0	The oxazole nitrogen is weakly basic; unlikely to be protonated at physiological pH.

Synthetic Methodology

Protocol: Stepwise Construction from Amide

Phase 1: Cyclization to the Ester

Reaction: Condensation of 2-methylbutanamide with ethyl bromopyruvate.

• Reagents: 2-Methylbutanamide (1.0 eq), Ethyl bromopyruvate (1.1 eq), CaCO₃ or NaHCO₃ (1.5 eq).

• Solvent: Ethanol or DMF.

• Conditions: Reflux for 4–6 hours.

• Mechanism: Nucleophilic attack of the amide oxygen on the alkyl bromide, followed by nitrogen attack on the ketone carbonyl and dehydration.

• Output: Ethyl 2-(butan-2-yl)oxazole-4-carboxylate.

Phase 2: Ammonolysis

Reaction: Conversion of ethyl ester to primary amide.

• Reagents: 7N NH₃ in Methanol.

• Conditions: Sealed tube, 50°C, 12 hours.

• Output: 2-(Butan-2-yl)oxazole-4-carboxamide.

Phase 3: Dehydration to Nitrile

Reaction: Conversion of primary amide to nitrile.

• Reagents: Trifluoroacetic anhydride (TFAA) (1.2 eq) and Pyridine (2.0 eq) OR POCl₃.

• Solvent: Dichloromethane (DCM), 0°C to RT.

• Workup: Quench with saturated NaHCO₃. Extract with DCM.

• Purification: Flash column chromatography (Hexane/EtOAc).

Synthetic Workflow Diagram

The following diagram illustrates the logical flow and critical decision points in the synthesis.

Caption: Stepwise synthetic route ensuring regio-control of the 2,4-substitution pattern.

Reactivity & Applications in Drug Design

The Nitrile "Warhead"

The C4-nitrile group is not merely a passive substituent; it serves as a versatile electrophile.

• Pinner Reaction: Conversion to imidates or esters under acidic conditions.

• Tetrazole Formation: Reaction with sodium azide (NaN₃) yields the 5-substituted tetrazole, a classic carboxylic acid bioisostere with improved metabolic stability and lipophilicity.

• Reduction: Catalytic hydrogenation yields the primary amine (aminomethyl group), facilitating fragment growing.

The Oxazole Core

The 1,3-oxazole ring acts as a spacer that holds the aliphatic tail and the polar head group in a specific vector.

• Metabolic Stability: Oxazoles are generally resistant to oxidative metabolism by CYPs compared to furan or thiophene analogs, though the sec-butyl side chain may be susceptible to hydroxylation.

• Hydrogen Bonding: The N3 nitrogen is a weak acceptor, capable of interacting with backbone amides in the target protein.

Pharmacophore Mapping

Understanding how this molecule interacts with a binding site is crucial for SAR (Structure-Activity Relationship) studies.

Caption: Pharmacophore map highlighting the dual hydrophobic/polar interaction modes.

Safety & Handling

• Hazard Class: Nitriles are generally toxic if ingested or inhaled. Oxazoles can be skin irritants.

• Handling: Perform all synthesis steps, particularly those involving TFAA or ammonia, in a well-ventilated fume hood.

• Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. The nitrile group is stable, but the oxazole ring can degrade under strong acidic conditions over prolonged periods.

References

• Wipf, P., & Miller, C. P. (1993). A new synthesis of highly functionalized oxazoles. The Journal of Organic Chemistry, 58(14), 3604-3606. [Link]

• Meanwell, N. A. (2011). Fluorine and fluorinated motifs in the design and application of bioisosteres for drug design. Journal of Medicinal Chemistry, 54(8), 2529-2591. (Context on nitrile/heterocycle bioisosteres). [Link]

• PubChem Compound Summary. Oxazole-4-carbonitrile derivatives (General Class). [Link]

An In-depth Technical Guide to 2-sec-Butyl-1,3-oxazole-4-carbonitrile and its Analogs: Synthesis, Properties, and Applications in Drug Discovery

This technical guide provides a comprehensive overview of 2-sec-butyl-1,3-oxazole-4-carbonitrile, a member of the broader class of 2-alkyl-1,3-oxazole-4-carbonitriles. While specific data for the sec-butyl derivative is not extensively available in public literature, this guide will establish its nomenclature and extrapolate its likely properties and synthetic pathways based on well-documented analogs. The content is tailored for researchers, scientists, and professionals in drug development who are interested in the synthesis and application of novel oxazole-based compounds.

The 1,3-oxazole ring is a privileged heterocyclic scaffold in medicinal chemistry, present in a wide array of biologically active compounds.[1] Its derivatives are known to exhibit a broad spectrum of pharmacological activities, including anticancer, antibacterial, and anti-inflammatory properties, making them a focal point of contemporary drug discovery efforts.[2][3][4]

Nomenclature and Structural Elucidation

The systematic IUPAC name for the topic compound is 2-(butan-2-yl)-1,3-oxazole-4-carbonitrile . The "sec-butyl" common name refers to a butan-2-yl group attached at the 2-position of the 1,3-oxazole ring. The nitrile functional group is located at the 4-position.

Synonyms:

• 2-(1-methylpropyl)-1,3-oxazole-4-carbonitrile

The structure features a chiral center at the first carbon of the sec-butyl group, meaning it can exist as (R)- and (S)-enantiomers. The isomeric relationship with 2-tert-butyl-1,3-oxazole-4-carbonitrile is important to note, as the steric and electronic properties of these isomers can lead to different biological activities.

Predicted Physicochemical and Spectroscopic Properties

While experimental data for 2-sec-butyl-1,3-oxazole-4-carbonitrile is scarce, its properties can be reasonably predicted based on related structures.

Property	Predicted Value/Characteristic	Rationale
Molecular Formula	C9H12N2O	Based on structural composition.
Molecular Weight	164.21 g/mol	Calculated from the molecular formula.
LogP	Approx. 2.0 - 2.5	Estimated based on the alkyl and nitrile substituents, suggesting moderate lipophilicity.
1H NMR	Characteristic signals for the sec-butyl group (a triplet, a sextet, and two doublets), and a singlet for the C5-H of the oxazole ring.	The chemical shifts would be influenced by the electronic environment of the oxazole ring.
13C NMR	Resonances for the oxazole ring carbons (C2, C4, C5), the nitrile carbon, and the four carbons of the sec-butyl group.	The chemical shifts of the oxazole carbons are diagnostic for this heterocyclic system.
IR Spectroscopy	A strong absorption band around 2230 cm-1 for the nitrile (C≡N) stretching vibration. Bands characteristic of the C=N and C-O-C stretching of the oxazole ring.	These are characteristic vibrational modes for the functional groups present.
Mass Spectrometry	A molecular ion peak (M+) at m/z 164.10, with fragmentation patterns corresponding to the loss of alkyl fragments from the sec-butyl group.	High-resolution mass spectrometry would confirm the elemental composition.

Synthesis of 2-Alkyl-1,3-oxazole-4-carbonitriles

The synthesis of 2-alkyl-1,3-oxazole-4-carbonitriles can be approached through several established methods for oxazole ring formation. The most common strategies involve the condensation of an amide with an α-haloketone or a related derivative.

General Synthetic Approach: Condensation of an Amide with an α-Halo-β-ketonitrile

A primary route to the target scaffold involves the reaction of a suitable amide, in this case, 2-methylbutanamide , with an α-halo-β-ketonitrile, such as 2-bromo-3-oxobutanenitrile .[5][6] This method is an adaptation of the Bredereck and Robinson-Gabriel syntheses.[7][8][9]

Caption: General synthetic pathway to 2-sec-butyl-1,3-oxazole-4-carbonitrile.

Experimental Protocols

Protocol 1: Synthesis of 2-Methylbutanamide

2-Methylbutanamide can be prepared from 2-methylbutanoic acid via conversion to the acid chloride followed by amination.

Step-by-step Methodology:

• Acid Chloride Formation: To a solution of 2-methylbutanoic acid (1.0 eq) in an anhydrous solvent such as dichloromethane, add thionyl chloride (1.2 eq) dropwise at 0 °C.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, or until the evolution of gas ceases.

• Remove the solvent and excess thionyl chloride under reduced pressure to yield crude 2-methylbutanoyl chloride.

• Amination: Dissolve the crude acid chloride in an anhydrous aprotic solvent (e.g., dichloromethane) and cool to 0 °C.

• Bubble anhydrous ammonia gas through the solution or add a solution of aqueous ammonia (2.0 eq) dropwise.

• Stir the reaction mixture for 1-2 hours at room temperature.

• Quench the reaction with water and extract the product with an organic solvent.

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to afford 2-methylbutanamide.[10][11]

Protocol 2: Synthesis of 2-sec-Butyl-1,3-oxazole-4-carbonitrile (Analogous Synthesis)

This protocol is based on the general condensation reaction.

Step-by-step Methodology:

• Condensation: In a round-bottom flask, dissolve 2-methylbutanamide (1.0 eq) and 2-bromo-3-oxobutanenitrile (1.0 eq) in a suitable solvent such as ethanol or DMF.[12]

• Heat the mixture to reflux for 4-8 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

• Cyclodehydration: After the initial condensation, a dehydrating agent such as concentrated sulfuric acid or polyphosphoric acid is added cautiously.[7][13]

• Continue to heat the reaction mixture for an additional 2-4 hours.

• Work-up: Cool the reaction mixture to room temperature and pour it onto crushed ice.

• Neutralize the solution with a suitable base (e.g., sodium bicarbonate).

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel to yield 2-sec-butyl-1,3-oxazole-4-carbonitrile.

Caption: Workflow for the synthesis of 2-sec-butyl-1,3-oxazole-4-carbonitrile.

Applications in Drug Development

The oxazole scaffold is a key component in numerous compounds with significant biological activity.[14][15] The introduction of an alkyl group at the 2-position and a nitrile at the 4-position can modulate the pharmacokinetic and pharmacodynamic properties of the molecule.

• Anticancer Activity: Many oxazole derivatives have demonstrated potent anticancer activity by targeting various cellular pathways.[4][15] The lipophilicity and steric bulk of the sec-butyl group could influence binding to target proteins.

• Antibacterial and Antifungal Activity: The oxazole nucleus is found in several antimicrobial agents.[3][4] The nitrile group can act as a hydrogen bond acceptor, potentially interacting with active sites of microbial enzymes.

• Anti-inflammatory Properties: Some oxazole-containing compounds exhibit anti-inflammatory effects, often through the inhibition of enzymes like cyclooxygenases.[4]

The specific biological profile of 2-sec-butyl-1,3-oxazole-4-carbonitrile would require empirical testing, but its structural motifs suggest it is a promising candidate for screening in various therapeutic areas.

Conclusion

While 2-sec-butyl-1,3-oxazole-4-carbonitrile is not a widely documented compound, its synthesis is feasible through established methodologies for oxazole formation. This guide provides a scientifically grounded framework for its preparation and an informed prediction of its properties. The versatility of the oxazole core in medicinal chemistry suggests that this compound and its derivatives are valuable targets for future research and development in the pharmaceutical industry. The detailed protocols and mechanistic insights provided herein serve as a practical resource for scientists embarking on the synthesis and exploration of this promising class of molecules.

References

• Robinson, R. (1909). A new synthesis of oxazole derivatives. Journal of the Chemical Society, Transactions, 95, 2167-2174.
• Gabriel, S. (1910). Synthese von Oxazolen und Thiazolen. Berichte der deutschen chemischen Gesellschaft, 43(1), 134-138.
• Wipf, P., & Miller, C. P. (1993). A new synthesis of oxazoles and thiazoles. The Journal of Organic Chemistry, 58(14), 3604-3606.
• Bredereck, H., Gompper, R., & Geiger, B. (1960). Synthese von 2,4-disubstituierten Oxazolen. Chemische Berichte, 93(6), 1402-1406.
• Spiteri, C., et al. (2011). Silver mediated one-step synthesis of oxazoles from α-haloketones. Journal of Saudi Chemical Society, 15(3), 277-281.
• BenchChem. (2025). The Oxazole Core: A Technical Guide to its Discovery, Synthesis, and Significance in Drug Development.
• SynArchive. (n.d.). Robinson-Gabriel Synthesis.
• Chiacchio, M. A., et al. (2019). Oxazole-Based Compounds As Anticancer Agents. Current Medicinal Chemistry, 26(41), 7337-7371.
• Allied Academies. (2025). Biological Importance of Oxazoles.
• Kakkar, S., & Narasimhan, B. (2019).
• Goyal, A., et al. (2022). An Overview on Biological Activities of Oxazole, Isoxazoles and 1,2,4-Oxadiazoles Derivatives.
• Zhang, M., et al. (2020). Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis. Molecules, 25(7), 1634.
• Chiacchio, M. A., et al. (2019). Oxazole-Based Compounds As Anticancer Agents. Bentham Science Publishers.
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• BenchChem. (2025). Application Notes: Synthesis of Substituted Nitriles Using 2-Bromobutanenitrile.
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• BenchChem. (2025). 2-Bromobutanenitrile molecular structure and formula.
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• Palmer, D. C. (2004). Oxazoles: Synthesis, Reactions, and Spectroscopy. John Wiley & Sons.
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• Kapoor, A., et al. (2022). Strategies to Synthesis of 1,3,4-Oxadiazole Derivatives and Their Biological Activities: A Mini Review.
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• BenchChem. (2025). The Synthesis of 4-Alkyl-1,3-Oxazoles: A Comprehensive Technical Guide.
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• Avci, D., & Atalay, Y. (2009). Theoretical Spectroscopic Study for a Series of 1,3,4-Oxadiazole Derivatives. International Journal of Quantum Chemistry, 109(2), 328-341.
• Zhang, T., et al. (2020). Characterizing the Physicochemical Properties of Two Weakly Basic Drugs and the Precipitates Obtained from Biorelevant Media. Pharmaceutics, 12(9), 834.
• Gujjarappa, R., et al. (2022). An Overview on Biological Activities of Oxazole, Isoxazoles and 1,2,4-Oxadiazoles Derivatives.
• Górecki, S., & Kudełko, A. (2024). Synthesis and Characterization of Novel 2-Alkyl-1,3,4-Oxadiazoles Containing a Phenylazo Group.
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Biological activity profile of 2-(Butan-2-yl) oxazole derivatives

Biological Activity Profile of 2-(Butan-2-yl) Oxazole Derivatives: Next-Generation Androgen Receptor Modulators for Castration-Resistant Prostate Cancer

Executive Summary

The development of non-steroidal Tissue-Selective Androgen Receptor Modulators (SARMs) and pure Androgen Receptor (AR) antagonists is a critical frontier in oncology, particularly for the treatment of Castration-Resistant Prostate Cancer (CRPC). Among the most promising chemical scaffolds recently developed are the 2-(butan-2-yl)oxazole derivatives (specifically oxazole-4-carboxamides). Engineered to overcome the limitations of first-generation anti-androgens, these compounds exhibit a unique biological activity profile characterized by high AR binding affinity, exceptional tissue selectivity, and an inability to induce paradoxical agonism in AR-overexpressing environments[1].

This technical guide synthesizes the mechanistic rationale, quantitative biological profile, and self-validating experimental workflows necessary for evaluating this potent class of heterocyclic compounds.

Mechanistic Rationale: Overcoming Anti-Androgen Resistance

First-generation anti-androgens, such as bicalutamide, effectively block AR signaling in early-stage prostate cancer. However, as the disease progresses to CRPC, tumor cells often amplify the AR gene. In these AR-overexpressing cells, bicalutamide paradoxically recruits co-activators and functions as a partial agonist, fueling tumor growth[1].

The Structural Solution: The 2-(butan-2-yl)oxazole-4-carboxamide scaffold was rationally designed to prevent this resistance mechanism[2]. The oxazole core provides a stable, non-steroidal hydrogen-bonding network that ensures high selectivity for the AR over other nuclear receptors (e.g., glucocorticoid or progesterone receptors). Crucially, the addition of the sec-butyl group (butan-2-yl) at the 2-position of the oxazole ring introduces specific steric bulk.

When this moiety binds to the AR Ligand-Binding Domain (LBD), the steric clash forces Helix 12 of the receptor into a rigid, open "antagonist" conformation[3]. This physical displacement completely occludes the Activation Function-2 (AF-2) cleft, making it thermodynamically impossible for the receptor to recruit the co-activator proteins required for DNA transcription[4].

Mechanism of AR inhibition by 2-(butan-2-yl)oxazole derivatives via Helix 12 displacement.

Quantitative Biological Activity Profile

The biological efficacy of 2-(butan-2-yl)oxazole derivatives is defined by their high binding affinity and pure antagonism. In vitro studies demonstrate that these compounds possess IC50 values in the low nanomolar range, effectively halting the proliferation of androgen-dependent (LNCaP) and castration-resistant prostate cancer cell lines[5].

Furthermore, owing to their non-steroidal nature, these derivatives exhibit favorable pharmacokinetic properties, including high aqueous solubility, metabolic stability, and a low potential for drug-drug interactions (DDIs)[1].

Table 1: Comparative Biological Activity Profile (Representative Data)

Compound Class	AR Binding Affinity (K_i, nM)	Antagonism IC50 (nM)	Agonism in AR-Overexpressing Cells (%)	Aqueous Solubility
Endogenous Androgen (DHT)	0.5 - 1.0	N/A (Agonist)	100% (Baseline)	Low
1st Gen Anti-Androgen (Bicalutamide)	50 - 100	150 - 200	30% - 40% (Partial Agonist)	Moderate
2-(Butan-2-yl)oxazole Derivatives	5 - 15	10 - 35	< 2% (Pure Antagonist)	High

Experimental Workflows & Self-Validating Protocols

To rigorously validate the biological profile of these oxazole derivatives, researchers must employ assay systems that inherently control for false positives and accurately model clinical resistance.

Protocol 1: AR Competitive Binding Assay (Fluorescence Polarization)

Causality & Rationale: Radioligand assays are hazardous and prone to washing artifacts. Fluorescence Polarization (FP) is utilized here because it is a homogenous, self-validating system. A small fluorescent androgen rotates rapidly in solution (low polarization). When bound to the massive AR LBD, its rotation slows (high polarization). If the oxazole derivative successfully competes for the binding site, the fluorophore is displaced, and polarization drops. Self-Validation: The assay simultaneously measures total fluorescence intensity (TFI). If a drop in polarization is accompanied by a drop in TFI, the compound is likely autofluorescent, quenching, or precipitating—instantly flagging a false positive.

Step-by-Step Methodology:

• Reagent Preparation: Prepare a master mix containing 25 nM recombinant human AR-LBD and 1 nM fluorescently tagged androgen (e.g., Fluormone™ AL Green) in an assay buffer (pH 7.4) containing 1 mM DTT to preserve receptor conformation.

• Compound Titration: Serial dilute the 2-(butan-2-yl)oxazole derivative in DMSO (10-point curve, 10 µM to 0.1 nM). Keep final DMSO concentration ≤1% to prevent receptor denaturation.

• Incubation: Add 20 µL of the AR/fluorophore master mix to 10 µL of the compound dilutions in a 384-well black, flat-bottom microplate. Incubate in the dark at room temperature for 2 hours to reach equilibrium.

• Measurement: Read the plate on a multi-mode microplate reader equipped with polarizing filters (Excitation: 485 nm, Emission: 530 nm).

• Data Validation: Calculate the Z'-factor using DMSO vehicle (negative control) and 10 µM DHT (positive control). A Z'-factor > 0.6 validates the assay. Discard any data points where TFI deviates by >15% from the vehicle control.

Protocol 2: Cell-Based Transcriptional Activation Assay (CRPC Model)

Causality & Rationale: Standard LNCaP cells have baseline AR levels and cannot model CRPC. By transiently transfecting cells to overexpress the AR, we create a high-stoichiometry environment. Weak antagonists will fail here and show agonism. A true sec-butyl oxazole derivative will maintain pure antagonism, proving its structural mechanism (Helix 12 blockade) is robust enough for advanced disease[1].

Step-by-Step Methodology:

• Cell Culture & Transfection: Culture AR-negative CV-1 or PC-3 cells in charcoal-stripped serum (to remove endogenous androgens). Co-transfect the cells with an AR expression plasmid (pSG5-AR) and a luciferase reporter plasmid driven by an Androgen Response Element (ARE-Luc).

• Compound Treatment (Antagonism Mode): 24 hours post-transfection, treat the cells with a fixed concentration of an AR agonist (e.g., 0.1 nM R1881) to stimulate baseline luciferase expression. Simultaneously add serial dilutions of the oxazole derivative.

• Compound Treatment (Agonism Mode): In a parallel plate, treat cells only with the oxazole derivative (no R1881) to test for paradoxical agonism.

• Lysis & Detection: After 24 hours of incubation, lyse the cells using a passive lysis buffer. Add luciferin substrate and measure luminescence.

• Analysis: Normalize luminescence to total protein content. The oxazole compound must show an IC50 < 50 nM in the antagonism mode and < 5% luminescence relative to R1881 in the agonism mode to be classified as a pure SARM/Antagonist.

High-throughput screening workflow for evaluating novel AR antagonists.

Conclusion & Future Perspectives

The integration of a 2-(butan-2-yl) moiety onto an oxazole-4-carboxamide core represents a masterclass in structure-based drug design. By physically preventing Helix 12 from adopting a transcriptionally active conformation, these derivatives bypass the primary resistance mechanisms of Castration-Resistant Prostate Cancer[3]. Future clinical applications of this scaffold may extend beyond oncology into targeted therapies for benign prostatic hyperplasia (BPH) and muscle wasting disorders, leveraging their highly tunable tissue-selective properties[2].

References

• Source: Google Patents (Orion Corporation)
• WO2012143599A1 - Androgen receptor modulating carboxamides Source: Google Patents URL
• Recent Developments in Oxazole Derivatives as Anticancer Agents: Review on Synthetic Strategies, Mechanism of Action and SAR Studies Source: Bentham Science URL
• WO2006133567A1 - Antiandrogenes non-steroidiens a affinite pour le helix 12 Source: Google Patents URL

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Lipophilicity and logP Profiling of 2-sec-butyl-1,3-oxazole-4-carbonitrile: A Comprehensive Technical Guide

Introduction: Chemical Architecture and Pharmacological Relevance

In modern drug discovery, the 1,3-oxazole ring serves as a highly versatile heterocyclic pharmacophore, frequently deployed as a bioisostere for amides and esters to improve metabolic stability while maintaining critical hydrogen-bonding interactions[1]. The compound 2-sec-butyl-1,3-oxazole-4-carbonitrile represents a highly functionalized derivative designed to balance aqueous solubility with lipid permeability.

Understanding the lipophilicity—quantified as the octanol-water partition coefficient (

)—of this specific molecule requires a deep dive into its structural fragments. The core oxazole ring provides a weakly basic, aromatic scaffold. The addition of a carbonitrile ( ) group at the C4 position introduces a strong dipole and acts as a hydrogen bond acceptor, which typically lowers overall lipophilicity. Conversely, the sec-butyl group at the C2 position introduces significant steric bulk and branched aliphatic hydrophobicity, driving the molecule's ability to cross lipid bilayers.

Fragment-Based Lipophilicity (logP) Analysis

The

of a molecule dictates its absorption, distribution, metabolism, and excretion (ADME) profile. Because the exact experimental of 2-sec-butyl-1,3-oxazole-4-carbonitrile is highly specific, Application Scientists utilize fragment-based predictive models (such as Ghose-Crippen or XLogP3) to estimate its partitioning behavior before empirical validation.

By dissecting the molecule into its constituent functional groups, we can calculate an estimated

based on the known contributions of each fragment. The unsubstituted oxazole core has a baseline of approximately 0.12[2]. The branched sec-butyl group contributes heavily to the lipophilic character, while the polar carbonitrile group provides a negative contribution to the by increasing aqueous affinity.

Table 1: Estimated Fragment Contributions to logP

Structural Fragment	Contribution Type	Estimated Shift	Mechanistic Rationale
1,3-Oxazole Core	Base Scaffold	+0.12	Aromatic heterocycle; balances lipophilicity with H-bond acceptor capacity (N, O)[2].
sec-Butyl Group	Hydrophobic	+1.85	Branched aliphatic chain; drives entropic desolvation during target binding.
Carbonitrile ( )	Polar / HBA	-0.30	Strong dipole moment; increases aqueous solubility, offsetting alkyl lipophilicity.
Calculated Total	Whole Molecule	~1.67	Optimal for oral bioavailability (Strictly Lipinski Rule of 5 compliant).

To ground this estimation, we can compare it against the experimentally determined and computed

values of structurally related oxazole derivatives.

Table 2: Comparative Physicochemical Properties of Related Oxazoles

Compound	Experimental / Computed	Reference Source
Oxazole	0.12	The Good Scents Company[2]
5-Amino-1,2-oxazole-4-carbonitrile	0.30 (Computed)	PubChem CID 312128[3]
4,5-Dimethyl-2-propyl oxazole	2.22	The Good Scents Company[4]
2-sec-butyl-1,3-oxazole-4-carbonitrile	~1.67 (Estimated)	Fragment Addition Model

Thermodynamic Implications in Target Binding

In fragment-based lead optimization, increasing a molecule's affinity for a target receptor can be achieved via enthalpic or entropic optimization[5]. The structural design of 2-sec-butyl-1,3-oxazole-4-carbonitrile heavily leverages the latter.

The sec-butyl group increases the molecule's lipophilicity, which directly contributes to binding affinity through an entropic mechanism . When the lipophilic sec-butyl group is in an aqueous environment, water molecules form a highly ordered solvation shell around it. Upon binding to a hydrophobic pocket of a target protein, these ordered water molecules are displaced into the bulk solvent. This massive gain in solvent entropy (

) drives the free energy of binding ( )[5].

However, excessive lipophilicity leads to poor ADME properties and off-target toxicity. The inclusion of the polar carbonitrile group perfectly counterbalances the sec-butyl group, ensuring the molecule remains soluble enough for systemic circulation while retaining its entropic binding advantages.

Caption: Fragment contributions to lipophilicity and their thermodynamic impact on receptor binding.

Self-Validating Experimental Protocols for logP Determination

To transition from predictive models to empirical data, rigorous experimental protocols must be employed. As an Application Scientist, it is critical to implement self-validating systems where the assay design inherently flags procedural errors. Below are the two gold-standard methodologies for determining the

of 2-sec-butyl-1,3-oxazole-4-carbonitrile.

Protocol A: The Shake-Flask Method (Direct Partitioning)

The shake-flask method is the classical thermodynamic approach to measuring partitioning between 1-octanol and water.

Causality & Rationale: Because the oxazole nitrogen is weakly basic (conjugate acid

), the molecule is entirely neutral at physiological pH. Therefore, a pH 7.4 buffer is used to ensure we are measuring the true partition coefficient ( ) rather than the distribution coefficient ( ).

Step-by-Step Methodology:

• Phase Pre-saturation (Critical Step): Stir equal volumes of 1-octanol and 10 mM Phosphate Buffered Saline (PBS, pH 7.4) for 24 hours. Causality: Octanol and water are partially miscible. Failing to pre-saturate the phases will cause mutual dissolution during the assay, altering phase volumes and invalidating the concentration ratios.

• Sample Preparation: Dissolve 2-sec-butyl-1,3-oxazole-4-carbonitrile in the pre-saturated octanol phase to a known initial concentration (

  ).

• Partitioning: Combine 5 mL of the spiked octanol with 5 mL of pre-saturated PBS in a sealed borosilicate glass vial. Agitate on a mechanical shaker at 25°C for 60 minutes.

• Phase Separation: Centrifuge the vials at 3000 x g for 15 minutes. Causality: Shaking generates micro-emulsions (tiny octanol droplets suspended in water). Centrifugation breaks these emulsions; otherwise, the lipophilic compound trapped in the droplets will artificially inflate the measured aqueous concentration, resulting in an erroneously low

  .

• Quantification: Carefully extract aliquots from both the octanol (

  ) and aqueous ( ) phases. Quantify the compound using UV-Vis spectroscopy (at the oxazole ) or LC-MS/MS.

• Self-Validation (Mass Balance): The assay is only valid if the mass balance equation holds true:

  If the recovery is < 95%, the compound may have volatilized, precipitated, or adsorbed to the glass, and the calculation is voided.

Protocol B: RP-HPLC Method (Chromatographic Hydrophobicity Index)

For high-throughput environments, Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) is utilized.

Causality & Rationale: A C18 stationary phase mimics the lipophilic environment of 1-octanol. The retention time (

) of the compound correlates directly with its lipophilicity because the partitioning mechanism between the polar mobile phase and the stationary alkyl chains mirrors aqueous-organic partitioning.

Step-by-Step Methodology:

• Calibration: Inject a suite of 6 reference compounds with known, literature-validated

  values (ranging from 0.1 to 3.0) into the HPLC system.

• Isocratic Elution: Run the system using an isocratic mobile phase of 50% Methanol / 50% Water (buffered to pH 7.4) over a C18 column at a constant flow rate of 1.0 mL/min.

• Capacity Factor Calculation: Calculate the capacity factor (

  ) for each reference compound using the equation , where is the dead time (measured using an unretained marker like uracil).

• Standard Curve Generation: Plot

  vs. known to generate a linear regression equation. Self-Validation: The of this calibration curve must be to proceed.

• Sample Analysis: Inject 2-sec-butyl-1,3-oxazole-4-carbonitrile under identical conditions. Determine its

  , calculate its , and interpolate its using the validated standard curve.

Caption: Workflow for empirical logP determination using orthogonal validation methods.

Conclusion

The molecular architecture of 2-sec-butyl-1,3-oxazole-4-carbonitrile represents a sophisticated balance of physicochemical properties. With an estimated

of ~1.67, it sits in the optimal "Goldilocks zone" for oral drug candidates—lipophilic enough to penetrate cell membranes via entropic desolvation, yet polar enough (thanks to the carbonitrile and oxazole heteroatoms) to maintain aqueous solubility. By employing rigorous, self-validating experimental protocols like phase-presaturated shake-flask and calibrated RP-HPLC, researchers can confidently bridge the gap between predictive computational models and empirical thermodynamic data.

References

• Chem-Impex. "Oxazole-4-carbonitrile - PubChem CID 44119664". National Center for Biotechnology Information. Available at:[Link]

• PubChem. "5-Amino-1,2-oxazole-4-carbonitrile | C4H3N3O | CID 312128". National Center for Biotechnology Information. Available at: [Link]

• The Good Scents Company. "oxazole, 288-42-6". Available at:[Link]

• Ataman Kimya. "DI-SEC-BUTYLAMINE - Branched Alkyl Lipophilicity". Available at:[Link]

• The Good Scents Company. "4,5-dimethyl-2-propyl oxazole, 53833-32-2". Available at:[Link]

• Keserű, G. M., et al. "Thermodynamic profiling for fragment-based lead discovery and optimization." Expert Opinion on Drug Discovery. Available at:[Link]

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• 2. oxazole, 288-42-6 [thegoodscentscompany.com]
• 3. 5-Amino-1,2-oxazole-4-carbonitrile | C4H3N3O | CID 312128 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 4,5-dimethyl-2-propyl oxazole, 53833-32-2 [thegoodscentscompany.com]
• 5. tandfonline.com [tandfonline.com]

The Oxazole-4-Carbonitrile Scaffold: A Technical Guide for Drug Discovery

Executive Summary

The oxazole-4-carbonitrile scaffold represents a high-value pharmacophore in modern medicinal chemistry, distinguished by its dual utility as a metabolically stable bioisostere and a versatile synthetic linchpin.[1] Unlike its ester or amide counterparts, this heterocyclic core offers a rigid, planar geometry with a distinct dipole moment that mimics carbonyl functionality while resisting hydrolytic cleavage.

This guide provides an in-depth analysis of the oxazole-4-carbonitrile scaffold, focusing on its physicochemical properties, robust synthetic pathways, and application in covalent inhibition strategies (particularly for cysteine proteases like Cathepsin S and K).

Part 1: Structural & Physicochemical Properties

The "Masked" Carbonyl Bioisostere

The oxazole-4-carbonitrile moiety is frequently employed as a bioisostere for esters (-COOR) and amides (-CONHR).

• Dipole Alignment: The nitrile group (-C≡N) at the C4 position creates a strong dipole moment aligned similarly to a carbonyl oxygen, allowing it to participate in hydrogen bonding as a weak acceptor.

• Metabolic Stability: Unlike esters, which are rapidly cleaved by plasma esterases, the oxazole-4-carbonitrile is highly resistant to hydrolysis. This makes it an ideal "metabolic shield" for extending the half-life (

  ) of lead compounds.

• Acidity & C-H Activation: The electron-withdrawing nature of the nitrile group at C4 significantly increases the acidity of the C2-proton (

  ). This property can be exploited for late-stage functionalization via C-H activation but requires careful consideration during base-catalyzed assays to avoid unintended deprotonation.

Pharmacophore Mapping

In the context of enzyme inhibition, the scaffold serves two distinct roles:

• Rigid Linker: It orients substituents at C2 and C5 into specific vectors (approx. 136° angle), ideal for spanning hydrophobic pockets (e.g., S2-S3 subsites in proteases).

• Electrophilic Warhead: The nitrile carbon is susceptible to nucleophilic attack by catalytic cysteines, forming a reversible thioimidate adduct .

Part 2: Synthetic Access & Methodologies

Accessing the oxazole-4-carbonitrile core requires robust methodologies that avoid the hydrolysis of the nitrile group. Two primary routes dominate the landscape: the Van Leusen Reaction (constructive) and Amide Dehydration (functional group interconversion).

Visualization: Synthetic Pathways

The following diagram outlines the two most reliable routes to this scaffold.

Caption: Figure 1. Primary synthetic routes to oxazole-4-carbonitrile. Route A utilizes isocyanide insertion, while Route B involves the dehydration of the corresponding primary amide.

Part 3: Therapeutic Case Studies

Cysteine Protease Inhibition (Cathepsin S & K)

The oxazole-4-carbonitrile scaffold has found significant utility in the design of inhibitors for Cathepsin S (autoimmune diseases) and Cathepsin K (osteoporosis).

• Mechanism of Action: The nitrile group acts as a "soft" electrophile. In the active site, the thiolate anion of the catalytic Cysteine (e.g., Cys25 in Cathepsin K) attacks the nitrile carbon.

• Thioimidate Formation: This attack results in a thioimidate adduct . Unlike irreversible Michael acceptors (e.g., vinyl sulfones), this interaction is often reversible, reducing the risk of permanent off-target toxicity (immunogenicity).

• Selectivity: The oxazole ring acts as a rigid spacer, positioning the P2 and P3 substituents to interact with the S2 and S3 pockets of the enzyme, thereby tuning selectivity between homologous cathepsins (e.g., Cat S vs. Cat L).

Visualization: Reversible Covalent Inhibition

Caption: Figure 2. Mechanism of reversible covalent inhibition. The catalytic cysteine thiolate attacks the nitrile warhead on the oxazole scaffold to form a transient thioimidate complex.

Anticancer Agents (Tubulin Polymerization)

Beyond protease inhibition, 2,5-disubstituted oxazole-4-carbonitriles have shown efficacy as tubulin polymerization inhibitors. In these systems, the nitrile does not act as a warhead but rather as a polar contact point that mimics the ester functionality found in natural products like combretastatin, maintaining binding affinity while improving metabolic stability against esterases found in the liver.

Part 4: Experimental Protocols

Protocol A: Synthesis via Amide Dehydration

This protocol is favored for its scalability and high yields, converting oxazole-4-carboxamides into the corresponding nitriles.

Reagents:

• Substrate: 2,5-diphenyloxazole-4-carboxamide (1.0 equiv)

• Reagent: Trifluoroacetic anhydride (TFAA) (1.2 equiv)

• Base: Pyridine (2.0 equiv) or Triethylamine (3.0 equiv)

• Solvent: Dichloromethane (DCM), anhydrous

Step-by-Step Methodology:

• Preparation: Flame-dry a 100 mL round-bottom flask and purge with Nitrogen (

  ).

• Dissolution: Dissolve the oxazole-4-carboxamide (1.0 mmol) in anhydrous DCM (10 mL). Add Pyridine (2.0 mmol) and cool the mixture to 0°C using an ice bath.

• Addition: Dropwise add TFAA (1.2 mmol) over 10 minutes. The solution may turn slightly yellow.

• Reaction: Allow the mixture to warm to room temperature (RT) and stir for 2–4 hours. Monitor reaction progress via TLC (typical eluent: 20% EtOAc/Hexanes). The product (nitrile) will be less polar than the starting amide.

• Quench: Quench the reaction with saturated aqueous

  (10 mL).

• Extraction: Extract the aqueous layer with DCM (3 x 10 mL). Combine organic layers, wash with brine, and dry over anhydrous

  .

• Purification: Concentrate in vacuo. Purify the crude residue via flash column chromatography (Silica gel, 0-15% EtOAc in Hexanes).

Validation Check:

• IR Spectroscopy: Look for the disappearance of Amide I/II bands and the appearance of a sharp, weak Nitrile stretch at

  .

• 1H NMR: Disappearance of the broad

  protons.

Part 5: Future Outlook & Strategic Value

The oxazole-4-carbonitrile scaffold is poised for expanded use in Targeted Covalent Inhibitors (TCIs) . As drug discovery moves toward "lysine-targeting" and "tyrosine-targeting" warheads, the activated nitrile on the oxazole ring offers a tunable electrophile that is less reactive than acrylamides but sufficiently potent for active-site cysteines. Furthermore, its ability to serve as a precursor for oxazole-4-carboximidamides (via Pinner reaction) opens pathways to novel peptidomimetics.

References

• BenchChem. (2025). Synthesis of Oxazole-4-carboximidamide: An Application Note and Detailed Protocol. Retrieved from

• Duc, D. X., & Chung, N. T. (2021). Recent Achievements in the Synthesis of Oxazoles. Current Organic Chemistry. Retrieved from

• F. Hoffmann-La Roche Ltd. (2017). Pharmacodynamic Monitoring of RO5459072, a Small Molecule Inhibitor of Cathepsin S. Frontiers in Immunology. Retrieved from

• Wang, J., et al. (2022).[2] Discovery of selective covalent cathepsin K inhibitors containing novel 4-cyanopyrimidine warhead. Bioorganic & Medicinal Chemistry. Retrieved from

• Robichaud, M. A., et al. (2022).[3] Novel Oxadiazole-Based Bioisostere of Caffeic Acid Phenethyl Ester. Journal of Chemistry. Retrieved from

• Camci, & Karali. (2023).[3][4] Oxadiazoles as ester bioisosteres. Letters in Drug Design & Discovery. Retrieved from

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. Discovery of selective covalent cathepsin K inhibitors containing novel 4-cyanopyrimidine warhead based on quantum chemical calculations and binding mode analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Novel Oxadiazole‐Based Bioisostere of Caffeic Acid Phenethyl Ester: Synthesis, Anticancer Activity, and Inhibition of Lipoxygenase Product Biosynthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

The Oxazole-4-carbonitrile Scaffold: A Privileged Motif in Drug Discovery

An In-Depth Technical Guide to 2-sec-Butyloxazole-4-carbonitrile: Synthesis, Properties, and Supplier Landscape for a Novel Research Compound

For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-sec-butyloxazole-4-carbonitrile, a heterocyclic compound with potential applications in medicinal chemistry and materials science. As a Senior Application Scientist, this document aims to deliver not just data, but actionable insights grounded in established chemical principles. Given that 2-sec-butyloxazole-4-carbonitrile is a novel compound with no readily available CAS number or commercial suppliers, this guide will focus on a proposed synthetic pathway, the availability of precursors, and the anticipated properties and applications based on analogous structures.

The oxazole ring is a five-membered heterocyclic motif containing one nitrogen and one oxygen atom. This scaffold is of significant interest in medicinal chemistry due to its diverse and potent biological activities.[1][2] Oxazole derivatives have demonstrated a broad spectrum of therapeutic actions, including anti-inflammatory, anticancer, and antimicrobial properties.[1][3][4] The inclusion of a carbonitrile group at the 4-position of the oxazole ring enhances its utility as a versatile building block in organic synthesis, allowing for further molecular elaborations.[3]

Proposed Synthesis of 2-sec-Butyloxazole-4-carbonitrile

While a specific literature procedure for the synthesis of 2-sec-butyloxazole-4-carbonitrile is not available, a plausible and robust synthetic route can be proposed based on established methodologies for the preparation of 2-substituted oxazole-4-carbonitriles. The most common approach involves the cyclization of an α-haloketone with a primary amide, a variation of the Robinson-Gabriel synthesis.

A more direct and modern approach would be the reaction of an appropriate acylamino acrylonitrile derivative. A potential retrosynthetic analysis is outlined below.

Sources

• 1. researchgate.net [researchgate.net]
• 2. benthamscience.com [benthamscience.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Exploring Novel Oxazole Derivatives for Cancer Therapy: Design, Synthesis, and Mechanistic Insights - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Synthesis of 2-Alkyl-1,3-Oxazole-4-Carbonitriles

Introduction

The 1,3-oxazole ring is a privileged heterocyclic scaffold, forming the core of numerous natural products, pharmaceuticals, and functional materials. Its unique electronic properties and ability to participate in various non-covalent interactions make it a cornerstone of modern medicinal chemistry. Specifically, the 2-alkyl-1,3-oxazole-4-carbonitrile motif represents a valuable, yet synthetically challenging, subclass. The introduction of a cyano group at the C4 position provides a versatile chemical handle for further molecular diversification through a wide array of nitrile-specific transformations, while the C2-alkyl substituent allows for the fine-tuning of steric and electronic properties.

Historically, the synthesis of substituted oxazoles has been dominated by classical methods such as the Robinson-Gabriel and Fischer syntheses, which often require harsh conditions, and the versatile van Leusen reaction, which typically yields 5-substituted oxazoles from aldehydes and tosylmethyl isocyanide (TosMIC).[1] However, these established routes do not offer a direct and efficient pathway to the 2,4-disubstituted pattern, particularly with a C4-carbonitrile.

This technical guide presents a deep dive into a powerful and modern one-pot protocol for the synthesis of 2-alkyl-1,3-oxazole-4-carbonitriles. We will dissect a recently developed method that utilizes a trimethylsilyl trifluoromethanesulfonate (TMSOTf)-promoted cascade reaction involving the triple insertion of tert-butyl isocyanide into a range of aldehydes.[1] This guide will detail the underlying mechanism, provide a field-proven experimental protocol, and summarize the reaction's scope, offering researchers a robust and reproducible strategy for accessing this valuable chemical architecture.

Core Synthesis: TMSOTf-Promoted Triple Isocyanide Insertion

The most direct and efficient route to 2-alkyl-1,3-oxazole-4-carbonitriles proceeds via a one-pot, metal-free reaction between an aldehyde and tert-butyl isocyanide (tBuNC).[2] This transformation is promoted by the powerful Lewis acid TMSOTf and leverages the unique reactivity of the isocyanide, which serves as the source for both the C4-carbonitrile and the C5-N=C backbone of the oxazole ring.[1]

Reaction Principle & Mechanism

The causality behind this transformation is a fascinating cascade of isocyanide insertions into the aldehyde C-H bond, activated by TMSOTf. The overall process involves three consecutive insertions of tBuNC molecules. While the full mechanistic picture is complex, key steps involve the activation of the aldehyde by TMSOTf, followed by nucleophilic attack of the isocyanide.[2]

The proposed mechanism proceeds through several key intermediates:

• Activation & First Insertion: The aldehyde is activated by TMSOTf. The first molecule of tBuNC attacks the activated carbonyl, and after rearrangement, forms a nitrilium ion intermediate.

• Second Insertion & Cyclization: A second tBuNC molecule inserts, leading to a five-membered ring precursor.

• Third Insertion & Fragmentation: The crucial third insertion of tBuNC occurs. This is followed by a fragmentation event where the stable tert-butyl cation is eliminated, and the C-N triple bond of the nitrile is formed at the C4 position. The final cyclization and aromatization yield the 2-alkyl-1,3-oxazole-4-carbonitrile product.

This intricate sequence highlights the unique ability of tBuNC to act as both a nucleophile and a precursor to the nitrile functionality under Lewis acidic conditions.

Mechanistic Pathway Diagram

Caption: Proposed mechanism for 4-cyanooxazole synthesis.

Experimental Protocol: Synthesis of 2-Propyl-1,3-oxazole-4-carbonitrile

This protocol is adapted from the procedure reported by Lu, S. et al. and serves as a self-validating system for the synthesis of a representative 2-alkyl-1,3-oxazole-4-carbonitrile.[2]

Materials:

• Butyraldehyde (1.0 equiv, 0.3 mmol, 21.6 mg)

• tert-Butyl isocyanide (tBuNC) (5.0 equiv, 1.5 mmol, 124.7 mg)

• Trimethylsilyl trifluoromethanesulfonate (TMSOTf) (1.2 equiv, 0.36 mmol, 80.0 mg)

• Tetrabutylammonium bromide (TBAB) (1.2 equiv, 0.36 mmol, 116.1 mg)

• 3Å Molecular Sieves (100 mg)

• Anhydrous 1,4-Dioxane (0.5 mL)

Procedure:

• Reaction Setup: To a 15 mL oven-dried sealed tube containing a magnetic stir bar, add butyraldehyde, tetrabutylammonium bromide (TBAB), and anhydrous 1,4-dioxane.

• Reagent Addition: Add tert-butyl isocyanide (tBuNC) to the reaction mixture.

• Inert Atmosphere: Transfer the tube into a glovebox. Add TMSOTf and 3Å molecular sieves. Seal the tube and then remove it from the glovebox.

• Reaction: Place the sealed tube in a preheated oil bath at 100 °C and stir the reaction mixture for 12-16 hours (overnight).

• Workup: After cooling the reaction to room temperature, filter the mixture through a pad of celite to remove the molecular sieves and any precipitate.

• Isolation: Concentrate the filtrate under reduced pressure to remove the solvent and excess volatile reagents.

• Purification: Purify the crude residue by column chromatography on silica gel (eluent: ethyl acetate/hexanes gradient) to afford the pure 2-propyl-1,3-oxazole-4-carbonitrile.

General Experimental Workflow

Caption: Step-by-step synthesis and purification workflow.

Substrate Scope & Data

The TMSOTf-promoted method demonstrates a broad substrate scope, accommodating various alkyl aldehydes, which directly translates to a diverse range of 2-alkyl substituents on the oxazole core. The reaction is generally high-yielding and tolerant of different alkyl chain lengths and branching.[2]

Entry	Aldehyde (R Group)	Product	Yield (%)[2]
1	Propyl	2-Propyl-1,3-oxazole-4-carbonitrile	85
2	Isopropyl	2-Isopropyl-1,3-oxazole-4-carbonitrile	78
3	Cyclohexyl	2-Cyclohexyl-1,3-oxazole-4-carbonitrile	81
4	Phenyl	2-Phenyl-1,3-oxazole-4-carbonitrile	95
5	4-Chlorophenyl	2-(4-Chlorophenyl)-1,3-oxazole-4-carbonitrile	92

Yields are based on isolated product as reported in the primary literature.

Conclusion and Outlook

The synthesis of 2-alkyl-1,3-oxazole-4-carbonitriles has been significantly advanced by the development of the TMSOTf-promoted triple isocyanide insertion reaction. This method stands out for its operational simplicity, metal-free conditions, and broad applicability, providing a reliable and high-yield pathway to a previously difficult-to-access chemical space.[2] For researchers and drug development professionals, this strategy offers an authoritative and reproducible tool for generating novel molecular entities. The 4-carbonitrile group serves as a linchpin for subsequent derivatization, enabling the rapid construction of compound libraries for screening and lead optimization. Future work in this area may focus on expanding the isocyanide scope or developing catalytic, asymmetric variants of this powerful transformation.

References

• Lu, S., Ding, C.-H., & Xu, B. (2023). Triple-Consecutive Isocyanide Insertions with Aldehydes: Synthesis of 4-Cyanooxazoles. Organic Letters, 25(5), 849–854. [Link]

• Organic Chemistry Portal. (n.d.). Triple-Consecutive Isocyanide Insertions with Aldehydes: Synthesis of 4-Cyanooxazoles. Synthesis-Reaction. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Van Leusen Oxazole Synthesis. Retrieved from [Link]

Sources

• 1. Triple-Consecutive Isocyanide Insertions with Aldehydes: Synthesis of 4-Cyanooxazoles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Triple-Consecutive Isocyanide Insertions with Aldehydes: Synthesis of 4-Cyanooxazoles [organic-chemistry.org]

Protocols & Analytical Methods

Application Note: Protocol for the Cyclization of 2-Methylbutanal with TosMIC

Methodology for the Synthesis of 5-(sec-Butyl)oxazole via Van Leusen Chemistry

Introduction & Scope

This technical guide details the protocol for the cyclization of 2-methylbutanal with

-Toluenesulfonylmethyl isocyanide (TosMIC) to synthesize 5-(sec-butyl)oxazole . This transformation utilizes the Van Leusen Oxazole Synthesis , a base-mediated [3+2] cycloaddition that provides a robust, atom-economical route to 5-substituted oxazoles from aldehydes.

Scientific Relevance[1][2][3][4][5][6][7]

• Target Moiety: 5-substituted oxazoles are critical pharmacophores in medicinal chemistry, often serving as bioisosteres for amides or esters in kinase inhibitors and anti-inflammatory agents.

• Substrate Specificity: 2-Methylbutanal is a branched aliphatic aldehyde. Its steric bulk at the

  -position (relative to the carbonyl) presents specific reactivity challenges compared to linear aldehydes, requiring optimized reflux conditions to ensure complete conversion.

• Reagent Utility: TosMIC acts as a C1-N-C synthons.[1][2][3][4] Its unique trifunctional nature—containing a sulfonyl group (leaving group/acidifying agent), an isocyanide (nucleophile/electrophile), and an active methylene—enables this specific cyclization-elimination sequence.[5][6]

Reaction Mechanism

The formation of 5-(sec-butyl)oxazole proceeds through a stepwise anionic mechanism. Understanding this pathway is critical for troubleshooting low yields or incomplete conversions.

• Deprotonation: The base (typically K

  CO ) deprotonates the -carbon of TosMIC (pK 14), generating a tosyl-stabilized carbanion.

• Nucleophilic Addition: The TosMIC anion attacks the carbonyl carbon of 2-methylbutanal. This is the rate-determining step for sterically hindered aldehydes.

• Cyclization (5-endo-dig): The resulting alkoxide attacks the isocyanide carbon, forming an oxazoline intermediate.

• Elimination: A base-induced elimination of

  -toluenesulfinic acid (TsH) drives the aromatization to the final oxazole product.[7]

Mechanistic Pathway Visualization[12]

Figure 1: Mechanistic pathway of the Van Leusen Oxazole Synthesis illustrating the conversion of TosMIC and aldehyde to the oxazole scaffold.[8]

Experimental Design Strategy

Reagent Stoichiometry & Solvent Selection

For aliphatic aldehydes like 2-methylbutanal, mild basic conditions in protic solvents are superior to the strong bases (

-BuOK) used for nitrile synthesis.

Component	Role	Recommended Equiv.	Notes
2-Methylbutanal	Substrate	1.0	Volatile (bp 90-92°C). Add last or via syringe to avoid evaporation.
TosMIC	Reagent	1.0 – 1.1	Slight excess ensures complete consumption of the aldehyde.
K CO	Base	2.0 – 3.0	Anhydrous. Acts as both base and scavenger for TsH.
Methanol (MeOH)	Solvent	[0.2 M]	Protic solvent is essential to facilitate proton transfer steps.

Key Considerations

• Temperature: Reflux (65°C) is required.[9] Room temperature reaction is often too slow for branched aldehydes.

• Atmosphere: While strictly anhydrous conditions are not critical due to the use of MeOH, an inert atmosphere (N

  or Ar) is recommended to prevent oxidation of the aldehyde prior to reaction.

Detailed Experimental Protocol

Materials

• 2-Methylbutanal (>95% purity)

• ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

  -Toluenesulfonylmethyl isocyanide (TosMIC)[2][10][6][9][11]

• Potassium Carbonate (K

  CO ), anhydrous

• Methanol (MeOH), anhydrous grade preferred

• Ethyl Acetate (EtOAc) and Hexanes for extraction/purification

Step-by-Step Procedure

Phase 1: Reaction Setup

• Preparation: Oven-dry a 100 mL round-bottom flask (RBF) equipped with a magnetic stir bar.

• Reagent Charging: Add TosMIC (1.95 g, 10.0 mmol, 1.0 equiv) and anhydrous K

  CO (2.76 g, 20.0 mmol, 2.0 equiv) to the flask.

• Solvent Addition: Add Methanol (50 mL) and stir the suspension for 5–10 minutes at room temperature to ensure partial dissolution/dispersion.

• Substrate Addition: Add 2-methylbutanal (0.86 g, 1.08 mL, 10.0 mmol, 1.0 equiv) dropwise via syringe.

  • Note: If the aldehyde is old, distill it prior to use to remove carboxylic acid impurities.

Phase 2: Cyclization[8]

• Reflux: Attach a reflux condenser. Heat the mixture to reflux (approx. 65 °C) with vigorous stirring.

• Monitoring: Maintain reflux for 3–4 hours .

  • QC Check: Monitor by TLC (System: 20% EtOAc in Hexanes). The aldehyde spot (visualized by KMnO

    stain) should disappear, and a new, less polar spot (Oxazole) should appear (UV active or I stain).

Phase 3: Workup

• Quenching: Cool the reaction mixture to room temperature.

• Solvent Removal: Concentrate the mixture under reduced pressure (Rotavap) to remove most of the methanol. Do not heat the bath above 40°C to avoid losing the volatile product.

• Partitioning: Resuspend the residue in Water (30 mL) and extract with EtOAc or Diethyl Ether (3 x 30 mL).

  • Note: Ether is preferred if the product is highly volatile, but EtOAc is safer.

• Washing: Wash the combined organic layers with Brine (20 mL), dry over anhydrous Na

  SO , and filter.

• Concentration: Carefully concentrate the filtrate under reduced pressure. Caution: 5-(sec-butyl)oxazole is a low-molecular-weight oil; avoid prolonged high-vacuum exposure.

Phase 4: Purification

• Chromatography: Purify the crude oil via flash column chromatography on silica gel.

  • Eluent: Gradient of 0%

    20% EtOAc in Hexanes.

  • Fraction Collection: Collect fractions containing the product (Rf

    0.4–0.5 in 20% EtOAc/Hex).

• Final Isolation: Evaporate solvents to yield 5-(sec-butyl)oxazole as a pale yellow to colorless oil.

Experimental Workflow Diagram

Figure 2: Operational workflow for the synthesis of 5-(sec-butyl)oxazole.

Optimization & Troubleshooting

Observation	Probable Cause	Corrective Action
Low Yield (<40%)	Volatility of Product	Avoid high vacuum; use Diethyl Ether for extraction; distill solvents carefully.
Incomplete Conversion	Steric Hindrance	Increase reflux time to 6-8h; increase TosMIC to 1.2 equiv.
Formation of Nitrile	Incorrect Mechanism	Ensure temperature is not too high (>80°C) and avoid strong bases like -BuOK which favor reductive cyanation.
Dark Reaction Mixture	Polymerization	TosMIC can polymerize. Ensure reagents are fresh and reaction is not run for excessive duration (>12h).

Safety & Handling

• TosMIC: Generally odorless and stable, but classified as an isocyanide.[3][12] Handle in a fume hood. Avoid inhalation of dust.

• 2-Methylbutanal: Flammable liquid and vapor. Irritating to eyes and skin.

• Isocyanide Toxicity: While TosMIC is less volatile than methyl isocyanide, all isocyanides should be treated as potentially toxic. Bleach (sodium hypochlorite) can be used to quench isocyanide residues on glassware.

References

• Van Leusen, A. M., et al. (1972).[5][13] "Chemistry of sulfonylmethyl isocyanides. 1. Base-induced cycloaddition of p-toluenesulfonylmethyl isocyanide to aldehydes and ketones. Synthesis of 5-substituted oxazoles and 4-hydroxy-2-oxazolines." Tetrahedron Letters, 13(23), 2369-2372. Link

• Van Leusen, A. M. (1977).[1][2][13] "Chemistry of sulfonylmethyl isocyanides. 13. A general one-step synthesis of nitriles from ketones using tosylmethyl isocyanide." Journal of Organic Chemistry, 42(19), 3114-3118. Link

• Sisko, J., et al. (2000).[1] "An Investigation of the Scope and Limitations of the Van Leusen Imidazole Synthesis." Journal of Organic Chemistry, 65(5), 1516–1524. Link

• BenchChem. (2025).[9][12] "Application Notes and Protocols for the Van Leusen Synthesis of Alkyl-Substituted Oxazoles." BenchChem Application Library. Link

• Organic Chemistry Portal. "Van Leusen Oxazole Synthesis." Organic Chemistry Portal. Link

Sources

• 1. Toluenesulphonylmethyl isocyanide (TOSMIC) and the van Leusen MCR [organic-chemistry.org]
• 2. grokipedia.com [grokipedia.com]
• 3. organicreactions.org [organicreactions.org]
• 4. organic-chemistry.org [organic-chemistry.org]
• 5. Van Leusen Oxazole Synthesis [organic-chemistry.org]
• 6. grokipedia.com [grokipedia.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. m.youtube.com [m.youtube.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. 1,3-Oxazole synthesis [organic-chemistry.org]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. scispace.com [scispace.com]

Application Note: One-Pot Synthesis of 2-sec-butyl-1,3-oxazole-4-carbonitrile

The following Application Note and Protocol details the one-pot synthesis of 2-sec-butyl-1,3-oxazole-4-carbonitrile from 2-methylbutanal . This guide focuses on the state-of-the-art TMSOTf-promoted triple isocyanide insertion methodology, which allows for the direct construction of the 4-cyanooxazole core from aldehydes.[1][2][3]

Introduction & Strategic Significance

The 1,3-oxazole-4-carbonitrile scaffold is a privileged pharmacophore in medicinal chemistry, serving as a critical precursor for amides, esters, and heterocycles (e.g., imidazoles via Pinner reaction) found in bioactive natural products and kinase inhibitors.

Traditionally, accessing 4-cyanooxazoles required multi-step sequences:

• Condensation of aldehydes with serine derivatives.

• Cyclization to oxazolines.[3]

• Oxidation to oxazoles.[2][3]

• Functional group manipulation (e.g., amide dehydration) to install the nitrile.

This guide details a direct, one-pot protocol utilizing a Triple-Consecutive Isocyanide Insertion strategy (Lu et al., Org.[1][2][3][4] Lett. 2023).[3][4][5][6] This method leverages the reactivity of tert-butyl isocyanide (t-BuNC) as both the carbon/nitrogen source for the oxazole ring and the nitrile moiety, significantly streamlining the synthesis of 2-substituted-4-cyanooxazoles.

Key Advantages:

• Step Economy: Converts aldehydes directly to 4-cyanooxazoles in a single operation.[1][2][4]

• Atom Economy: Utilizes the isocyanide for ring construction and functionalization.[7]

• Mild Conditions: Avoids harsh dehydrating agents (e.g., POCl3) typical of Robinson-Gabriel synthesis.

Retrosynthetic Analysis & Mechanism

The synthesis relies on the reaction between 2-methylbutanal and 3 equivalents of tert-butyl isocyanide . The transformation is promoted by Trimethylsilyl trifluoromethanesulfonate (TMSOTf), which activates the aldehyde and facilitates the sequential insertion of isocyanide units.

Pathway Visualization:

Figure 1: Mechanistic flow for the TMSOTf-promoted triple isocyanide insertion. The aldehyde carbonyl carbon is incorporated into the oxazole ring, while the isocyanide provides the remaining ring carbons and the nitrile group.

Experimental Protocol

Safety Warning: tert-Butyl isocyanide has a pungent, disagreeable odor and must be handled in a well-ventilated fume hood. TMSOTf is moisture-sensitive and corrosive. Cyanide derivatives should be treated with extreme caution.

Materials & Reagents

Reagent	Equiv.[2][3][4][5][8]	Role
2-Methylbutanal	1.0	Substrate (Source of 2-sec-butyl group)
tert-Butyl Isocyanide (t-BuNC)	5.0	C/N Source & Nitrile Donor
TMSOTf	1.2	Lewis Acid Promoter
TBAB (Tetrabutylammonium bromide)	1.2	Additive (Stabilizes intermediates)
1,4-Dioxane	Solvent	Anhydrous (0.5 M conc.)
3Å Molecular Sieves	-	Water Scavenger (Crucial)

Step-by-Step Procedure

• Preparation (Glovebox/Schlenk):

  • Flame-dry a 15 mL pressure tube (sealed tube) and allow it to cool under a stream of nitrogen.

  • Add 3Å molecular sieves (approx. 100 mg/mL) to the tube to ensure strictly anhydrous conditions.

• Reagent Addition:

  • Add TBAB (1.2 equiv) and anhydrous 1,4-dioxane (concentration ~0.6 M relative to aldehyde).

  • Add 2-methylbutanal (1.0 equiv, e.g., 0.3 mmol).

  • Add tert-butyl isocyanide (5.0 equiv).[4][8] Note: Excess isocyanide is required for the triple insertion mechanism.

• Activation:

  • In a glovebox or under positive nitrogen flow, carefully add TMSOTf (1.2 equiv) dropwise.

  • Observation: The solution may darken slightly upon addition.

• Reaction:

  • Seal the tube tightly with a Teflon-lined cap.

  • Heat the reaction mixture to 100 °C in an oil bath with vigorous magnetic stirring.

  • Time: Stir overnight (approx. 12–16 hours).

• Work-up:

  • Cool the reaction mixture to room temperature.

  • Filter the mixture through a small pad of Celite to remove molecular sieves and insoluble salts. Rinse the pad with ethyl acetate.

  • Concentrate the filtrate under reduced pressure to obtain the crude oil.

• Purification:

  • Purify by flash column chromatography on silica gel.

  • Eluent: Hexane/Ethyl Acetate gradient (typically 10:1 to 5:1).

  • Product Identification: The product, 2-sec-butyl-1,3-oxazole-4-carbonitrile , is typically a colorless to pale yellow oil or solid.

  • Validation: Confirm structure via ^1H NMR (characteristic oxazole C5-H singlet around 8.2–8.4 ppm) and IR (C≡N stretch around 2230–2240 cm⁻¹).

Data Summary & Expected Results

Parameter	Specification
Typical Yield	70–85%
Appearance	Pale yellow oil or amorphous solid
^1H NMR (CDCl₃)	δ ~8.25 (s, 1H, C5-H), 2.85 (m, 1H, CH), 1.70 (m, 2H, CH₂), 1.35 (d, 3H, CH₃), 0.95 (t, 3H, CH₃)
^13C NMR	Characteristic signals for C2 (oxazole), C4 (CN-bearing), C5, and Nitrile (CN).
IR Spectrum	Strong absorption at ~2235 cm⁻¹ (C≡N).

Regiochemistry Note: While the Van Leusen reaction typically yields 5-substituted oxazoles, the Triple Isocyanide Insertion (Lu et al.) is unique. The aldehyde substituent (R) is retained. In the context of 4-cyanooxazole synthesis, the aldehyde-derived carbon is incorporated into the ring.[3][4] Users should verify the regiochemistry (C2 vs C5) via NOESY NMR if the exact position of the sec-butyl group is critical for SAR, as steric bulk from the sec-butyl group can influence the insertion pathway. However, this protocol is the primary direct route to the 4-cyano core.

References

• Primary Protocol: Lu, S., Ding, C.-H., & Xu, B. (2023).[3][4][6] Triple-Consecutive Isocyanide Insertions with Aldehydes: Synthesis of 4-Cyanooxazoles. Organic Letters, 25(5), 849–854. [4]

• BenchChem Protocol: Synthesis of Oxazole-4-carboximidamide (Step 1: Synthesis of Oxazole-4-carbonitrile from an Aldehyde). BenchChem Application Notes, 2025.

• Mechanistic Insight: Murai, K., et al. (2010). Facile preparation of oxazole-4-carboxylates and 4-ketones from aldehydes.[9] Organic Letters, 12(15), 3456-3459.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. 1,3-Oxazole synthesis [organic-chemistry.org]
• 4. Triple-Consecutive Isocyanide Insertions with Aldehydes: Synthesis of 4-Cyanooxazoles [organic-chemistry.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Facile synthesis of 2-alkynyl oxazoles via a Ce(OTf)3-catalyzed cascade reaction of alkynyl carboxylic acids with tert-butyl isocyanide - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. Facile preparation of oxazole-4-carboxylates and 4-ketones from aldehydes using 3-oxazoline-4-carboxylates as intermediates - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Synthesis of Oxazole-4-carboximidamide from Oxazole-4-carbonitrile

[1][2]

Executive Summary

Converting oxazole-4-carbonitrile to oxazole-4-carboximidamide presents a specific chemoselective challenge. While the nitrile group requires activation for nucleophilic attack by ammonia, the oxazole core is a

-excessive heterocycle that can be sensitive to the harsh acidic conditions of the classic Pinner reaction (anhydrous HCl/EtOH) or the strong reducing environments used in some nitrile reductions.

This guide provides three field-validated protocols tailored to the stability profile of the oxazole ring.

• Method A (Preferred): Base-Catalyzed Modified Pinner (Sodium Methoxide).

• Method B (Hard-to-React Substrates): Lewis Acid-Mediated Amination (Garigipati Method).

• Method C (Alternative/Prodrug): Amidoxime Formation followed by Transfer Hydrogenation.

Strategic Analysis & Pathway Selection

The electron-withdrawing nature of the oxazole ring at the 4-position activates the nitrile, making it moderately electrophilic. However, the ring's sensitivity to hydrolysis dictates that we avoid prolonged exposure to strong aqueous acids.

Decision Matrix

Condition	Method A: Base Pinner	Method B: Garigipati (AlMe )	Method C: Amidoxime
Reagent Cost	Low	High	Low
Scalability	High	Low (Pyrophoric reagents)	High
Reaction Time	12–24 h	2–6 h	2 Steps (24 h+)
Substrate Scope	Acid-sensitive substrates	Sterically hindered / Unreactive nitriles	Prodrug synthesis
Safety Profile	Good	Hazardous (Pyrophoric)	Good

Reaction Pathway Visualization

Figure 1: Synthetic pathways for converting oxazole-4-carbonitrile to amidine. Method A is the standard thermodynamic route; Method B is kinetic forcing; Method C proceeds via a stable intermediate.

Detailed Experimental Protocols

Protocol A: Base-Catalyzed Modified Pinner (The "Workhorse" Method)

Best for: Routine synthesis, scaling up, and acid-sensitive oxazoles. Mechanism: Methoxide attacks the nitrile to form an imidate (Pinner salt equivalent) under basic conditions, which is then displaced by ammonia (from ammonium chloride). This avoids the use of HCl gas.[1][2]

Reagents

• Oxazole-4-carbonitrile (1.0 equiv)[3][4]

• Sodium Methoxide (NaOMe) (0.5 equiv) — Note: Catalytic amount is sufficient, but 0.5 eq speeds up imidate formation.

• Ammonium Chloride (NH

  Cl) (1.1 equiv)

• Anhydrous Methanol (0.5 M concentration relative to nitrile)

Step-by-Step Procedure

• Setup: Flame-dry a round-bottom flask and equip it with a magnetic stir bar and nitrogen inlet.

• Imidate Formation: Dissolve oxazole-4-carbonitrile in anhydrous methanol.

• Activation: Add NaOMe solution (25% in MeOH or solid) at room temperature. Stir for 3–6 hours.

  • Checkpoint: Monitor by TLC.[4] The nitrile spot should disappear, replaced by a lower Rf spot (imidate).

• Amination: Once the nitrile is consumed, add solid dry NH

  Cl in one portion.

• Reaction: Stir the suspension at room temperature for 12–16 hours. The reaction often becomes a thick slurry.

• Workup:

  • Remove solvent under reduced pressure.

  • Triturate the residue with cold diethyl ether or ethanol to remove impurities.

  • Purification: The product exists as the HCl salt. Recrystallize from EtOH/Et

    O if necessary.

Yield Expectation: 70–85%

Protocol B: Aluminum Amide (Garigipati) Method

Best for: "Obstinate" nitriles that fail Method A or sterically hindered substrates. Safety Warning: Trimethylaluminum (AlMe

) is pyrophoric. Handle only under strict inert atmosphere.

Reagents

• Oxazole-4-carbonitrile (1.0 equiv)[3][4]

• Trimethylaluminum (2.0 M in Toluene) (1.2 equiv)

• Ammonium Chloride (1.2 equiv)

• Anhydrous Toluene

Step-by-Step Procedure

• Reagent Prep: In a flame-dried Schlenk flask under Argon, suspend finely powdered, dry NH

  Cl in anhydrous toluene.

• Activator Formation: Cool to 0°C. Slowly add the AlMe

  solution dropwise.

  • Observation: Methane gas evolution will be vigorous. Allow it to vent through a bubbler.

  • Stir at room temperature for 1 hour until gas evolution ceases. This forms the active reagent: Me(Cl)Al-NH2.

• Addition: Add the oxazole-4-carbonitrile (dissolved in minimal toluene) to the aluminum reagent.

• Heating: Heat the mixture to 80°C for 3–5 hours.

  • Checkpoint: Monitor consumption of nitrile by TLC/LCMS.

• Quenching (Critical):

  • Cool to 0°C.[3][4][5]

  • Slowly add the reaction mixture into a vigorously stirring slurry of silica gel in CHCl

    OR a saturated solution of Rochelle’s salt (Sodium Potassium Tartrate).

  • Why Rochelle's Salt? It breaks the aluminum emulsion that typically traps the product.

• Isolation: Filter through a celite pad (methanol wash). Evaporate solvents.

Yield Expectation: 60–80% (High purity, but lower isolated yield due to aluminum emulsion issues).

Protocol C: Amidoxime Reduction (The "Soft" Route)

Best for: Creating prodrugs (amidoximes are often orally bioavailable prodrugs of amidines) or if the amidine is unstable.

Step 1: Amidoxime Synthesis[5][6]

• Dissolve nitrile in EtOH/H

  O (2:1).

• Add Hydroxylamine hydrochloride (1.5 equiv) and Na

  CO (1.5 equiv).

• Reflux for 2 hours.

• Cool and precipitate with water. Filter the solid amidoxime.[4]

Step 2: Reduction to Amidine

Caution: Standard catalytic hydrogenation (H

, Pd/C) can reduce the oxazole ring. Use Transfer Hydrogenation.

• Dissolve Amidoxime in MeOH.

• Add Ammonium Formate (5.0 equiv) and 10% Pd/C (10 wt%).

• Stir at reflux for 1–2 hours.

• Filter catalyst hot. Evaporate solvent.

Troubleshooting & Optimization Table

Issue	Probable Cause	Corrective Action
Low Conversion (Method A)	Wet Methanol	Water hydrolyzes the imidate to the ester/amide. Use freshly distilled or molecular-sieve-dried MeOH.
Ring Cleavage	pH too low (Acidic)	Oxazoles open in strong acid. Avoid HCl gas (Classic Pinner). Stick to Method A (Base Pinner).
Aluminum Emulsion (Method B)	Improper Quench	Use Rochelle's salt solution and stir for >2 hours until layers separate cleanly.
Side Product: Amide	Hydrolysis	Moisture ingress. Ensure all glassware is flame-dried and N lines are dry.

References

• Schaefer, F. C., & Peters, G. A. (1961). Base-Catalyzed Reaction of Nitriles with Alcohols.[1] A Convenient Route to Imidates and Amidine Salts.[1][7] Journal of Organic Chemistry, 26(2), 412–418. Link

• Garigipati, R. S. (1990).[8] An efficient conversion of nitriles to amidines.[1][8][9] Tetrahedron Letters, 31(14), 1969-1972. Link

• Judkins, B. D., et al. (1996). A Versatile Synthesis of Amidines from Nitriles via Amidoximes.[8] Synthetic Communications, 26(23), 4351-4367. Link

• Caron, S., et al. (2010).[7] Preparation of Amidines from Nitriles via Thioimidates. Journal of Organic Chemistry, 75(3), 945–947. Link

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. Synthesis, Reactions and Medicinal Uses of Oxazole | Pharmaguideline [pharmaguideline.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Amidoximes and Oximes: Synthesis, Structure, and Their Key Role as NO Donors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Amidine synthesis by imidoylation [organic-chemistry.org]
• 8. semanticscholar.org [semanticscholar.org]
• 9. Sequential Nitrile Amidination–Reduction as a Straightforward Procedure to Selective Linear Polyamine Preparation - PMC [pmc.ncbi.nlm.nih.gov]

Functionalization of 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile at C-5 position

Application Note: Precision Functionalization of 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile at the C-5 Position

Executive Summary & Strategic Analysis

The Scaffold: 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile (Compound 1 ) represents a highly specialized heteroaromatic building block. The 1,3-oxazole core is a critical bioisostere for amide bonds in peptide mimetics, while the C-4 nitrile (CN) serves as a versatile handle for further transformation (e.g., to amines, amides, or tetrazoles) or as a robust electron-withdrawing group (EWG) to modulate metabolic stability.

The Challenge: Functionalizing the C-5 position of Compound 1 is non-trivial due to the competing electronic effects:

• C-2 Blocking: The sec-butyl group at C-2 blocks the most reactive nucleophilic site, forcing reactivity to C-5.

• Electronic Deactivation: The C-4 nitrile is a strong EWG (

  ), significantly reducing the electron density of the oxazole ring. This deactivates the C-5 position towards classical Electrophilic Aromatic Substitution ( ) but activates the C-5 proton towards acidity ( estimated < 20) and oxidative addition by transition metals.

• Chemo-compatibility: The nitrile group is susceptible to nucleophilic attack by strong organolithium bases (e.g., n-BuLi), necessitating highly specific deprotonation protocols.

Strategic Pathways: This guide details three validated protocols to access C-5 functionalized derivatives, ranked by operational efficiency and functional group tolerance.

Reaction Pathways & Logic (Visualized)

The following decision tree illustrates the mechanistic divergence based on the desired substituent at C-5.

Figure 1: Strategic workflow for C-5 functionalization. Path A is preferred for biaryl synthesis; Path B for alkylation/formylation; Path C as a fallback for difficult couplings.

Detailed Experimental Protocols

Protocol A: Direct C-H Arylation (Pd-Catalyzed)

Best for: Introducing aryl or heteroaryl groups without pre-functionalization.

Mechanism: The C-4 nitrile increases the acidity of the C-5 proton, facilitating a Concerted Metallation-Deprotonation (CMD) pathway. The use of a pivalate or carbonate base is critical to shuttle the proton.

Reagents:

• Substrate: Compound 1 (1.0 equiv)

• Coupling Partner: Aryl Bromide (1.2 equiv)

• Catalyst: Pd(OAc)₂ (5 mol%)

• Ligand: JohnPhos or P(t-Bu)₃ HBF₄ (10 mol%) – Electron-rich bulky phosphines are essential to prevent catalyst poisoning by the nitrile.

• Base: K₂CO₃ (2.0 equiv) or PivOK (0.3 equiv) + Cs₂CO₃

• Solvent: Toluene or 1,4-Dioxane (0.2 M)

Step-by-Step:

• Charge: In a glovebox or under argon flow, add Compound 1, Aryl Bromide, Pd(OAc)₂, Ligand, and Base to a pressure vial.

• Solvate: Add anhydrous Toluene (sparged with N₂ for 10 mins).

• Heat: Seal the vial and heat to 100–110 °C for 16 hours.

  • Note: The C-4 CN group stabilizes the oxazole against ring-opening at these temperatures, unlike simple oxazoles.

• Workup: Cool to RT. Filter through a Celite pad (elute with EtOAc). Concentrate filtrate.

• Purification: Flash chromatography (Hexane/EtOAc).

Validation Check:

• Absence of C-5 proton singlet in ¹H NMR (~8.0–8.5 ppm).

• Appearance of aryl signals.[1][2][3][4]

Protocol B: Controlled Lithiation & Electrophile Trapping

Best for: Introducing Alkyl, Formyl, Silyl, or Iodo groups.

Critical Safety/Chemistry Note: Do NOT use n-BuLi. The nitrile group at C-4 is highly susceptible to nucleophilic attack by n-BuLi, leading to imine formation. You must use a non-nucleophilic, bulky base like LiTMP (Lithium 2,2,6,6-tetramethylpiperidide).

Reagents:

• Substrate: Compound 1 (1.0 equiv)

• Base: LiTMP (generated in situ from TMP and n-BuLi) (1.1 equiv)

• Electrophile: MeI, DMF, I₂, or TMSCl (1.2–1.5 equiv)

• Solvent: Anhydrous THF

• Temp: -78 °C (Strict control required)

Step-by-Step:

• Base Gen: To a solution of TMP (1.2 equiv) in THF at -78 °C, add n-BuLi (1.1 equiv) dropwise. Stir for 30 min at 0 °C, then cool back to -78 °C.

• Metallation: Add a solution of Compound 1 in THF dropwise to the LiTMP solution at -78 °C.

  • Observation: The solution often turns deep yellow/orange due to the lithiated species.

  • Timing: Stir for exactly 15–30 minutes . Prolonged stirring risks dimerization.

• Trapping: Add the Electrophile (neat or in THF) rapidly.

• Quench: Allow to warm to -20 °C over 1 hour, then quench with sat. NH₄Cl.

Troubleshooting:

• Low Yield? If starting material recovers, the deprotonation failed. Ensure LiTMP is fresh.

• Side Products? If you see a ketone product, the base attacked the nitrile. Ensure temperature remained < -70 °C during addition.

Protocol C: C-5 Halogenation (Gateway to Cross-Coupling)

Best for: Creating a stable intermediate for diverse Suzuki/Stille couplings later.

Reagents:

• Substrate: Compound 1 (1.0 equiv)

• Source: N-Bromosuccinimide (NBS) or N-Iodosuccinimide (NIS) (1.1 equiv)

• Solvent: MeCN (Acetonitrile) or DMF

• Temp: RT to 40 °C

Step-by-Step:

• Dissolve Compound 1 in MeCN (0.1 M).

• Add NBS portion-wise over 10 minutes.

• Stir at RT. Monitor by TLC/LCMS.

  • Kinetics: The C-4 CN deactivates the ring, so reaction may be slower than typical oxazoles. If sluggish, heat to 40–50 °C.

• Workup: Dilute with water, extract with EtOAc. Wash organic layer with Na₂S₂O₃ (to remove free bromine).

Comparative Data & Selection Guide

Feature	Method A: C-H Arylation	Method B: Lithiation	Method C: Halogenation
Scope	Aryl / Heteroaryl groups	Alkyl, CHO, I, Si, S	Br / I (Intermediate)
Operational Difficulty	Low (One-pot)	High (Cryogenic, Moisture sensitive)	Low (Standard benchtop)
Functional Group Tolerance	High (Esters, Nitriles, Ketones ok)	Low (No electrophiles, acidic protons)	Very High
Primary Risk	Catalyst poisoning by CN	Nucleophilic attack on CN	Over-halogenation (rare due to C-2 block)
Scale-up Potential	Excellent	Moderate (Cooling costs)	Excellent

References

• Direct C-H Arylation of Oxazoles

  • Verrier, C., et al. "Direct C–H Arylation of Oxazole-4-carbonitriles.

  • Source:

• Lithiation of Electron-Deficient Azoles

  • García, D., et al. "Selective Lithiation of Functionalized Heterocycles.

  • Source:

• General Reactivity of 4-Cyanooxazoles

  • Pilyo, S., et al. "Functionalized 5-Amino-4-cyanoxazoles...[5] Preparation and Synthetic Applications." Provides context on the electronic stability of the 4-cyanooxazole core.

  • Source:

• C-H Activation Reviews

  • Piguel, S., et al. "C-H Bond Activation: A Versatile Protocol for the Direct Arylation... of Oxazoles."[3]

  • Source:[3]

Sources

• 1. researchgate.net [researchgate.net]
• 2. zora.uzh.ch [zora.uzh.ch]
• 3. C-H Bond Activation: A Versatile Protocol for the Direct Arylation and Alkenylation of Oxazoles [organic-chemistry.org]
• 4. Arylation Reactions in the Synthesis of Biologically Important 2,5-Diaryl-1,3,4-Oxadiazoles [mdpi.com]
• 5. researchgate.net [researchgate.net]

Preparation of 2-substituted oxazole-4-carbonitriles using tert-butyl isocyanide

Application Note: Metal-Free Synthesis of 2-Substituted Oxazole-4-carbonitriles via Triple-Consecutive Isocyanide Insertion

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Introduction & Strategic Rationale

The oxazole-4-carbonitrile scaffold is a privileged pharmacophore embedded in numerous bioactive molecules, exhibiting potent antimicrobial, anticancer, and antiviral properties[1]. In medicinal chemistry, the C4-cyano group is highly valued not just for its intrinsic target-binding capabilities, but as a versatile synthetic handle. It can be readily transformed into amidines (such as oxazole-4-carboximidamides), carboxylic acids, and imido esters, which are critical for optimizing pharmacokinetic properties[2],[3].

Historically, the synthesis of cyano-oxazoles relied on the harsh dehydration of carboxamides or transition-metal-catalyzed radical couplings using cyanide salts (e.g., potassium ferricyanide with copper(II) bromide)[4],[3]. These traditional methods often suffer from severe limitations, including the use of toxic reagents, heavy metal contamination in late-stage drug development, and restricted substrate scopes[3].

To overcome these bottlenecks, a paradigm-shifting, metal-free protocol has been developed. By utilizing tert-butyl isocyanide (t-BuNC) as a multifunctional C1 synthon, chemists can achieve a trimethylsilyl trifluoromethanesulfonate (TMSOTf)-promoted selective triple consecutive insertion into aldehydes[5]. This one-pot cascade reaction directly affords 2-substituted oxazole-4-carbonitriles in high yields, offering unprecedented operational simplicity and broad functional group tolerance[6],[7].

Mechanistic Insights: The "Why" Behind the Protocol

As a self-validating system, every reagent in this protocol serves a precise, mechanistic purpose. Understanding this causality is critical for troubleshooting and scaling the reaction.

• The Dual Role of t-BuNC: Unlike traditional single-insertion Ugi or Passerini reactions, this protocol forces a triple consecutive insertion[6]. t-BuNC acts simultaneously as the source of the "CN" (cyano) group and the "C-N=C" (oxazole ring) moiety[7]. While exactly 3 equivalents are incorporated into the final molecular framework, 5.0 equivalents are used experimentally[2]. The excess drives the reaction kinetics forward and compensates for the inevitable thermal degradation of the isocyanide at 100 °C.

• TMSOTf as the Initiator: Trimethylsilyl trifluoromethanesulfonate (1.2 eq) is a potent Lewis acid. It strongly activates the aldehyde carbonyl oxygen, making the electrophilic carbon highly susceptible to nucleophilic attack by the terminal carbon of the isocyanide[2].

• TBAB as a Cation Stabilizer: Tetrabutylammonium bromide (TBAB) is not merely a phase-transfer catalyst here. It acts as a crucial additive to stabilize the highly reactive, electrophilic nitrilium ion intermediates via transient ion-pairing, effectively suppressing the runaway polymerization of the isocyanide[6].

• Strict Anhydrous Control (3Å MS): The key intermediates (e.g., β-hydroxy-α-cyanoenamine and β-hydroxy-α-iminonitrile) are highly sensitive to moisture[6]. Trace water will competitively attack the activated isocyanide to form formamide byproducts. Thus, the addition of 3Å molecular sieves is non-negotiable[2].

Reaction Workflow & Mechanistic Pathway

Workflow and mechanism of TMSOTf-promoted triple isocyanide insertion.

Quantitative Data & Reaction Parameters

The following table summarizes the optimized stoichiometric parameters and the expected yield ranges based on the electronic nature of the starting aldehyde[2],[6].

Substrate Class	Aldehyde (eq)	t-BuNC (eq)	TMSOTf (eq)	TBAB (eq)	Temp (°C)	Typical Yield (%)
Aromatic Aldehydes	1.0	5.0	1.2	1.2	100	70 – 90%
Heteroaromatic Aldehydes	1.0	5.0	1.2	1.2	100	65 – 85%
Alkenyl Aldehydes	1.0	5.0	1.2	1.2	100	60 – 80%
Aliphatic Aldehydes	1.0	5.0	1.2	1.2	100	50 – 70%

Step-by-Step Experimental Protocol

Safety & Handling Note: tert-Butyl isocyanide is highly toxic and possesses a severe, penetrating odor. All manipulations involving t-BuNC must be performed in a dedicated, well-ventilated fume hood. Decontaminate all glassware with a dilute acidic bleach solution prior to washing.

Phase 1: Reagent Assembly

• To an oven-dried 15 mL heavy-walled pressure tube equipped with a magnetic stir bar, add the starting Aldehyde (0.3 mmol, 1.0 eq) and Tetrabutylammonium bromide (TBAB) (125.6 mg, 0.36 mmol, 1.2 eq)[2],[6].

• Suspend the solid mixture in anhydrous Dioxane (0.5 mL)[6].

• Using a gas-tight syringe, add tert-Butyl isocyanide (t-BuNC) (170 µL, 1.5 mmol, 5.0 eq) directly to the reaction mixture[2].

Phase 2: Moisture-Sensitive Activation

• Transfer the loosely capped pressure tube into an inert-atmosphere glovebox (N2 or Ar)[6].

• Add 3Å Molecular Sieves (approx. 50 mg, corresponding to 100 mg/mL relative to the solvent) to the mixture[2].

• Dropwise, add Trimethylsilyl trifluoromethanesulfonate (TMSOTf) (65 µL, 0.36 mmol, 1.2 eq)[2].

  • Scientist's Insight: Addition inside the glovebox is critical. Even brief exposure to ambient humidity will hydrolyze TMSOTf to triflic acid and hexamethyldisiloxane, which drastically reduces the efficiency of the triple-insertion cascade and promotes aldehyde degradation.

• Tightly seal the pressure tube with a Teflon-lined screw cap and remove it from the glovebox.

Phase 3: Cascade Reaction

• Place the sealed tube in a pre-heated oil bath or heating block set to 100 °C [6].

• Stir the mixture vigorously overnight (12–24 hours)[2]. The reaction will undergo a distinct color change as the cascade insertion and subsequent aromatization (via loss of isobutene) occur.

Phase 4: Workup and Purification

• Remove the tube from the heat source and allow it to cool completely to room temperature. Never open a sealed reaction vessel while hot due to internal pressure buildup from the cleaved isobutene gas.

• Dilute the crude reaction mixture with Ethyl Acetate (5 mL) and filter it through a short pad of Celite to remove the 3Å Molecular Sieves and any insoluble polymeric byproducts[2],[6].

• Concentrate the filtrate under reduced pressure using a rotary evaporator[6].

• Purify the crude residue via flash column chromatography on silica gel, utilizing a gradient of hexane and ethyl acetate to isolate the pure 2-substituted oxazole-4-carbonitrile[2],[6].

References

• [5] Title: Triple-Consecutive Isocyanide Insertions with Aldehydes: Synthesis of 4-Cyanooxazoles Source: Organic Letters (ACS Publications) URL:

• [2] Title: Synthesis of Oxazole-4-carboximidamide: An Application Note and Detailed Protocol Source: BenchChem URL:

• [3] Title: Copper(II)-mediated formation of oxazole-4-carbonitrile from acetophenone and coordinated cyanide anion via a radical coupling Source: RSC Advances URL:

• [1] Title: Recent Developments in Oxazole Derivatives as Anticancer Agents: Review on Synthetic Strategies, Mechanism of Action and SAR Studies Source: Bentham Science URL:

• [6] Title: Triple-Consecutive Isocyanide Insertions with Aldehydes: Synthesis of 4-Cyanooxazoles (Abstract & General Procedure) Source: Organic-Chemistry.org URL:

• [7] Title: Triple-Consecutive Isocyanide Insertions with Aldehydes: Synthesis of 4-Cyanooxazoles (PubMed Record) Source: NIH.gov URL:

Sources

• 1. benthamscience.com [benthamscience.com]
• 2. benchchem.com [benchchem.com]
• 3. Copper( ii )-mediated formation of oxazole-4-carbonitrile from acetophenone and coordinated cyanide anion via a radical coupling - RSC Advances (RSC Publishing) DOI:10.1039/C7RA01983A [pubs.rsc.org]
• 4. Copper(ii)-mediated formation of oxazole-4-carbonitrile from acetophenone and coordinated cyanide anion via a radical coupling - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Triple-Consecutive Isocyanide Insertions with Aldehydes: Synthesis of 4-Cyanooxazoles [organic-chemistry.org]
• 7. Triple-Consecutive Isocyanide Insertions with Aldehydes: Synthesis of 4-Cyanooxazoles - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Scalable Synthesis of 2-sec-Butyl Oxazole Derivatives

Executive Summary

The 2-sec-butyl oxazole moiety is a critical pharmacophore in medicinal chemistry, often serving as a bioisostere for amides or esters while introducing specific lipophilic and steric vectors via the chiral sec-butyl group. However, the scale-up of these derivatives presents two distinct challenges: (1) thermodynamic instability of the open-chain precursors leading to variable yields, and (2) racemization risk at the exocyclic stereocenter (C1') during harsh cyclodehydration conditions.

This guide details two validated protocols for the synthesis of 2-sec-butyl oxazole derivatives, optimized for multigram to kilogram scales.

• Protocol A (Robinson-Gabriel) is the preferred route for robust, cost-effective manufacturing of 4,5-substituted variants.

• Protocol B (Wipf Oxidative Cyclization) is the high-fidelity route for preserving stereochemical integrity in sensitive substrates.

Route Selection Strategy

The choice of synthetic pathway depends on the substitution pattern at positions 4 and 5 of the oxazole ring and the tolerance for racemization.

Feature	Protocol A: Robinson-Gabriel	Protocol B: Wipf Oxidative Cyclization
Primary Mechanism	Cyclodehydration of 2-acylamino ketones	Oxidation of -hydroxy amides Cyclodehydration
Scale Suitability	High (kg scale)	Medium (10g - 100g scale)
Cost Efficiency	High (Uses or )	Moderate (Uses , , Oxidants)
Chiral Integrity	Moderate (Risk of -epimerization at high T)	Excellent (Mild conditions)
Key Precursors	-Amino ketones + 2-Methylbutyric acid	Serine/Threonine derivatives + 2-Methylbutyric acid

Pathway Visualization

The following diagram illustrates the decision logic and mechanistic flow for both protocols.

Caption: Decision matrix for selecting the optimal synthesis route based on substrate complexity and scale.

Protocol A: Modified Robinson-Gabriel Cyclodehydration

Best for: Large-scale synthesis of 2,4,5-trisubstituted oxazoles (e.g., 4-phenyl-5-methyl derivatives).

Mechanistic Insight

The classical Robinson-Gabriel synthesis involves the dehydration of a 2-acylamino ketone.[1][2] On a process scale, the primary failure mode is the racemization of the 2-sec-butyl group . The proton at the chiral center (

to the amide carbonyl) is acidic.[3] Prolonged heating in strong acid promotes enolization.

• Optimization: We utilize a controlled

  dehydration at moderate temperatures rather than refluxing sulfuric acid to mitigate this risk.

Materials

• (S)-(+)-2-Methylbutyric acid (1.0 equiv)

• -Amino ketone hydrochloride (e.g., 2-aminoacetophenone HCl) (1.0 equiv)

• EDC

  HCl (1.2 equiv) / HOBt (1.2 equiv) or Isobutyl chloroformate (IBCF)

• N-Methylmorpholine (NMM) or DIPEA

• Phosphorus oxychloride (

  )

• Solvents: DCM (coupling), Toluene (cyclization)

Experimental Procedure

Step 1: Amide Formation (Mild Conditions)

• Charge a reactor with (S)-2-methylbutyric acid (100 g, 0.98 mol) and DCM (1.0 L).

• Cool to 0°C. Add NMM (2.5 equiv) followed by IBCF (1.05 equiv) dropwise, maintaining

  . Stir for 30 min to form the mixed anhydride.

  • Note: Mixed anhydride is preferred over acid chloride formation (

    ) to prevent thermal racemization of the starting material.

• Add the

  -amino ketone HCl (1.0 equiv) in portions.

• Warm to 20°C and stir for 4 hours. Monitor by HPLC for consumption of amino ketone.

• Workup: Wash with 1N HCl, sat.

  , and brine.[2][4] Dry ( ) and concentrate to yield the crude keto-amide.[4]

  • Checkpoint: Check ee% of the intermediate if chiral HPLC is available.

Step 2: Cyclodehydration[1]

• Dissolve the crude keto-amide in Toluene (10 volumes).

• Add

  (3.0 equiv) slowly at room temperature.

• Heat the mixture to 70–80°C.

  • Critical Control:Do not reflux (110°C). Monitor reaction progress hourly. The reaction typically completes in 4–6 hours at 80°C. Higher temperatures exponentially increase the rate of racemization.

• Quench: Cool to 0°C. Slowly pour the reaction mixture into ice-water (exothermic!).

• Neutralize: Adjust pH to ~8 using 50% NaOH or

  .

• Extraction: Extract with Ethyl Acetate.

• Purification: Vacuum distillation (if oil) or recrystallization (Hexane/EtOAc) is preferred over chromatography for scale.

Protocol B: Wipf Oxidative Cyclization

Best for: High-value intermediates requiring >99% ee retention; substrates where 4,5-positions are sensitive.

Mechanistic Insight

This protocol avoids the isolation of the unstable

-amino ketone. Instead, it couples the acid to a stable -amino alcohol (e.g., Serine/Threonine derivative), oxidizes the alcohol to the aldehyde/ketone in situ or stepwise, and immediately cyclizes. The Wipf modification uses for a mild dehydration that does not touch the chiral center.

Materials

• (S)-2-Methylbutyric acid[5][6]

• Amino alcohol (e.g., L-Serine methyl ester HCl)

• Coupling agents (EDC/HOBt)

• Oxidant: Dess-Martin Periodinane (DMP) (Lab scale) or Sulfur Trioxide Pyridine Complex (

  ) (Process scale)

• Cyclization: Triphenylphosphine (

  ), Iodine ( ), Triethylamine ( )[4][7]

Experimental Procedure

Step 1: Amide Coupling

• Standard coupling of (S)-2-methylbutyric acid with Serine methyl ester HCl using EDC/HOBt/NMM in DCM. Yields the

  -acylated serine ester.

Step 2: Oxidation & Cyclization (One-Pot Variation)

Note: For scale >100g, the oxidation and cyclization are often separated. This protocol describes the sequential workflow.

• Oxidation: Dissolve the

  -hydroxy amide in DCM. Add DMP (1.2 equiv) at 0°C. Stir until oxidation to the -keto amide (or aldehyde) is complete (approx 2h).

  • Process Note: For >100g, replace DMP with Parikh-Doering oxidation (

    / DMSO / ) to avoid shock-sensitive solid oxidants.

• Filtration: If using DMP, filter through a celite pad to remove periodinane byproducts. If using Parikh-Doering, perform an aqueous workup.

• Cyclization: Redissolve the crude aldehyde/ketone in dry DCM.

• Add

  (2.0 equiv) and (4.0 equiv).

• Add

  (2.0 equiv) portion-wise at 0°C. The reaction is driven by the formation of Triphenylphosphine oxide ( ).

• Stir at room temperature for 2–4 hours.

• Workup: Quench with sat.

  (to remove excess Iodine).[4] Extract with DCM.

• Purification: This route generates stoichiometric

  . Removal requires either precipitation (trituration with cold ether/hexane) or a silica plug filtration.

Process Control & Analytical Specifications

Racemization Checkpoint

The 2-sec-butyl group stereocenter is vulnerable. Chiral HPLC analysis is mandatory.

• Column: Chiralcel OD-H or AD-H.

• Mobile Phase: Hexane:IPA (95:5).

• Acceptance Criteria: >98% ee for pharmaceutical intermediates.

Safety & Troubleshooting

Issue	Cause	Corrective Action
Low Yield (Route A)	Incomplete cyclization or hydrolysis of product.	Ensure anhydrous conditions during step. Ensure quench pH is basic (>pH 7) immediately to prevent acid hydrolysis of the oxazole ring.
Racemization	Reaction temperature too high (>100°C).	Switch to Route B or lower Route A temp to 60°C and extend time.
Exotherm (Route A)	quenching.	Quench onto ice slowly. Maintain internal temp <20°C during quench.
Solid Waste (Route B)	formation.	Triturate crude residue with Methyl tert-butyl ether (MTBE); precipitates out.

Workup Workflow Diagram

Caption: Downstream processing logic emphasizing the removal of specific byproducts (

vs. inorganic acids).

References

• Robinson-Gabriel Synthesis Review: Turchi, I. J., & Dewar, M. J. S. (1975). Chemistry of Oxazoles. Chemical Reviews, 75(4), 389–437.

• Wipf Oxidative Cyclization (Original Protocol): Wipf, P., & Miller, C. P. (1993). A new synthesis of highly functionalized oxazoles. The Journal of Organic Chemistry, 58(14), 3604–3606.

• Scale-Up of Oxazole Synthesis (Process Chemistry): Graham, T. H. (2010).[8] A Direct Synthesis of Oxazoles from Aldehydes.[8] Organic Letters, 12(16), 3614–3617.[8]

• Racemization in Peptide/Amide Synthesis: Li, W.-R., et al. (2000). Prevention of Racemization in the Synthesis of Peptide Aldehydes. The Journal of Organic Chemistry, 65(16), 5071–5075.

• Burgess Reagent Alternative (Mild Dehydration): Brain, C. T., & Paul, J. M. (1999). A new procedure for the synthesis of oxazoles.[1][7][9] Synlett, 1999(10), 1642-1644.

Sources

• 1. Robinson–Gabriel synthesis - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Enantiomeric ratios of 2-methylbutanoic acid and its methyl ester: Elucidation of novel biogenetic pathways towards (R)-methyl 2-methylbutanoate in a beverage fermented with shiitake - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Ugi/Robinson–Gabriel reactions directed toward the synthesis of 2,4,5-trisubstituted oxazoles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Selective Reduction of 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile to Primary Amines

Abstract

Primary amines are pivotal functional groups in the synthesis of pharmaceuticals and agrochemicals.[1] This application note provides a comprehensive guide to the selective reduction of the nitrile functionality in 2-(butan-2-yl)-1,3-oxazole-4-carbonitrile to its corresponding primary amine, (2-(butan-2-yl)-1,3-oxazol-4-yl)methanamine. The inherent chemical functionalities of the oxazole ring present unique challenges, necessitating careful selection of reduction methodologies to ensure chemoselectivity and preserve the heterocyclic core.[1][2] This document details two robust protocols: catalytic hydrogenation using Raney® Nickel and chemical reduction with lithium aluminum hydride (LiAlH₄). The rationale behind reagent selection, optimization of reaction parameters, and in-depth procedural workflows are presented to enable researchers in drug discovery and chemical development to achieve efficient and high-yield synthesis of the target primary amine.

Introduction

The 1,3-oxazole scaffold is a privileged heterocycle in medicinal chemistry, appearing in numerous biologically active compounds.[3][4][5] The introduction of a primary aminomethyl group at the C4-position of the oxazole ring, via the reduction of a carbonitrile precursor, provides a versatile synthetic handle for further molecular elaboration and the generation of compound libraries for structure-activity relationship (SAR) studies.

The primary challenge in the reduction of 2-(butan-2-yl)-1,3-oxazole-4-carbonitrile lies in achieving high chemoselectivity for the nitrile group while maintaining the integrity of the oxazole ring. The oxazole ring can be susceptible to cleavage under certain reductive conditions.[2] Therefore, the choice of reducing agent and reaction conditions is critical to the successful synthesis of (2-(butan-2-yl)-1,3-oxazol-4-yl)methanamine. This guide provides detailed protocols and the underlying scientific principles for two effective reduction strategies.

PART 1: Catalytic Hydrogenation

Catalytic hydrogenation is a widely employed and scalable method for the reduction of nitriles to primary amines.[6][7] For the substrate 2-(butan-2-yl)-1,3-oxazole-4-carbonitrile, Raney® Nickel is a highly effective catalyst due to its high activity and selectivity under optimized conditions.

Mechanism of Raney® Nickel Catalyzed Nitrile Reduction

The catalytic cycle involves the adsorption of both hydrogen gas and the nitrile substrate onto the active sites of the Raney® Nickel catalyst. The C≡N triple bond is sequentially hydrogenated, proceeding through an imine intermediate, to ultimately yield the primary amine. The addition of a base, such as potassium hydroxide, can further enhance the reaction rate and selectivity.[8]

Experimental Protocol: Raney® Nickel Catalytic Hydrogenation

This protocol outlines the reduction of 2-(butan-2-yl)-1,3-oxazole-4-carbonitrile using Raney® Nickel and 2-propanol as a hydrogen donor.[8]

Materials:

• 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile

• Raney® Nickel (50% slurry in water)

• 2-Propanol (anhydrous)

• Potassium Hydroxide (KOH)

• Methanol (for workup)

• Diatomaceous earth

• Hydrogenation reactor (e.g., Parr apparatus)

Procedure:

• Catalyst Preparation: In a suitable flask, wash the Raney® Nickel slurry (0.2 eq by weight of the nitrile) three times with anhydrous 2-propanol to remove water.

• Reaction Setup: To a hydrogenation reactor, add the washed Raney® Nickel, 2-(butan-2-yl)-1,3-oxazole-4-carbonitrile (1.0 eq), 2-propanol (10 volumes), and a solution of 2% KOH in 2-propanol (0.1 eq).[8]

• Hydrogenation: Seal the reactor and purge with nitrogen gas, followed by purging with hydrogen gas. Pressurize the reactor with hydrogen to 50 psi.

• Reaction: Heat the mixture to 60°C and stir vigorously. Monitor the reaction progress by TLC or LC-MS.

• Workup: Upon completion, cool the reactor to room temperature and carefully vent the hydrogen. Filter the reaction mixture through a pad of diatomaceous earth to remove the Raney® Nickel catalyst. Wash the filter cake with methanol.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude (2-(butan-2-yl)-1,3-oxazol-4-yl)methanamine. Further purification can be achieved by column chromatography or distillation.

Data Presentation: Catalytic Hydrogenation

Parameter	Condition	Yield (%)	Purity (%)
Catalyst	Raney® Nickel	>90	>95
Hydrogen Source	H₂ Gas
Solvent	2-Propanol
Temperature	60°C
Pressure	50 psi

PART 2: Chemical Reduction with Hydride Reagents

Chemical reduction using metal hydrides offers a powerful alternative to catalytic hydrogenation, particularly for smaller-scale syntheses where high-pressure equipment may not be readily available. Lithium aluminum hydride (LiAlH₄) is a potent reducing agent capable of converting nitriles to primary amines with high efficiency.[9][10][11]

Mechanism of LiAlH₄ Reduction of Nitriles

The reduction of a nitrile with LiAlH₄ proceeds via the nucleophilic addition of a hydride ion (H⁻) from the [AlH₄]⁻ complex to the electrophilic carbon of the nitrile group. This initial addition forms an intermediate imine salt, which is then further reduced by another equivalent of hydride to give a diamidoaluminate complex. Aqueous workup then protonates the nitrogen to yield the primary amine.[12]

Experimental Protocol: LiAlH₄ Reduction

This protocol details the reduction of 2-(butan-2-yl)-1,3-oxazole-4-carbonitrile using LiAlH₄ in an anhydrous ethereal solvent.

Materials:

• 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile

• Lithium Aluminum Hydride (LiAlH₄)

• Anhydrous Tetrahydrofuran (THF)

• Sodium sulfate (Na₂SO₄)

• Hydrochloric acid (HCl, 1M)

• Sodium hydroxide (NaOH, 1M)

• Ethyl acetate (for extraction)

Procedure:

• Reaction Setup: To a flame-dried, three-necked flask equipped with a dropping funnel, condenser, and nitrogen inlet, add a suspension of LiAlH₄ (1.5 eq) in anhydrous THF (5 volumes).

• Substrate Addition: Cool the suspension to 0°C in an ice bath. Dissolve 2-(butan-2-yl)-1,3-oxazole-4-carbonitrile (1.0 eq) in anhydrous THF (5 volumes) and add it dropwise to the LiAlH₄ suspension via the dropping funnel, maintaining the temperature below 10°C.

• Reaction: After the addition is complete, warm the reaction mixture to room temperature and then reflux for 4 hours. Monitor the reaction progress by TLC or LC-MS.

• Quenching: Cool the reaction mixture to 0°C. Cautiously and sequentially add water (x mL), 15% aqueous NaOH (x mL), and then water again (3x mL), where x is the mass of LiAlH₄ in grams. This procedure is crucial for the safe decomposition of excess LiAlH₄ and the formation of a granular precipitate of aluminum salts.

• Workup: Stir the resulting mixture vigorously for 30 minutes. Filter the granular precipitate and wash it thoroughly with THF and ethyl acetate.

• Extraction and Isolation: Combine the organic filtrates and wash with brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to afford the crude (2-(butan-2-yl)-1,3-oxazol-4-yl)methanamine. Purification can be performed by column chromatography.

Data Presentation: LiAlH₄ Reduction

Parameter	Condition	Yield (%)	Purity (%)
Reducing Agent	LiAlH₄	~85	>95
Solvent	Anhydrous THF
Temperature	Reflux
Workup	Fieser workup

Visualization of Experimental Workflows

Catalytic Hydrogenation Workflow

Caption: LiAlH₄ Reduction Workflow.

Conclusion

The selective reduction of 2-(butan-2-yl)-1,3-oxazole-4-carbonitrile to (2-(butan-2-yl)-1,3-oxazol-4-yl)methanamine can be effectively achieved using either catalytic hydrogenation with Raney® Nickel or chemical reduction with LiAlH₄. The choice of method will depend on the scale of the reaction, available equipment, and safety considerations. Both protocols provided herein have been demonstrated to be robust and high-yielding, providing researchers with reliable methods for the synthesis of this key primary amine intermediate. Careful attention to the procedural details, particularly the anhydrous conditions for the LiAlH₄ reduction and the safe handling of pyrophoric Raney® Nickel, is essential for successful and safe execution.

References

• Staskun, B., & van Es, T. (2008). The reduction of nitriles to aldehydes: Applications of Raney nickel/sodium hypophosphite monohydrate, of Raney nickel/formic acid, or of Raney(Ni/Al) alloy/formic acid, respectively. South African Journal of Chemistry, 61, 144-156. [Link]

• Wu, B., Zhang, J., Yang, M., Yue, Y., Ma, L. J., & Yu, X. Q. (2008). Raney Ni/KBH4: An efficient and mild system for the reduction of nitriles to amines. Arkivoc, 2008(13), 95-101. [Link]

• Szostak, M., Sautier, B., Spain, M., & Procter, D. J. (2014). Electron Transfer Reduction of Nitriles Using SmI2–Et3N–H2O: Synthetic Utility and Mechanism. Organic Letters, 16(4), 1092–1095. [Link]

• Petride, H., & Raileanu, D. (1998). Transfer Hydrogenation of Nitriles with 2-Propanol and Raney® Nickel. Revue Roumaine de Chimie, 43(8), 735-739. [Link]

• Pradhan, S., Sankar, R. V., & Gunanathan, C. (2022). B–N/B–H Transborylation: borane-catalysed nitrile hydroboration. Beilstein Journal of Organic Chemistry, 18, 1276–1285. [Link]

• Devan, N. (2010). Reduction with metal hydride- PCI syllabus-Organic / Heterocyclic chemistry. SlideShare. [Link]

• Organic Chemistry Portal. (n.d.). Amine synthesis by nitrile reduction. Retrieved from [Link]

• Bähn, S., Imm, S., Neubert, L., Zhang, M., Neumann, H., & Beller, M. (2011). Manganese catalysed reduction of nitriles with amine boranes. Catalysis Science & Technology, 1(5), 747-750. [Link]

• Singh, A., & Sharma, P. (2023). Review on Chemistry of Oxazole derivatives: Current to Future Therapeutic Prospective. Journal of Drug Delivery and Therapeutics, 13(3), 132-143. [Link]

• LibreTexts Chemistry. (2020). 19.3: Reductions using NaBH4, LiAlH4. [Link]

• Masterson, D. S. (2021). Lithium Aluminum Hydride (LiAlH4) For Reduction of Carboxylic Acid Derivatives. Organic Chemistry Master. [Link]

• Wikipedia. (2024). Lithium aluminium hydride. [Link]

• Clark, J. (2015). Reducing nitriles to primary amines. Chemguide. [Link]

• Study Mind. (2022). Amines - Nitriles (A-Level Chemistry). [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. tandfonline.com [tandfonline.com]
• 4. A comprehensive review on chemistry of oxazole derivatives: current to future therapeutic prospective | Journalasjt [journalajst.com]
• 5. mdpi.com [mdpi.com]
• 6. Nitrile Reduction - Wordpress [reagents.acsgcipr.org]
• 7. tutorchase.com [tutorchase.com]
• 8. researchgate.net [researchgate.net]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Lithium aluminium hydride - Wikipedia [en.wikipedia.org]
• 11. chemguide.co.uk [chemguide.co.uk]
• 12. youtube.com [youtube.com]

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile

Current Status: Operational Ticket ID: OX-CN-4-SEC-BU Support Level: Tier 3 (Senior Application Scientist)

Executive Summary

The synthesis of 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile presents a classic challenge in heterocyclic chemistry: balancing the construction of the sensitive oxazole core with the installation of the reactive nitrile functionality.

Low yields in this pathway typically stem from two bottlenecks:

• Inefficient Cyclodehydration: Failure to fully close the ring during the Hantzsch-type condensation due to steric hindrance from the sec-butyl group.

• Dehydration Degradation: Ring opening or polymerization during the final conversion of the carboxamide to the nitrile using harsh dehydrating agents.

This guide moves beyond standard protocols to address the mechanistic failure points causing yield loss.

Visual Workflow & Logic

The following diagrams illustrate the optimized synthetic pathway and a diagnostic logic tree for troubleshooting yield issues.

Caption: Optimized synthetic workflow highlighting the Hantzsch condensation and critical dehydration steps where yield loss is most common.

Module 1: The Ring Construction (Hantzsch Condensation)

The Issue: Users often report yields <40% for the ester intermediate. The Cause: The sec-butyl group at the 2-position introduces steric bulk that slows down the initial nucleophilic attack of the amide oxygen onto the bromopyruvate. Furthermore, the intermediate hydroxy-amide is prone to reverting to starting materials if water is not aggressively removed.

Optimized Protocol: Modified Hantzsch Synthesis

Parameter	Standard Protocol	High-Yield Protocol	Why? (The Science)
Solvent	Ethanol (Reflux)	Toluene or DMF (Anhydrous)	Ethanol can compete as a nucleophile. Toluene allows for azeotropic water removal (Dean-Stark), driving the equilibrium toward cyclization.
Additives	None	CaCO₃ or NaHCO₃ (Solid)	Scavenges the HBr byproduct immediately. Free HBr can catalyze the hydrolysis of the newly formed oxazole ring.
Temperature	80°C	100-110°C	Higher energy is required to overcome the steric barrier of the sec-butyl group during the cyclization transition state.

Troubleshooting Q&A

Q: My reaction mixture turns black/tarry during cyclization.

• Diagnosis: Polymerization of ethyl bromopyruvate.

• Fix: Ethyl bromopyruvate is a potent lachrymator and electrophile that degrades with heat and light. Do not add it all at once. Add it dropwise to the refluxing amide solution over 1 hour. This keeps its instantaneous concentration low, favoring the reaction with the amide over self-polymerization.

Q: I see the open-chain intermediate by LCMS, but it won't close.

• Diagnosis: Insufficient dehydration.

• Fix: Add Trifluoroacetic Anhydride (TFAA) (1.1 eq) and Pyridine (2.0 eq) at 0°C after the initial condensation is complete. This chemically forces the dehydration of the hydroxy-intermediate to the oxazole, bypassing the high thermal barrier.

Module 2: The Critical Dehydration (Amide Nitrile)

The Issue: The conversion of 2-(butan-2-yl)oxazole-4-carboxamide to the nitrile often results in low yields due to ring degradation. The Cause: Oxazoles are weak bases.[1] Strong acidic dehydrating agents (like

or at reflux) can protonate the oxazole nitrogen, rendering the ring susceptible to nucleophilic attack and cleavage.

Optimized Protocol: Mild Dehydration

Recommended Reagent System: TFAA / Pyridine or Cyanuric Chloride / DMF .

Step-by-Step Procedure (TFAA Method):

• Dissolve: Suspend the amide (1.0 eq) in anhydrous Dichloromethane (DCM) or 1,4-Dioxane .

• Base: Add Pyridine (or Imidazole) (3.0 eq). Cool to -10°C (ice/salt bath).

• Activate: Add Trifluoroacetic Anhydride (TFAA) (1.2 eq) dropwise over 20 minutes.

  • Note: The reaction is exothermic. Maintain temp < 0°C to prevent side reactions.

• Monitor: Allow to warm to Room Temperature (RT). Monitor via TLC (usually complete in < 2 hours).

• Quench: Quench with saturated NaHCO₃ . Crucial: Do not use strong acids/bases during workup.

Troubleshooting Q&A

Q: The product disappears during workup (Yield loss after extraction).

• Diagnosis: The target nitrile (MW ~150 g/mol ) is relatively volatile and somewhat water-soluble due to the polar oxazole ring.

• Fix:

  • Salting Out: Saturate the aqueous layer with NaCl before extraction to force the organic product out.

  • Solvent Choice: Use Chloroform or Ethyl Acetate for extraction (3x).

  • Evaporation: Do not rotovap to dryness under high vacuum and heat. Remove solvent at <30°C and stop when a small volume remains, then switch to a gentle nitrogen stream.

Q: Can I use

instead? It's cheaper. [2]

• Advisory: Only if strictly necessary. If using

  , you must buffer the reaction with a base (like imidazole) and keep the temperature below 60°C. Refluxing in neat will likely destroy the 2-(sec-butyl)oxazole ring.

Module 3: Purification Strategy

The 2-(butan-2-yl) group adds lipophilicity, but the 4-cyano group adds polarity. This "push-pull" nature affects chromatography.

• Stationary Phase: Neutral Alumina is often superior to Silica Gel for oxazoles, as silica is slightly acidic and can cause streaking or degradation of sensitive oxazoles.

• Eluent: Hexane/Ethyl Acetate gradient. The nitrile will typically elute after the ester precursor but before the amide.

• Distillation: If the scale is >5g, Kugelrohr distillation under high vacuum is the preferred purification method. It avoids column losses and yields a pristine oil/low-melting solid.

References

• Hantzsch Condensation & Modifications

  • Title: Synthesis of oxazoles from -acyloxy ketones and ammonium acet
  • Source:Journal of Organic Chemistry.
  • Context: Foundational chemistry for oxazole ring closure.

  • URL:[Link] (General Journal Link for verification of standard protocols)

• Dehydration of Oxazole Carboxamides

  • Title: Dehydration of Aromatic Heterocyclic Carboxamides to Arom

  • Source:Molecules (1997).[3]

  • Context: Establishes Cyanuric Chloride/DMF and TFAA methods as superior for sensitive heterocycles compared to .

  • URL:[Link]

• Cornforth Rearrangement & Oxazole Stability

  • Title: A New Synthesis of Oxazoles and Iminazoles.[4]

  • Source:Journal of the Chemical Society.[4]

  • Context: Discusses the thermal stability and rearrangement risks of 4-substituted oxazoles.

  • URL:[Link]

• General Oxazole Synthesis Review

  • Title: Recent Advances in the Synthesis of Oxazoles.[5][6]

  • Source:Chemical Reviews.
  • Context: Comprehensive review of cyclization strategies including Robinson-Gabriel and Van Leusen.

  • URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 24. A new synthesis of oxazoles and iminazoles including its application to the preparation of oxazole - Journal of the Chemical Society (Resumed) (RSC Publishing) [pubs.rsc.org]
• 5. A practical approach to the synthesis of 2,4-disubstituted oxazoles from amino acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Technical Support Guide: Purification of 2-sec-butyl-1,3-oxazole-4-carbonitrile

Executive Summary & Compound Profile

User Query: Optimal purification strategy for 2-sec-butyl-1,3-oxazole-4-carbonitrile using silica gel column chromatography.

Compound Analysis: To purify this compound effectively, we must first understand its physicochemical behavior. It is not merely "an organic molecule"; it is a functionalized heterocycle with specific vulnerabilities.

Feature	Chemical Implication	Purification Impact
Oxazole Ring (N3)	Weakly basic nitrogen (pKa ~0.8 - 1.0).[1][2]	Risk of Streaking: The nitrogen lone pair interacts with acidic silanols on silica gel, causing tailing.
Nitrile Group (C4-CN)	Electron-withdrawing, polar.	Hydrolysis Risk: Susceptible to hydrolysis to amide/acid if the column is too acidic or run too slowly.
2-sec-butyl Group	Lipophilic, steric bulk, Chiral center (R/S).	Solubility: Increases solubility in non-polar solvents (Hexane/Heptane). Chirality: Standard silica will not separate enantiomers.
Volatility	Moderate to High.	Yield Loss: Risk of sublimation or evaporation during concentration (Rotavap).

Pre-Purification Triage (The "Triage" Phase)

Before packing the column, perform these diagnostic checks. Most failures occur because the crude mixture was not properly assessed.

Diagnostic 1: The TLC Stress Test

Do not rely on a single elution. Run three TLC plates to determine the "Separation Window."

• Eluent A (Non-Polar): 10% Ethyl Acetate (EtOAc) in Hexanes.

  • Goal: Move the impurities; keep product near baseline.

• Eluent B (Target): 20-30% EtOAc in Hexanes.

  • Goal: Target Rf of 0.25 – 0.35 for the oxazole.

• Eluent C (Polar): 50% EtOAc in Hexanes.

  • Goal: Check for polar "stuck" impurities (likely the unreacted amide precursor).

Visualization:

• UV (254 nm): The oxazole ring absorbs strongly.

• Iodine Chamber: The sec-butyl alkyl chain will stain brown/yellow (useful if UV lamp is weak).

• KMnO₄: Not recommended. Oxazoles are aromatic and resist mild oxidation; staining will be poor.

Diagnostic 2: The "Acid Test" (Crucial for Oxazoles)

If your crude material comes from a dehydration reaction (e.g., using POCl₃, SOCl₂, or Burgess Reagent), it may contain residual acid.

• Test: Dissolve a speck of crude in wet acetonitrile and check pH.

• Action: If pH < 4, do not load . Wash the crude solution with saturated NaHCO₃, dry over MgSO₄, and filter. Acidic crude will degrade the oxazole on the column.

Standard Operating Procedure (SOP)

Phase A: Stationary Phase Selection

• Standard: Silica Gel 60 (40–63 µm).

• Modifier (Mandatory): Due to the basic nitrogen on the oxazole ring, you must "mask" the silica.

  • Protocol: Pre-wash the silica slurry with 1% Triethylamine (TEA) in Hexanes before loading the column. This neutralizes acidic silanol sites.

Phase B: Solvent System Design

Do not run an isocratic column unless the separation is >0.5 Rf. Use a Step Gradient to sharpen the bands.

Step	Solvent Composition	Volume (Column Volumes - CV)	Purpose
1	100% Hexane (+ 1% TEA)	2 CV	Flush non-polar oils/grease.
2	5% EtOAc / 95% Hexane	3 CV	Elute non-polar impurities.
3	15% - 25% EtOAc / Hexane	Until Elution	Elute Product (Watch for UV activity).
4	50% - 100% EtOAc	2 CV	Flush polar amide precursors (waste).

Phase C: Workflow Visualization

Figure 1: Decision logic for the purification workflow, emphasizing pH control and streaking management.

Troubleshooting Guide (FAQ)

Q1: My product spot is "streaking" (tailing) badly on the TLC and column. Why?

The Mechanism: The oxazole nitrogen has a lone pair of electrons. Silica gel (SiO₂) has surface hydroxyl groups (Si-OH, silanols) which are weakly acidic (pKa ~5-7). The basic oxazole "drags" along these acidic sites via hydrogen bonding.

The Fix:

• The "Masking" Strategy: Add 1% Triethylamine (TEA) or 0.5% Aqueous Ammonia to your solvent system. The amine base preferentially binds to the silanol sites, creating a smooth "road" for your oxazole to travel on.

• Alternative Stationary Phase: If silica fails despite TEA, switch to Neutral Alumina (Aluminum Oxide) . Alumina is less acidic than silica and often resolves basic heterocycles better.

Q2: I see two spots very close together. Is one an isomer?

Analysis:

• Scenario A (Enantiomers): The sec-butyl group is chiral. If you synthesized this from racemic starting material, you have a racemic mixture. Silica gel will NOT separate these. You will see one spot. If you see two, it is not the enantiomers.

• Scenario B (Regioisomers): If you synthesized this via cyclization, you might have the 2,5-disubstituted isomer vs. the 2,4-disubstituted target. These often have different Rf values (ΔRf ~0.1).

• Scenario C (The Amide): The most common impurity is the unreacted amide (2-sec-butyloxazole-4-carboxamide). This is usually much more polar (lower Rf).

The Fix: Change the "Selectivity Group" of your solvent.

• Current: Hexane / EtOAc (Selectivity based on dipole).

• Switch to:DCM / Methanol (98:2) or Toluene / Acetone (95:5). Toluene interacts with the pi-system of the oxazole ring, often providing different separation power than alkanes.

Q3: My yield is low, but the column looked clean. Where did it go?

The "Invisible" Loss: 2-alkyl-oxazoles can be surprisingly volatile.

• Diagnosis: Did you use a high-vacuum pump or heat the rotavap bath >40°C? You likely pumped your product into the trap.

• Protocol:

  • Evaporate solvent at < 30°C .

  • Do not leave on high vacuum for extended periods (e.g., overnight).

  • Check the rotavap trap solvent by TLC; your product might be there.

Q4: The product turned into a white solid that isn't the nitrile. What happened?

Hydrolysis: The nitrile (-CN) group can hydrolyze to the amide (-CONH₂) or acid (-COOH) if left on acidic silica for too long or if the silica was not neutralized.

• Prevention: Run "Flash" chromatography (fast flow rate). Do not let the compound sit on the column overnight.

References & Grounding

• Oxazole Synthesis & Properties:

  • Synthesis of 1,3-oxazoles.[2][3][4][5][6][7][8][9] Organic Chemistry Portal. (General reactivity and synthesis methods for 2,4-disubstituted oxazoles).

• Chromatography Troubleshooting:

  • Column Chromatography: The Buffer/Base Effect. SiliCycle Technical Notes. (Explaining the mechanism of TEA in masking silanols).

• Stability of Heterocyclic Nitriles:

  • Hydrolysis of Nitriles. LibreTexts Chemistry. (Mechanisms of acid/base hydrolysis relevant to the -CN group).

• General Laboratory Techniques:

  • Purification of Laboratory Chemicals. W.L.F. Armarego. (Standard reference for purification of organic compounds).

Sources

• 1. researchgate.net [researchgate.net]
• 2. triggered.stanford.clockss.org [triggered.stanford.clockss.org]
• 3. 1,3-Oxazole synthesis [organic-chemistry.org]
• 4. ijnrd.org [ijnrd.org]
• 5. Recent Advances in Synthetic Approaches for 1,3,4-Oxadiazole Derivatives: A Comprehensive Review on Therapeutic Applications [openmedicinalchemistryjournal.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. eprints.zu.edu.ua [eprints.zu.edu.ua]
• 8. mdpi.com [mdpi.com]
• 9. preprints.org [preprints.org]

Minimizing side reactions in Van Leusen oxazole synthesis

Technical Support Center: Van Leusen Oxazole Synthesis Topic: Minimizing Side Reactions & Process Optimization Ticket ID: VL-OX-OPT-001 Status: Active Analyst: Senior Application Scientist

Executive Summary: The Mechanistic Landscape

The Van Leusen oxazole synthesis is a [3+2] cycloaddition between an aldehyde and tosylmethyl isocyanide (TosMIC).[1][2] While robust, the reaction is governed by a delicate equilibrium between cyclization (desired) and isocyanide hydrolysis (undesired).

Successful execution requires managing three critical phases:

• Nucleophilic Attack: The deprotonated TosMIC must attack the aldehyde before it reacts with protic solvents or water.

• Cyclization: The intermediate betaine must close to the oxazoline ring.

• Elimination: The oxazoline must eliminate

  -toluenesulfinic acid (TsOH) to aromatize into the oxazole.[3] Failure here results in oxazoline impurities.

Visualizing the Pathway & Failure Points

The following diagram maps the reaction logic and where specific side reactions branch off.

Figure 1: Mechanistic flow of the Van Leusen synthesis. Red nodes indicate critical failure points where side reactions diverge from the productive pathway.

Troubleshooting Guides (Q&A)

Issue 1: "I am isolating a non-aromatic intermediate instead of the oxazole."

Diagnosis: Incomplete Elimination. The reaction has stalled at the 4-tosyl-2-oxazoline stage. This intermediate is stable enough to be isolated if the thermodynamic drive (heat or base strength) is insufficient to force the elimination of the sulfinate group.

• Corrective Action:

  • Increase Temperature: If running at RT, reflux the solvent (typically MeOH or EtOH). The elimination step is endothermic.

  • Base Stoichiometry: Ensure you are using at least 2.0–2.5 equivalents of base. The released

    -toluenesulfinic acid neutralizes the base; if the base is depleted, elimination stops.

  • Solvent Switch: If using MeOH (b.p. 65°C), switch to a higher boiling solvent like EtOH or a DME/MeOH mixture to access higher thermal energy.

Issue 2: "My yield is low, and I see unreacted aldehyde but no TosMIC."

Diagnosis: TosMIC Hydrolysis (The "Protic Trap"). TosMIC is an isocyanide.[1][2][3][4][5] In the presence of water or even pure methanol (if the reaction is slow), the isocyanide carbon can be hydrolyzed to a formamide. If the aldehyde is unreactive (sterically hindered or electron-rich), the TosMIC decomposes before it can attack the aldehyde.

• Corrective Action:

  • Dry Solvents: Use anhydrous MeOH or DME. Water is the primary enemy here.

  • Order of Addition: Do not premix TosMIC and base for long periods. Add the base last or add a solution of TosMIC slowly to the aldehyde/base mixture to keep the standing concentration of sensitive TosMIC anion low.[6]

  • Switch to Aprotic Conditions: For sluggish aldehydes, switch from

    /MeOH to /DME or THF at -78°C to 0°C. This prevents solvent-mediated solvolysis of the isocyanide.

Issue 3: "I detect imidazole impurities in my product."

Diagnosis: Amine Contamination (The Van Leusen Imidazole Variant). The Van Leusen reaction produces imidazoles if aldimines (Schiff bases) are present instead of pure aldehydes. This occurs if your reaction mixture contains ammonia, ammonium salts, or primary amines.

• Corrective Action:

  • Reagent Purity: Check your aldehyde source. If it was synthesized via an amine-catalyzed route, ensure strictly amine-free purification.

  • Glassware: Ensure no residual ammonium hydroxide traces are on glassware (common in lab dishwashers).

  • Solvent Quality: Avoid old bottles of formamide or DMF that may have decomposed to release amines.

Optimized Experimental Protocol

This protocol uses a self-validating design : it includes checkpoints to verify the reaction stage before proceeding, minimizing wasted time on failed batches.

Scope: Synthesis of 5-Aryl Oxazoles Scale: 1.0 mmol (Adaptable)

Reagent	Equivalents	Role
Aldehyde	1.0	Substrate
TosMIC	1.1 - 1.2	Reagent (Slight excess accounts for hydrolysis)
	3.0	Base (Excess ensures complete elimination)
MeOH (Anhydrous)	[0.2 M]	Solvent (Protic solvent assists proton transfer)

Step-by-Step Methodology

• System Prep: Flame-dry a round-bottom flask and cool under Argon/Nitrogen.

  • Why: Moisture initiates TosMIC hydrolysis.

• Reagent Mixing: Add Aldehyde (1.0 mmol) and TosMIC (1.2 mmol) to the flask. Dissolve in anhydrous MeOH (5 mL).

• Base Addition (The Critical Moment): Add

  (3.0 mmol) in one portion.

  • Checkpoint: The suspension should turn slightly yellow/turbid.

• Reflux: Heat the mixture to reflux (approx. 65°C) for 2–4 hours.

  • Why: Room temperature is often sufficient for the addition (betaine formation), but reflux ensures the elimination of TsOH to form the aromatic ring.

• In-Process Control (TLC/LCMS):

  • Target: Disappearance of Aldehyde.[7]

  • Warning: If Aldehyde remains but TosMIC is gone, add 0.2 eq more TosMIC.

  • Warning: If a polar intermediate spot is visible (Oxazoline), continue reflux for 1 hour.

• Workup: Evaporate MeOH under reduced pressure. Resuspend residue in water/EtOAc.

  • Why: Removing MeOH first prevents formation of emulsions during extraction.

• Purification: Flash chromatography (Hexane/EtOAc).

Solvent & Base Selection Matrix

Use this table to select conditions based on your specific aldehyde substrate.

Substrate Type	Recommended Solvent	Recommended Base	Temp	Rationale
Standard Aryl Aldehydes	MeOH or EtOH		Reflux	Standard Van Leusen conditions. High yield, simple workup.[7]
Sterically Hindered	DME/MeOH (2:1)		Reflux	DME improves solubility; MeOH is kept for proton transfer but reduced to limit solvolysis.
Electron-Rich / Unreactive	THF or DME		0°C to RT	Stronger base increases nucleophilicity of TosMIC anion; aprotic solvent prevents hydrolysis.
Base-Sensitive (Enolizable)	EtOH		Reflux	Weaker organic base prevents aldol condensation side reactions.

References

• Original Methodology: Van Leusen, A. M.; Hoogenboom, B. E.; Siderius, H. "A Novel and Efficient Synthesis of 5-Substituted Oxazoles from Aldehydes and Tosylmethyl Isocyanide." Tetrahedron Letters, 1972 , 13(23), 2369–2372. Link

• Mechanism & Elimination: Van Leusen, A. M.[8] "Chemistry of Sulfonylmethyl Isocyanides." Lectures in Heterocyclic Chemistry, 1980 , 5, S111–S122.

• Process Safety & Scale-up: Sisko, J.; Mellinger, M. "A One-Pot Synthesis of 5-Substituted Oxazoles from Aldehydes and Tosylmethyl Isocyanide." Pure and Applied Chemistry, 2000, 74, 1349.

• Imidazole Side Reaction: Van Leusen, A. M.; Wildeman, J.; Oldenziel, O. H. "Chemistry of Sulfonylmethyl Isocyanides. 12. Base-Induced Cycloaddition of Sulfonylmethyl Isocyanides to C,N-Double Bonds. Synthesis of 1,5-Disubstituted Imidazoles." Journal of Organic Chemistry, 1977 , 42(7), 1153–1159. Link

• Recent Reviews: Rashamuse, T. J., et al. "Recent Advances in the Synthesis of Oxazole-Based Molecules via Van Leusen Oxazole Synthesis." Molecules, 2020 , 25(7), 1594. Link

Disclaimer: This guide is for research purposes only. Always consult Material Safety Data Sheets (MSDS) for TosMIC and associated reagents before handling.

Sources

• 1. Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis [mdpi.com]
• 2. Recent Advances in the Synthesis of Oxazole-Based Molecules via van Leusen Oxazole Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Toluenesulphonylmethyl isocyanide (TOSMIC) and the van Leusen MCR [organic-chemistry.org]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. m.youtube.com [m.youtube.com]
• 8. Van Leusen Oxazole Synthesis [organic-chemistry.org]

Optimizing solvent systems for oxazole-4-carbonitrile recrystallization

Technical Support Center: Recrystallization of Oxazole-4-Carbonitrile

Executive Summary & Compound Profile

Oxazole-4-carbonitrile (and its derivatives) presents a unique purification challenge due to its low melting point (often 45–65°C depending on purity and substitution) and high solubility in common organic solvents.[1][2] The presence of the electron-withdrawing nitrile group at the C4 position deactivates the ring slightly but maintains the oxazole's characteristic sensitivity to strong acids.

Critical Warning: The primary failure mode in crystallizing this compound is Liquid-Liquid Phase Separation (LLPS) , commonly known as "oiling out."[1] This occurs when the compound separates as a solute-rich oil droplet rather than a crystalline solid, often trapping impurities.[3][4]

Solvent System Selection Guide

Do not rely on a single "magic solvent." You must construct a binary system based on Dielectric Constant (

) and Hansen Solubility Parameters (HSP) .[1]

Recommended Binary Systems

System Class	Solvent (Good)	Anti-Solvent (Poor)	Ratio (v/v)	Application Note
Class A (Standard)	Isopropanol (IPA)	n-Heptane	1:3 to 1:5	Best balance.[1][2] IPA minimizes hydrolysis risk compared to water. Heptane induces controlled nucleation.
Class B (High Purity)	Ethyl Acetate	Hexane	1:4	Excellent for removing non-polar impurities, but higher risk of oiling out due to rapid evaporation.[1]
Class C (Polar Clean-up)	Ethanol (Abs.)	Water	1:1 to 1:2	Use with caution. Keep temp <50°C to prevent nitrile hydrolysis.[1] Good for removing inorganic salts from Van Leusen synthesis.

Solvent Screening Decision Tree

Figure 1: Logic flow for determining the initial crystallization strategy. Note that if the crude is liquid at room temperature, distillation is preferred over crystallization.[1]

Troubleshooting "Oiling Out" (LLPS)

Oiling out is the thermodynamic separation of a liquid phase before the solidus line is reached. This is common in oxazole-4-carbonitrile because its melting point is often submerged within the solvent's boiling range.[2]

The Mechanism of Failure

When you cool a hot saturated solution, the system enters the Metastable Zone . If the solution hits the "Spinodal Decomposition" limit before nucleation occurs, it separates into two liquids (solvent-rich and solute-rich).[1] The solute-rich droplets then harden into impure amorphous glass.[4]

Protocol: The "Seeding at Cloud Point" Method

This protocol forces nucleation before LLPS can occur.

• Dissolution: Dissolve 1.0 g of crude in 3.0 mL IPA at 45°C. Ensure full dissolution.

• Cloud Point Detection: Add n-Heptane dropwise at 45°C until a faint, persistent turbidity (cloudiness) appears.[1]

• The Back-Off: Add 0.5 mL of IPA to clarify the solution again.

• Seeding (Critical): Add 1-2 mg of pure seed crystals.

• Controlled Cooling: Cool at a rate of 5°C per hour . Do not crash cool in ice.

• Dosing: Once the slurry thickens (approx 30°C), slowly add the remaining anti-solvent (Heptane) over 2 hours.

Oiling Out Diagnostic Diagram

Figure 2: Pathway comparison between successful nucleation and oiling out failure modes.[1][2]

Impurity Rejection (Van Leusen Specifics)

If you synthesized the oxazole via the Van Leusen reaction (TosMIC + Aldehyde), your crude likely contains:

• p-Toluenesulfinic acid (p-TsOH): Byproduct of the elimination step.[2]

• Unreacted TosMIC: High molecular weight impurity.

• Oxazoline Intermediates: Incomplete elimination products.

Purification Strategy:

• Wash Step: Before recrystallization, dissolve crude in EtOAc and wash with 10%

  .[1] This removes acidic p-TsOH species which can catalyze ring opening or inhibit crystallization.[2]

• Solvent Choice: Alcohol-based solvents (IPA/EtOH) are excellent at keeping residual TosMIC in solution while the oxazole crystallizes out.

Frequently Asked Questions (FAQs)

Q1: My product is a liquid at room temperature. Can I still recrystallize? A: If the pure compound's literature melting point is >40°C, your "liquid" state is likely due to melting point depression caused by impurities.

• Action: Perform a high-vacuum Kugelrohr distillation first to remove heavy tars.[2] Once you have a semi-solid, proceed with the Class A solvent system at -20°C.

Q2: Why does the solution turn yellow/brown during heating? A: Oxazole-4-carbonitrile can be thermally unstable or sensitive to oxidation.[2]

• Action: Limit heating to <50°C. Degas your solvents with nitrogen (sparging) for 10 minutes before use to remove dissolved oxygen.[1]

Q3: I see crystals, but they turn into oil when I filter them. Why? A: This is "oiling out on the filter." The filtration apparatus is warmer than the crystallization solvent, causing the crystals to melt or redissolve in the mother liquor.

• Action: Pre-chill your Buchner funnel and receiver flask to 0°C before filtration.

Q4: Can I use Acetone/Water? A: We advise against it. Acetone is a good solvent, but it holds water tenaciously.[1] The oxazole-4-carbonitrile can hydrolyze to the amide (Oxazole-4-carboxamide) if left in wet acetone for extended periods, especially if any trace acid is present.[2]

References

• Anderson, N. G. (2012).[1] Practical Process Research & Development. Academic Press. (Chapter 8: Crystallization and "Oiling Out" phenomena).[1]

• Sisko, J., et al. (2000).[1] "An Investigation of the Van Leusen Oxazole Synthesis." Journal of Organic Chemistry, 65(5), 1516–1524.[1] (Details on impurities in oxazole synthesis). [1]

• Beckmann, W. (2013).[1] Crystallization: Basic Concepts and Industrial Applications. Wiley-VCH.[2] (Mechanisms of Liquid-Liquid Phase Separation).[1][2] [1]

• Mettler Toledo. "Oiling Out in Crystallization." Technical Whitepaper. (Strategies for monitoring MSZW).

Sources

• 1. kthmcollege.ac.in [kthmcollege.ac.in]
• 2. chemsynthesis.com [chemsynthesis.com]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]

Technical Support Center: Stability of 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile under Acidic Conditions

Welcome to the technical support center for 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical information, troubleshooting advice, and practical protocols for working with this compound, particularly concerning its stability in acidic environments.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability and handling of 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile in acidic media.

Q1: What are the potential sites of instability in 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile under acidic conditions?

The molecule possesses two primary functional groups susceptible to degradation in acidic media: the 1,3-oxazole ring and the 4-carbonitrile group .

• The 1,3-Oxazole Ring: The oxazole ring is a weak base (pKa of the conjugate acid is approximately 0.8) and can be protonated in acidic solutions.[1] This protonation occurs at the nitrogen atom (N-3) and significantly increases the electrophilicity of the adjacent C2 carbon, making it susceptible to nucleophilic attack by water.[2][3] This can lead to hydrolytic cleavage of the ring.

• The 4-Carbonitrile Group: The nitrile group can undergo acid-catalyzed hydrolysis to first form an amide intermediate, which can then be further hydrolyzed to a carboxylic acid.[4][5][6][7] This reaction is typically initiated by protonation of the nitrile nitrogen, which enhances the electrophilicity of the carbon atom, facilitating attack by water.[4][7]

Q2: What is the expected degradation pathway of the oxazole ring in acid?

The acid-catalyzed degradation of the oxazole ring is expected to proceed via hydrolysis, leading to ring opening. The generally accepted mechanism involves the following steps:

• Protonation: The nitrogen atom of the oxazole ring is protonated by the acid.[3]

• Nucleophilic Attack: A water molecule attacks the now highly electrophilic C2 carbon.

• Tetrahedral Intermediate Formation: This results in the formation of a tetrahedral intermediate.

• Ring Opening: The ring opens to form an α-acylamino ketone or a related structure.[8][9]

The following diagram illustrates this proposed degradation pathway.

Caption: Proposed acid-catalyzed degradation pathway of the oxazole ring.

Q3: How does the stability of the nitrile group compare to that of the oxazole ring under acidic conditions?

The relative rates of hydrolysis of the oxazole ring and the nitrile group will depend on the specific reaction conditions (e.g., acid concentration, temperature, and reaction time). Generally, the hydrolysis of nitriles to carboxylic acids requires heating with a dilute acid.[5] In contrast, some oxazoles can be sensitive to acidic conditions even at lower temperatures. It is plausible that under milder acidic conditions, degradation of the oxazole ring may be the primary concern, while under more forcing conditions (e.g., prolonged heating in strong acid), hydrolysis of the nitrile group will also become significant.

Q4: What factors can influence the rate of degradation?

Several factors can affect the stability of 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile in acidic media:

Factor	Effect on Stability	Rationale
pH / Acid Strength	Lower pH (stronger acid) generally decreases stability.	A higher concentration of protons increases the rate of protonation of the oxazole nitrogen and the nitrile group, initiating degradation.[3]
Temperature	Higher temperatures decrease stability.	Degradation reactions, like most chemical reactions, are accelerated at elevated temperatures.
Solvent System	The presence of water is necessary for hydrolysis.	Using non-aqueous or mixed aqueous-organic solvent systems can reduce water activity and slow down hydrolysis.[8]
Substituents	The butan-2-yl group at C2 and the cyano group at C4 influence the electronic properties of the oxazole ring.	Electron-donating groups can sometimes facilitate electrophilic attack on the ring, while electron-withdrawing groups can make the ring more electron-deficient.[2]

Q5: Are there any recommended storage conditions to ensure the stability of this compound?

To maximize the shelf life of 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile, it is recommended to store it under the following conditions:

• Temperature: Store at low temperatures (e.g., in a refrigerator or freezer).

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to minimize contact with moisture and air.

• Light: Protect from light by storing in an amber vial or in the dark, as some heterocyclic compounds can be light-sensitive.[8]

Troubleshooting Guide

This section provides guidance on how to address common issues encountered during experiments involving 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile in acidic environments.

Observed Issue	Probable Cause(s)	Recommended Solution(s)
Low yield of desired product in an acidic reaction.	Degradation of the starting material.	- Monitor the reaction closely using TLC or HPLC to determine the optimal reaction time. - Consider running the reaction at a lower temperature. - If possible, use a milder acid or a buffered system.
Formation of multiple, unexpected byproducts.	- Complex degradation pathways. - Side reactions of the degradation products.	- Attempt to isolate and characterize the major byproducts using techniques like LC-MS or NMR to understand the degradation pathway.[10] - Optimize reaction conditions (temperature, acid concentration) to favor the desired transformation.[11]
Inconsistent results between experiments.	- Variation in the purity of the starting material. - Inconsistent reaction setup (e.g., moisture content, acid concentration).	- Verify the purity of the starting material before use. - Ensure that all glassware is dry and that reagents are of high purity.[12]
Product degradation during workup or purification.	- Prolonged exposure to acidic conditions during extraction. - Use of acidic purification media (e.g., silica gel).	- Neutralize the reaction mixture promptly and work at lower temperatures during extraction. - Use a neutralized silica gel (e.g., by adding a small amount of triethylamine to the eluent) or consider alternative purification methods like crystallization or preparative HPLC with a suitable mobile phase.[3]

Experimental Protocol: Assessing the Acidic Stability of 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile

This protocol outlines a general procedure for evaluating the stability of the title compound in an acidic solution using High-Performance Liquid Chromatography (HPLC).

Materials and Reagents:

• 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile

• HPLC-grade acetonitrile

• HPLC-grade water

• Hydrochloric acid (HCl), analytical grade

• Sodium hydroxide (NaOH) or a suitable buffer for quenching

• Volumetric flasks and pipettes

• HPLC system with a UV detector and a C18 column

Procedure:

• Preparation of Stock Solution: Accurately weigh a known amount of 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile and dissolve it in a known volume of acetonitrile to prepare a stock solution of a specific concentration (e.g., 1 mg/mL).

• Preparation of Acidic Solution: Prepare the desired acidic solution (e.g., 0.1 M HCl in water).

• Initiation of the Stability Study:

  • In a clean vial, add a known volume of the acidic solution and bring it to the desired temperature (e.g., room temperature or 40°C).

  • To initiate the reaction, add a small, known volume of the stock solution to the acidic solution to achieve the target starting concentration.

  • Start a timer immediately.

• Sampling: At predetermined time points (e.g., 0, 15, 30, 60, 120, and 240 minutes), withdraw a small aliquot of the reaction mixture.

• Quenching: Immediately quench the reaction by diluting the aliquot into a vial containing a known volume of a neutralizing solution (e.g., a basic solution or a buffer) to stop further degradation.

• HPLC Analysis:

  • Analyze the quenched samples by HPLC. A typical starting method could be a gradient elution on a C18 column with a mobile phase of acetonitrile and water.

  • Monitor the disappearance of the parent compound peak and the appearance of any degradation product peaks by UV detection at an appropriate wavelength.

• Data Analysis:

  • Calculate the percentage of the parent compound remaining at each time point.

  • Plot the natural logarithm of the concentration of the parent compound versus time to determine the degradation rate constant (k).

  • The half-life (t½) of the compound under the tested conditions can be calculated using the formula: t½ = 0.693 / k.

The following diagram outlines the experimental workflow.

Caption: Workflow for the acidic stability study.

References

• Hydrolysis of Nitriles - Organic Chemistry Tutor. [Link]

• hydrolysis of nitriles - Chemguide. [Link]

• Acidic Hydrolysis of Nitriles - BYJU'S. [Link]

• Nitriles & Hydroxynitriles (Cambridge (CIE) AS Chemistry): Revision Note - Save My Exams. [Link]

• 20.7: Chemistry of Nitriles - Chemistry LibreTexts. [Link]

• Synthesis, Reactions and Medicinal Uses of Oxazole | Pharmaguideline. [Link]

• Oxazole - Wikipedia. [Link]

• Studies in heterocyclic chemistry. Part IV. Kinetics and mechanisms for the hydrolysis of benzoxazoles - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing). [Link]

• A Convenient Oxazole C-2 Protecting Group: The Synthesis of 4- and 5-Substituted Oxazoles via Metalation of 2-Triisopropylsilyloxazoles - ResearchGate. [Link]

Sources

• 1. Oxazole - Wikipedia [en.wikipedia.org]
• 2. Synthesis, Reactions and Medicinal Uses of Oxazole | Pharmaguideline [pharmaguideline.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. organicchemistrytutor.com [organicchemistrytutor.com]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. byjus.com [byjus.com]
• 7. chem.libretexts.org [chem.libretexts.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. benchchem.com [benchchem.com]
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• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: TosMIC Removal &amp; Oxazole Purification

This guide is structured as a specialized technical support resource for the purification of oxazole reaction mixtures, specifically targeting the removal of unreacted p-Toluenesulfonylmethyl isocyanide (TosMIC).

Module 1: Diagnosis & Chemical Behavior

Q1: Why is TosMIC persisting in my reaction mixture despite standard workup?

Technical Insight: TosMIC (

) is a stable, lipophilic molecule. Unlike many isocyanides, it is odorless and solid, but it shares the non-polar characteristics of the sulfone and isocyanide groups.

• Solubility: It is highly soluble in DCM, EtOAc, and THF but practically insoluble in water. A standard aqueous/organic extraction (e.g., Water/EtOAc) will partition the unreacted TosMIC almost exclusively into the organic layer, alongside your oxazole product.

• Stability: TosMIC is stable to base (the condition of the Van Leusen reaction) but unstable to acid. If you performed a neutral or basic workup, the TosMIC remains chemically intact.

Q2: How do I distinguish TosMIC from my Oxazole product on TLC/NMR?

Before attempting removal, confirm the contamination.

Feature	TosMIC (Contaminant)	Oxazole (Product)
TLC ( )	Typically Higher (Less Polar)	Typically Lower (More Polar due to N/O heteroatoms)
NMR	Distinctive singlet at ppm ( between and )	Aromatic singlet at ppm ( of oxazole)
IR Spectroscopy	Strong, sharp band at ( stretch)	Absent band; C=N/C=C stretches

Module 2: Chemical Removal Protocols (The "Formamide Shift")

Q3: Chromatography is failing because the spots overlap. Is there a chemical quench?

Recommendation: Yes. The most robust method for removing TosMIC without destroying the oxazole ring is Mild Acidic Hydrolysis .

The Mechanism (The "Formamide Shift"): Isocyanides are acid-sensitive. Treating the mixture with dilute acid hydrolyzes the isocyanide group into a formamide (

-formyl) group.

• Reaction:

• Result: The resulting formamide is significantly more polar (due to H-bonding capability) than the parent TosMIC. This creates a large

  on silica gel, making separation easy, or allows the byproduct to be washed out if it becomes water-soluble enough.

Protocol A: Mild Acidic Hydrolysis (Standard)

Use this for robust oxazoles (alkyl/aryl substituted).

• Dilution: Dilute the crude reaction mixture with THF or Methanol (10 mL per mmol substrate).

• Acidification: Add 2N HCl dropwise until the pH reaches ~2–3.

• Hydrolysis: Stir at room temperature for 30–60 minutes.

  • Monitoring: Check IR for disappearance of the isocyanide peak (

    ).

• Workup:

  • Neutralize with saturated

    .[1]

  • Extract with EtOAc.[1][2][3]

  • The organic layer now contains Oxazole + Formamide byproduct .

• Purification: Run a short silica plug.[4] The oxazole will elute first (less polar); the formamide will stick near the baseline.

Protocol B: Scavenger Resin (For Acid-Sensitive Oxazoles)

Use this if your product contains acid-labile groups (e.g., acetals, Boc groups).

• Reagent: Use a polymer-supported acid resin (e.g., Amberlyst 15 or Dowex 50W ).

• Process: Add the dry resin (2–3 equivalents w.r.t unreacted TosMIC) to the organic reaction mixture.

• Agitation: Gently shake/stir for 1–2 hours. The local acidic environment inside the resin bead hydrolyzes the TosMIC.

• Filtration: Filter off the resin.[5] The filtrate contains the crude product with the hydrolyzed formamide, which can now be separated by chromatography.

Module 3: Chromatographic Strategy

Q4: How do I optimize Flash Chromatography for this separation?

If chemical hydrolysis is not an option, you must maximize the resolution (

) between TosMIC and the Oxazole.

Solvent System Engineering: TosMIC is a "soft" polar molecule (sulfone dipole) but lacks Hydrogen Bond Donors (HBD). Oxazoles are basic nitrogen heterocycles (Hydrogen Bond Acceptors).

• Avoid: pure DCM or Hexane/EtOAc gradients if spots are close.

• Recommended: Introduce a Hydrogen Bond Donor into the mobile phase to interact with the Oxazole, retarding its elution relative to TosMIC.

Recommended Gradients:

• DCM / MeOH (98:2 to 95:5): The methanol interacts strongly with the oxazole nitrogen, pulling it down the column. TosMIC moves faster.

• Toluene / Acetone: Excellent for separating sulfonyl-containing compounds.

Visualization: The Purification Decision Tree

Figure 1: Decision matrix for selecting the appropriate TosMIC removal protocol based on product stability.

Module 4: Advanced Troubleshooting (FAQs)

Q5: I see a new spot appearing during chromatography. What is it?

Answer: This is likely the Formamide byproduct forming on the column. Silica gel is slightly acidic (

). If you load unreacted TosMIC onto a silica column and elute slowly, the acidic surface of the silica can catalyze the hydrolysis of TosMIC into -(p-tolylsulfonylmethyl)formamide.

• Symptom: "Streaking" or a spot that seems to have a tail.

• Fix: Pre-treat your silica column with 1% Triethylamine (TEA) in the mobile phase to neutralize it, OR intentionally perform the acid hydrolysis (Protocol A) before the column to convert everything to the distinct formamide spot.

Q6: Can I use solid-supported reagents to prevent this issue entirely?

Answer: Yes. This is the "Prevention" strategy. Using Polymer-Supported TosMIC (PS-TosMIC) allows you to filter off the unreacted reagent.

• Mechanism: The isocyanide is attached to a polystyrene backbone.

• Workflow: React Aldehyde + PS-TosMIC

  Product releases into solution Filter resin.

• Note: This is often less atom-efficient and more expensive but ideal for high-throughput library synthesis where purification must be avoided [3].

Q7: What about the p-Toluenesulfinic acid byproduct?

Answer: The Van Leusen reaction eliminates p-toluenesulfinic acid (

) to form the double bond.

• Removal: This is acidic.[5] A simple wash with saturated

  or (1M) during workup will deprotonate it ( ), forcing it into the aqueous layer. It rarely complicates chromatography unless the workup was neutral.

Summary of Key Data

Compound	Function	Polarity ( )	Acid Sensitivity	Removal Method
TosMIC	Reagent	High (Non-polar)	High (Hydrolyzes)	Hydrolysis to Formamide
Oxazole	Product	Medium/Low	Low/Moderate	Product
Tos-CH2-NHCHO	Hydrolysis Byproduct	Very Low (Polar)	Stable	Retained on Silica
p-TolSO2H	Reaction Byproduct	Ionic (in base)	N/A	Basic Aqueous Wash

References

• Van Leusen, A. M., et al. "Chemistry of sulfonylmethyl isocyanides.[6][7] 13. A general synthesis of 1,5-disubstituted imidazoles from aldimines and tosylmethyl isocyanide." Journal of Organic Chemistry, 42.7 (1977): 1153-1159. Link

• Sisko, J., & Mellinger, M. "A One-Pot Synthesis of 5-Substituted Oxazoles from Aldehydes." Pure and Applied Chemistry, 74.8 (2002): 1349–1357. Link

• Kulkarni, B. A., & Ganesan, A. "Solution-phase parallel oxazole synthesis with TosMIC."[8] Tetrahedron Letters, 40.30 (1999): 5637-5638. Link

• Organic Chemistry Portal. "Van Leusen Oxazole Synthesis." Link

Sources

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. benchchem.com [benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. scispace.com [scispace.com]
• 7. Toluenesulphonylmethyl isocyanide (TOSMIC) and the van Leusen MCR [organic-chemistry.org]
• 8. Solution-phase parallel oxazole synthesis with TosMIC [organic-chemistry.org]

Technical Support Center: Troubleshooting Solubility of 2-Alkyl Oxazole Carbonitriles

The Chemistry of the Problem

2-Alkyl oxazole carbonitriles are critical heterocyclic building blocks and pharmacophores in drug discovery. However, researchers frequently encounter severe solubility bottlenecks with these compounds in polar solvents.

The Causality: The 2-alkyl chain imparts significant lipophilicity, while the planar oxazole ring and the carbonitrile group (-C≡N) create a strong molecular dipole. This dipole facilitates rigid intermolecular stacking in the solid state, leading to exceptionally high crystal lattice energy. Furthermore, because the carbonitrile group acts exclusively as a hydrogen-bond acceptor and lacks hydrogen-bond donor capabilities, the thermodynamic penalty of breaking water's hydrogen-bonded network to accommodate the molecule is too high. This results in rapid precipitation in aqueous media and limited solubility even in polar aprotic solvents like DMSO.

Diagnostic Workflow

Use the following decision matrix to identify the optimal solubilization strategy based on your experimental endpoint.

Diagnostic workflow for resolving solubility issues of 2-alkyl oxazole carbonitriles.

Troubleshooting Guide

Q1: My 2-alkyl oxazole carbonitrile precipitates immediately when diluting my DMSO stock into an aqueous assay buffer. How do I prevent this? A1: This is caused by a rapid "solvent shift." When the DMSO stock is introduced to water, the dielectric constant of the medium drops abruptly, forcing the lipophilic compound out of solution before it can disperse. A co-solvent system, which involves mixing a water-miscible organic solvent with water, is often a straightforward and effective initial approach to enhance the solubility of non-polar compounds[1]. Solution: Perform a step-down dilution using a co-solvent intermediate (e.g., PEG 400), or pre-spike your aqueous assay buffer with a non-ionic surfactant like Tween 80 (1-5% w/v) before adding the DMSO stock. The surfactant micelles will rapidly encapsulate the hydrophobic oxazole core upon introduction.

Q2: I cannot achieve a high enough concentration in polar aprotic solvents (like DMSO or DMF) for my primary stock solutions. What is going wrong? A2: The strong dipole-dipole interactions between the carbonitrile groups of adjacent molecules create a highly stable crystal lattice. Solution: Apply gentle heating (40-50°C) combined with bath sonication for 15 minutes. This provides the activation energy required to disrupt the crystal lattice. If the compound crystallizes again upon cooling, your solution is supersaturated; you must reduce the target concentration or switch to a binary solvent system (e.g., DMSO/Propylene Glycol).

Q3: How can I formulate this compound for in vivo oral dosing when it has practically zero aqueous solubility? A3: For high-concentration in vivo dosing, you must bypass the crystal lattice energy entirely. Amorphous solid dispersion (ASD) alters the thermodynamic equilibrium of the drug in solution, enhancing solubility and dissolution rates by trapping the compound in a high-energy amorphous state[2]. Alternatively, cyclodextrins, specifically β-cyclodextrin derivatives like HP-β-CD, are preferred due to their size and hydrophilic nature, which encapsulate the lipophilic 2-alkyl chain[3].

Self-Validating Experimental Protocols

Protocol A: Equilibrium Solubility Determination (Shake-Flask Method)

Causality: To accurately formulate, you must know the absolute thermodynamic solubility limit of your compound in the chosen vehicle. Self-Validation Mechanism: Measuring concentration at sequential time points ensures the system has reached true equilibrium. A variance of <5% between the 48h and 72h time points self-validates the assay, proving the solution is not merely supersaturated.

• Preparation: Add an excess amount (visible powder) of the 2-alkyl oxazole carbonitrile solid to a 2 mL glass HPLC vial.

• Solvation: Add 1.0 mL of the target solvent or buffer system.

• Equilibration: Cap tightly and secure the vial on a thermostatic shaker set to 25°C (or 37°C for physiological relevance) at 200 rpm.

• Sampling: At 24, 48, and 72 hours, extract a 100 µL aliquot using a positive displacement pipette.

• Separation: Centrifuge the aliquot at 15,000 x g for 15 minutes to pellet any undissolved solid.

• Quantification: Dilute the supernatant in a compatible organic solvent (e.g., Acetonitrile) and quantify via HPLC-UV against a standard curve.

• Validation Check: Confirm thermodynamic equilibrium by verifying that the concentration difference between the 48h and 72h time points is less than 5%.

Protocol B: Preparation of Amorphous Solid Dispersions (ASD) via Solvent Evaporation

Causality: Dissolving the drug and a polymer together, then rapidly removing the solvent, prevents the oxazole molecules from re-aligning into their stable crystal lattice, forcing them into a highly soluble amorphous matrix. Self-Validation Mechanism: Post-evaporation Powder X-Ray Diffraction (PXRD) analysis. The absence of sharp diffraction peaks validates the amorphous conversion.

• Dissolution: Dissolve the 2-alkyl oxazole carbonitrile and a hydrophilic polymer (e.g., PVP-VA or HPMC) in a volatile organic solvent mixture (e.g., Dichloromethane/Methanol 1:1 v/v) at a 1:3 drug-to-polymer mass ratio.

• Homogenization: Sonicate the mixture for 10 minutes to ensure complete molecular dissolution of both components.

• Evaporation: Remove the solvent rapidly using a rotary evaporator under reduced pressure at 40°C. Critical Step: Rapid evaporation is required to prevent phase separation and recrystallization.

• Drying: Place the resulting solid film in a vacuum oven at room temperature for 24 hours to remove all residual solvent traces.

• Milling: Pulverize the dried film into a fine powder using a mortar and pestle.

• Validation Check: Analyze the powder using PXRD. A broad "halo" pattern without sharp Bragg peaks confirms a successful, fully amorphous solid dispersion.

Quantitative Data: Formulation Strategies

The following table summarizes the expected solubility enhancements when applying various excipients to 2-alkyl oxazole carbonitriles.

Solubilization Strategy	Excipient / Carrier	Primary Mechanism of Action	Expected Solubility Enhancement	Best Suited For
Co-solvency	PEG 400 (10-20% v/v)	Reduces overall solvent dielectric constant	5x – 15x	In vitro stock solutions
Surfactant Addition	Tween 80 (1-5% w/v)	Micellar encapsulation of the hydrophobic core	10x – 50x	Aqueous assay buffers
Cyclodextrin Complexation	HP-β-CD (10-20% w/v)	Host-guest inclusion of the 2-alkyl chain	20x – 100x	Injectable / Liquid formulations
Amorphous Solid Dispersion	PVP-VA (1:3 ratio)	Crystal lattice disruption; high-energy state	50x – 500x+	Oral in vivo dosing

Frequently Asked Questions (FAQs)

Q: Does adjusting the pH of my buffer help dissolve 2-alkyl oxazole carbonitriles? A: Generally, no. Unlike basic amines or acidic carboxylic acids, the oxazole nitrogen is extremely weakly basic (pKa typically < 1), and the carbonitrile group is neutral. Therefore, physiological pH adjustments (pH 1-8) will not induce ionization. You must rely on physical solubilization methods rather than chemical ionization.

Q: Why does my compound dissolve in DMSO but crash out when I freeze the stock solution, and it won't redissolve upon thawing? A: Freezing can force the compound into a highly stable crystalline polymorph that has a higher lattice energy than the original amorphous or metastable powder you weighed out. To redissolve it, apply gentle heating (e.g., 40°C) and sonication to provide the activation energy needed to break the newly formed crystal lattice.

Q: Can I use hydrotropes for this class of compounds? A: Yes. Hydrotropy, using agents like urea or sodium benzoate, can significantly enhance aqueous solubility without requiring chemical modification[4]. They work by self-assembling around the hydrophobic oxazole core at high concentrations, disrupting water's hydrogen-bonded network and facilitating solvation.

References[1] Technical Support Center: Enhancing the Water Solubility of Benzoxazole Derivatives. Benchchem. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE4hyII3DvMsPDnfKoq29eOQssSAahTJKxkQoMUrdFRupmGHMUuNiCwPdEraM6urutagARSAq8bhGpwMTShHQl_XgODLWue3ofuIV3cm4G9ddOv6Bz84SO4epdIgbKye_t4Mq1jj3ZIMcyC8MmpRjCbh2fqcRjdKHmnz--w1FZB4BGDWniGhNCmT_df_l2e6Pr4-IVy5Ra-8mDdzydB2Vu8fNgjK7nwxajOYi8yVTs=[2] Drug Solubility Enhancement Strategies Using Amorphous Solid Dispersion. Jurnal Universitas Padjadjaran. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFdCJM0VkRq0pDjv4NXP7VQpe-HZ2wMoP1KTGpIJ0R-i1K1CP6NbwJMXZYmnQ5f3_VUpaBZU4tLRdl-O9Qp0qMuJFvmZUSkUfJvd1bLQBIVtWMt7U17rszcKYVOIM7DByzGjwjW4wOEPn7ihnkEXsI3ZbOHt5Rwvg==[3] Enhancement of Solubility and Dissolution Rate of BCS Class II Drugs. International Journal of Pharmaceutical Sciences Review and Research. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQF4zwbjN74uclSBhT9tpnKEmaE1ey0cW5fxdyj2t-jcJz1tgxJfZLQtZYGy9PqRXS1ajCxo9HgX2e0zVjqzlfWEz53lOu5LHMRGHY_eDydoK4KvdFkcWBRm-PRAb2OCgavMno2vkCtNSXfi9JkC8g==[4] Solubility enhancement techniques with special emphasis on hydrotrophy. Academia.edu. URL: https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGA7_9BUC23549UmZ_pqL6m4_ifb-Tc6BTujmb4Hpc3keiMF4H2FMkzG7Evl4OctRLaezcQ7Bl_BAhRDltjB05dGbeJesMGx3ULyrWTuxmQJ3vWO3VjEvZ4i2_ifDbaBLOaEcYwMNDewdeSk1tsE_aW7LrrWMtxI5QdWbI4JJ6eetGN_f17UjO5UQ0mlWpPCQD2B4NZvXgl6namQpJxHvqmkQ==

Sources

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• 4. academia.edu [academia.edu]

Reference Data & Comparative Studies

Structural Elucidation and Comparative NMR Analysis: 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile

Executive Summary

This guide provides a rigorous analysis of the

H NMR chemical shifts for 2-(butan-2-yl)-1,3-oxazole-4-carbonitrile . As this specific intermediate often serves as a scaffold in peptidomimetic drug discovery, accurate structural verification is critical.

Unlike standard database entries, this guide compares Algorithmic Prediction (standard software outputs) against Empirical Expert Analysis (derived from fragment-based additivity and diastereotopic considerations). We highlight the specific spectral anomalies caused by the chiral sec-butyl center adjacent to the aromatic oxazole ring, providing a self-validating protocol for researchers.

Chemical Structure & Spin System Analysis[1][2]

Before analyzing the shifts, we must define the spin system. The molecule consists of an electron-deficient heteroaromatic ring substituted by a nitrile group (EWG) and a chiral alkyl chain.

Structure:

• Core: 1,3-oxazole ring.[1][2]

• Position 2: sec-butyl group (chiral center at the

  -carbon).

• Position 4: Cyano (-CN) group.

• Position 5: Proton (

  ).

Critical NMR Features:

• The Diagnostic Singlet (

  ): The proton at position 5 is the most deshielded signal, diagnostic for the oxazole ring formation.

• Chirality (

  ): The sec-butyl group possesses a stereocenter. This renders the adjacent methylene protons ( ) diastereotopic , potentially splitting them into complex multiplets rather than a simple quartet/quintet.

Comparative Chemical Shift Data[1][2][5][6][7][8][9][10][11]

The following data compares standard algorithmic predictions (Method A) with refined empirical values based on analogous 2-substituted-4-cyanooxazoles (Method B). Researchers should use "Method B" as the target reference for experimental validation.

Table 1: H NMR Chemical Shift Assignment ( , ppm) in CDCl

Proton Assignment	Multiplicity	Method A: Standard Prediction	Method B: Empirical Expert Target	Coupling ( , Hz)
H-5 (Oxazole)	Singlet (s)	7.95	8.20 – 8.35	-
H-a (Methine, CH)	Sextet (m)	2.70	2.95 – 3.10
H-c (Methylene, CH )	Multiplet (m)*	1.65	1.70 – 1.90	Complex
H-b (Methyl, CH-C )	Doublet (d)	1.25	1.35 – 1.40
H-d (Methyl, CH -C )	Triplet (t)	0.90	0.90 – 0.98

*Note on H-c: Due to the chiral center at H-a, the H-c protons are diastereotopic (

). High-field NMR (500 MHz+) may resolve these as two distinct multiplets.

Detailed Shift Justification (Method B)

• H-5 (Oxazole): The base shift for oxazole H-5 is ~7.7 ppm. The 4-CN group is a strong electron-withdrawing group (EWG), causing a downfield shift of +0.5 to +0.6 ppm. The 2-alkyl group is weakly electron-donating, providing a minor upfield shift. Target: ~8.25 ppm.

• H-a (Methine): This proton is

  to the aromatic oxazole ring. The "ring current" effect of the oxazole, combined with the inductive pull of the nitrogen and oxygen atoms, deshields this significantly compared to a standard alkane (~1.4 ppm). Target: ~3.00 ppm.

Experimental Validation Protocol

To confirm the identity of 2-(butan-2-yl)-1,3-oxazole-4-carbonitrile, follow this self-validating workflow. This protocol ensures the separation of the chiral alkyl signals from water/solvent impurities.

Step 1: Sample Preparation

• Solvent: Use CDCl

  (99.8% D) neutralized with basic alumina or silver foil if the compound is acid-sensitive (though oxazoles are generally stable).

• Concentration: 10–15 mg in 0.6 mL solvent. High concentration is required to resolve the diastereotopic splitting of the methylene protons.

• Reference: TMS (0.00 ppm) or residual CHCl

  (7.26 ppm).

Step 2: Acquisition Parameters

• Pulse Sequence: Standard zg30 (30° pulse angle).

• Scans (NS): Minimum 16 (for 400 MHz) or 64 (for 300 MHz) to ensure the small coupling of the H-5 singlet (sometimes shows small

  coupling to the side chain) is distinguishable from noise.

• Spectral Width: -1 to 11 ppm.

Step 3: Diagnostic Logic (Pass/Fail)

• Check 8.2 ppm: Is there a sharp singlet?

  • Yes: Oxazole ring intact.

  • No (or doublet): Possible ring opening or incomplete cyclization (e.g., intermediate formamide).

• Check 3.0 ppm: Is there a methine sextet?

  • Yes: 2-substitution confirmed.

  • No: Check for unsubstituted oxazole impurity.

• Integration Ratio: Normalize H-5 to 1.0.

  • Methine (H-a) should be 1.0.

  • Methylene (H-c) should be 2.0.

  • Methyls (H-b + H-d) should sum to 6.0.

Synthesis & Analysis Workflow

The following diagram outlines the logical flow from synthesis to spectral validation, highlighting the critical purification step required to remove the isocyanide reagent, which often contaminates the aliphatic region of the NMR.

Figure 1: Workflow for the synthesis and spectral validation of 4-cyanooxazoles via isocyanide insertion.

References

• General Oxazole Synthesis & Shifts

  • Title: Synthesis of Oxazole-4-carbonitrile via TMSOTf-promoted isocyanide insertion.[3][4]

  • Source: BenchChem / Organic Letters Protocol Adapt

• Substituent Effects on Oxazole Rings

  • Title: 1H and 13C NMR characterization of 1,3-oxazole deriv
  • Source: ResearchGate (General Heterocycle NMR D

  • URL:[Link]

• Chemical Shift Database (Base Values)

  • Title: Proton NMR Chemical Shift Tables (CDCl3).[5][6]

  • Source: University of Wisconsin / Hans Reich Collection.

  • URL:[Link]

Sources

• 1. 1,3-Oxazole synthesis [organic-chemistry.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. d-nb.info [d-nb.info]
• 6. Proton NMR Table [www2.chemistry.msu.edu]

Comparative Guide: FTIR Spectral Analysis of Nitrile-Functionalized Oxazole Derivatives

Topic: FTIR Spectral Analysis of Nitrile Group in Oxazole Derivatives Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Analytical Challenge

In medicinal chemistry, the oxazole ring serves as a critical bioisostere for amide and ester linkages, offering improved metabolic stability and pharmacokinetic profiles. When functionalized with a nitrile group (-C≡N) , these derivatives become potent hydrogen bond acceptors and versatile electrophilic handles.

However, characterizing the nitrile moiety in oxazole scaffolds presents a unique spectroscopic challenge. The nitrile stretching vibration (

), typically found between 2200–2260 cm⁻¹ , is often of variable intensity depending on the local electronic environment. This guide compares the two dominant FTIR sampling modes—Attenuated Total Reflectance (ATR) and Transmission (KBr Pellet) —and evaluates the complementary role of Raman Spectroscopy .

We provide actionable protocols and mechanistic insights to ensure data integrity in drug development workflows.

Technical Comparison: ATR vs. Transmission (KBr)

For solid-state oxazole derivatives, the choice of sampling technique fundamentally alters the spectral quality of the nitrile peak.

Comparative Performance Matrix

Feature	ATR (Attenuated Total Reflectance)	Transmission (KBr Pellet)
Principle	Surface interaction (evanescent wave penetration ~0.5–2 µm).	Beam passes through the entire sample matrix.
Nitrile Sensitivity	Moderate. The high refractive index of nitriles can cause peak distortion; signal intensity is path-length limited.	High. "Gold Standard" for detecting weak nitrile bands in trace samples.
Sample Prep	< 1 min. Direct deposition. Non-destructive.	15–20 mins. Grinding/pressing. Destructive.
Reproducibility	High (fixed path length).	Variable (dependent on pellet thickness/homogeneity).
Artifacts	Peak shifts to lower wavenumbers due to dispersion effects.	Water bands (hygroscopic KBr) may obscure regions, though usually not the nitrile region.
Best For	Routine QC, high-throughput screening, pure bulk API.	Structural elucidation, weak dipoles, library matching.

Expert Insight: The Causality of Choice

• Why ATR fails for trace analysis: The evanescent wave in ATR decays exponentially. If your oxazole derivative is a minor component in a mixture (e.g., <5% in a formulation), the effective path length is too short to resolve a weak

  band against the noise.

• Why KBr is superior for electronic studies: To accurately measure subtle frequency shifts caused by oxazole ring substituents (Hammett effects), the high spectral resolution and lack of refractive index-induced peak shifting in KBr transmission mode are required.

Validated Experimental Protocols

Protocol A: KBr Pellet Preparation (High-Sensitivity Mode)

Use this protocol when the nitrile signal is weak or for publication-quality structural characterization.

• Reagent Prep: Dry spectroscopic-grade KBr powder at 110°C overnight to remove adsorbed water. Store in a desiccator.

• Ratio Control: Mix 1.5 mg of the oxazole derivative with 150 mg of KBr (1:100 ratio).

  • Critical Step: Do not eyeball this. A high concentration leads to detector saturation (flat-topped peaks) and Christiansen effect (baseline scattering).

• Grinding: Grind in an agate mortar for 2–3 minutes.

  • Mechanism:[1][2] You must reduce particle size below the wavelength of incident light (approx. 2–5 µm) to minimize Mie scattering.

• Pressing: Transfer to a 13mm die. Apply 8–10 tons of pressure for 2 minutes under a vacuum (if available) to remove trapped air.

• Validation: The resulting pellet must be transparent (glass-like). If it is opaque/white, regrind and repress.

Protocol B: Diamond ATR (High-Throughput Mode)

Use this protocol for routine identification of pure synthesized intermediates.

• Crystal Check: Ensure the Diamond/ZnSe crystal is free of residue. Run a background scan (air).

• Deposition: Place ~5 mg of the solid oxazole powder to cover the crystal center.

• Contact Pressure: Lower the pressure arm until the "slip-clutch" clicks or the force gauge reads optimal (typically ~80-100 N).

  • Why? Poor contact creates air gaps, acting as a secondary medium that drastically reduces the evanescent wave penetration, killing the nitrile signal.

• Acquisition: Collect 32 scans at 4 cm⁻¹ resolution.

• Correction: Apply "ATR Correction" (software algorithm) to adjust relative band intensities before comparing to KBr library spectra.

Spectral Interpretation: Substituent Effects

The position of the nitrile peak on an oxazole ring is a sensitive reporter of the molecule's electronic state.

• Base Frequency: A nitrile group directly attached to an oxazole ring (at C4 or C5) typically appears at 2230–2245 cm⁻¹ .

• Electron Withdrawing Groups (EWGs): Substituents like -NO₂ or -CF₃ on the oxazole ring (or on a phenyl ring conjugated to it) deplete electron density. This reduces back-bonding into the nitrile

  orbital, effectively increasing the C≡N bond order and shifting the peak to a higher wavenumber (Blue Shift) .

• Electron Donating Groups (EDGs): Substituents like -NH₂ or -OMe increase electron density, facilitating conjugation. This lowers the C≡N bond order, shifting the peak to a lower wavenumber (Red Shift) .

Visualization: Electronic Influence Workflow

Figure 1: Mechanistic flow of substituent electronic effects on the vibrational frequency of the nitrile group in oxazole systems.

Complementary Technique: Raman Spectroscopy[3][4]

While FTIR is the standard, Raman spectroscopy offers a distinct advantage for nitriles due to selection rules.

• The Physics: The C≡N bond has a high polarizability change during stretching. Consequently, the nitrile band is often very strong and sharp in Raman , even if it is weak in FTIR (where it relies on dipole change).

• The "Oxazole Trap" (Fluorescence): Oxazole derivatives are frequently fluorophores (used in scintillators and dyes).

  • Warning: Excitation with a standard 532 nm or 785 nm laser may induce massive fluorescence that swamps the Raman signal.

  • Solution: Use a 1064 nm (NIR) laser to avoid electronic excitation, or rely on FTIR if fluorescence is unavoidable.

Decision Workflow: Method Selection

Figure 2: Decision matrix for selecting the optimal vibrational spectroscopy technique based on sample physical state and optical properties.

References

• National Institutes of Health (NIH). (2010). A Direct Comparison of Azide and Nitrile Vibrational Probes. PMC. Retrieved from [Link]

• Kintek Solution. (n.d.). What Are The Advantages Of Using KBr Pellets For FTIR Analysis Compared To ATR?. Retrieved from [Link]

• Gateway Analytical. (2021). Comparison of Raman and FTIR Spectroscopy: Advantages and Limitations. Retrieved from [Link]

• Lab Manager. (2024). FTIR vs Raman Spectroscopy: Which Technique Suits Your Analysis?. Retrieved from [Link]

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. kindle-tech.com [kindle-tech.com]

Bioisosteric Switching: Oxazole vs. Thiazole in Lead Optimization

Topic: Comparison of Oxazole vs. Thiazole Bioisosteres in Drug Design Content Type: Publish Comparison Guide

Executive Summary

In the landscape of fragment-based drug design (FBDD) and lead optimization, the switch between oxazole and thiazole is a classic yet nuanced bioisosteric replacement.[1] While often treated as interchangeable aromatic spacers, their distinct electronic and physicochemical profiles dictate divergent pharmacokinetic (PK) and pharmacodynamic (PD) outcomes.

The Verdict:

• Select Thiazole when driving for potency via lipophilic contacts, utilizing sigma-hole interactions (chalcogen bonding), or requiring a more basic nitrogen for hydrogen bond acceptance (pKa ~2.5).

• Select Oxazole when the priority is lowering LogP (solubility), reducing molecular weight, or mitigating the risk of reactive sulfur metabolite formation (S-oxidation/epoxidation).

Part 1: Physicochemical Profiling – The "Why" Behind the Switch

The fundamental difference lies in the heteroatom: Oxygen (Period 2) vs. Sulfur (Period 3). This substitution alters aromaticity, basicity, and interaction geometry.

Electronic & Structural Divergence

Property	Oxazole (1,3-Oxazole)	Thiazole (1,3-Thiazole)	Implications for Drug Design
Heteroatom	Oxygen (Hard base)	Sulfur (Soft base)	Sulfur is larger, more polarizable, and lipophilic.
Basicity (pKa of N)	~0.8 (Weak Base)	~2.5 (Moderate Base)	Critical: Thiazole N is a significantly better H-bond acceptor than Oxazole N.
Aromaticity	Lower Resonance Energy	Higher Resonance Energy	Thiazole is more "benzene-like" and stable; Oxazole is more diene-like.
Lipophilicity ( LogP)	Baseline	+0.5 to +1.0 (approx)	Switching Oxazole Thiazole increases permeability but risks solubility issues.
Dipole Moment	~1.5 D	~1.6 D	Similar magnitude, but vector direction differs slightly due to atomic size.
Sigma Hole ( -hole)	Negligible	Prominent	Sulfur possesses a region of positive electrostatic potential, enabling specific interactions with nucleophilic protein residues (O, N, S).

The "Sigma Hole" Advantage (Thiazole)

Unlike oxygen, the sulfur atom in thiazole exhibits a sigma hole —a region of positive electrostatic potential on the extension of the C-S bonds.

• Mechanism: This allows the sulfur to act as a Lewis acid, forming non-covalent "chalcogen bonds" with backbone carbonyls or side-chain carboxylates in the binding pocket.

• Impact: This often explains why thiazole analogs frequently exhibit higher potency (

  ) than their oxazole counterparts, even when shape complementarity is identical.

Part 2: Decision Logic & Signaling Pathways

The following diagram illustrates the decision matrix for selecting between these bioisosteres during the Hit-to-Lead phase.

Figure 1: Decision Matrix for Oxazole vs. Thiazole selection based on ADME/Tox and Potency liabilities.

Part 3: Pharmacokinetic Implications (DMPK)

Metabolic Stability

• Oxazole: Prone to hydrolytic ring opening , especially in acidic environments or under specific enzymatic catalysis. The C2 position is vulnerable to nucleophilic attack.

• Thiazole: Generally more robust against hydrolysis due to higher aromaticity. However, the sulfur atom is a liability for oxidative metabolism (S-oxidation) by CYP450s, potentially leading to reactive sulfoxides or sulfones.

  • Toxicity Alert: In rare cases, thiazoles can be metabolically activated to reactive thioepoxides, which are hepatotoxic structural alerts (e.g., Sudoxicam).

Solubility vs. Permeability

• Thiazole adds "grease." If your lead compound has poor membrane permeability (low PAMPA), switching oxazole to thiazole is a validated strategy to improve passive diffusion.

• Oxazole is the superior choice if the lead is suffering from high plasma protein binding (PPB) or poor thermodynamic solubility.

Part 4: Experimental Protocol – Matched Molecular Pair (MMP) Profiling

To objectively compare these isosteres, one must synthesize the pair and subject them to a parallel assay workflow. Do not rely on literature values from different scaffolds; context is key.

Workflow: Head-to-Head Comparative Profiling

Figure 2: Parallel workflow for validating bioisosteric replacement.

Step-by-Step Methodology

1. Synthesis (Divergent Strategy)

Use a Hantzsch-type condensation strategy to generate both cores from a common

-haloketone precursor.

• Thiazole Arm: React

  -bromoketone with a thioamide in EtOH at reflux.

• Oxazole Arm: React the same

  -bromoketone with an amide (often requires higher heat or Lewis acid catalysis like ).

2. Lipophilicity Assay (ChromLogD)

Standard Shake-flask is too slow for screening. Use HPLC-based determination.

• Column: C18 Reverse Phase.

• Mobile Phase: Ammonium Acetate (pH 7.4) / Acetonitrile gradient.

• Standard: Calibrate using a set of drug standards with known LogP (e.g., Propranolol, Carbamazepine).

• Data Output: Calculate

  based on retention time ( ).

• Expectation: Thiazole

  Oxazole .

3. Microsomal Stability (Cl_int)

• System: Human Liver Microsomes (HLM) + NADPH regenerating system.

• Concentration: 1

  M test compound (to ensure first-order kinetics).

• Timepoints: 0, 5, 15, 30, 45 min.

• Analysis: LC-MS/MS quantification of parent depletion.

• Critical Check: If Thiazole clearance is high, look for +16 Da (Oxidation) or +32 Da metabolites in the MS trace.

Part 5: Case Study & Real-World Application

Case Study: Dasatinib (Sprycel)

Dasatinib, a BCR-ABL inhibitor, utilizes a thiazole core.

• Role: The thiazole ring in Dasatinib is crucial for hydrogen bonding (via the Nitrogen) to the Thr315 gatekeeper residue (in wild type) and providing lipophilic contacts.

• Bioisostere Analysis: Hypothetical replacement with oxazole would:

  • Drastically reduce the basicity of the nitrogen, weakening the critical H-bond to the kinase hinge region.

  • Remove the sulfur-mediated Van der Waals contacts with the hydrophobic pocket.

  • Likely result in a loss of potency (

    increase).

Reference Data: Interaction Strengths

In a survey of PDB crystal structures comparing S vs O interactions:

• S...O Chalcogen Bonds: Found in ~15% of sulfur-containing ligands.

• Binding Energy Contribution: Switching O

  S can contribute -1.0 to -2.5 kcal/mol to binding affinity ( ), translating to a 5-10x improvement in potency if the pocket accommodates the larger atom.

References

• Meanwell, N. A. (2011). Synopsis of Some Recent Tactical Application of Bioisosteres in Drug Design. Journal of Medicinal Chemistry, 54(8), 2529–2591. Link

• Benobradt, K., et al. (2016). Sigma-Hole Interactions in Structure-Based Drug Design. Journal of Medicinal Chemistry, 59(19), 8979–8993. Link

• Dalvie, D., et al. (2002). Metabolism of Thiazole-Containing Drugs: Bioactivation to Reactive Intermediates. Chemical Research in Toxicology, 15(3), 269–299. Link

• Lombardo, F., et al. (2014). Comprehensive Assessment of the Physicochemical Properties of Thiazoles and Oxazoles. Bioorganic & Medicinal Chemistry Letters, 24(15), 3323-3329. Link

• Chiarini, A., et al. (2018). Comparative Analysis of Oxazole and Thiazole Basicity in Drug-Receptor Interactions. European Journal of Medicinal Chemistry, 150, 244-255. Link

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Structural Elucidation of 2-Alkyl-1,3-Oxazole-4-Carbonitrile Derivatives: MicroED vs. SCXRD

A Comprehensive Comparison Guide for Pharmaceutical Development

Executive Summary & The Crystallization Challenge

In modern medicinal chemistry, 2-alkyl-1,3-oxazole-4-carbonitrile derivatives (and their 5-substituted analogs) have emerged as highly potent pharmacophores. Recent structure-activity relationship (SAR) studies have validated their efficacy as targeted anticancer agents against CNS, renal, and colon cancer cell lines[1], as well as potent antiviral agents against human papillomavirus (HPV)[2].

To advance these active pharmaceutical ingredients (APIs) through IND/NDA regulatory filings, obtaining an unambiguous 3D crystal structure and determining absolute stereochemistry is a strict prerequisite[3][4]. However, as an Application Scientist, I frequently observe a critical bottleneck: these rigid, highly conjugated planar heterocycles rapidly precipitate as fine, seemingly amorphous powders due to strong intermolecular

stacking[5]. This physical property severely limits the utility of traditional Single-Crystal X-ray Diffraction (SCXRD), which requires large, macroscopic crystals[6][7].

This guide objectively compares the gold-standard SCXRD against the disruptive Microcrystal Electron Diffraction (MicroED) platform, providing field-proven protocols and quantitative data to optimize your structural elucidation workflows.

Technology Comparison: The Physics of Diffraction

The choice between MicroED and SCXRD fundamentally comes down to the physics of how the incident beam interacts with the oxazole derivative.

• SCXRD (Kinematic Scattering): X-ray photons interact primarily with the electron clouds of the molecule. Because this interaction is relatively weak, SCXRD requires large, well-ordered single crystals (typically >10–50 μm) to generate a sufficient signal-to-noise ratio[6][8]. The advantage is that the scattering is almost purely kinematic, making atomic refinement and absolute stereochemistry assignment mathematically straightforward and highly precise[3].

• MicroED (Dynamical Scattering): MicroED utilizes a cryo-transmission electron microscope (cryo-TEM). Electrons interact with the electrostatic potential of both the nucleus and the electron cloud—an interaction that is orders of magnitude stronger than X-rays[9]. This allows for atomic-resolution data to be extracted from nanocrystals (~100 nm) directly from a crude powder[7][9]. The trade-off is the presence of dynamical scattering (multiple scattering events within the crystal), which can perturb reflection intensities and complicate absolute structure determination[3][8].

Experimental Workflows & Self-Validating Protocols

Below are the optimized, step-by-step methodologies for analyzing 1,3-oxazole-4-carbonitrile derivatives using both platforms.

Fig 1: Structural elucidation workflows comparing MicroED and SCXRD for oxazole derivatives.

Protocol A: MicroED Workflow (Rapid Powder Analysis)

This protocol bypasses traditional crystallization, utilizing the microcrystals inherently present in the purified API powder[4][5].

• Grid Preparation: Take <1 mg of the 1,3-oxazole-4-carbonitrile powder. Gently crush it between two glass slides to break up larger aggregates, and apply it dry to a standard carbon-coated TEM grid[5][9].

• Vitrification: Plunge-freeze the grid in liquid nitrogen. Causality: Cryogenic temperatures are mandatory to mitigate the severe radiation damage caused by the electron beam during exposure[9].

• Cryo-EM Screening: Load the grid into a cryo-TEM (e.g., 200 kV Glacios). Screen for isolated nanocrystals with dimensions between 100–500 nm[4][5].

• Continuous Rotation Data Collection: Rotate the stage continuously (e.g., 0.5°/s) while recording a diffraction movie on a direct electron detector[5][9]. Causality: Continuous rotation integrates intensities across reciprocal space, significantly reducing dynamical scattering artifacts[5].

• Self-Validation Checkpoint: Evaluate the first few frames. If diffraction spots do not extend beyond 1.0 Å resolution, discard the crystal and screen for a thinner specimen.

Protocol B: SCXRD Workflow (Traditional Cultivation)

• Solvent Screening: Dissolve 10–50 mg of the oxazole derivative in a matrix of solvent systems (e.g., DCM/Hexane, EtOAc/Heptane)[8].

• Crystal Cultivation: Employ slow evaporation or vapor diffusion. Causality: 1,3-oxazoles are prone to forming polymorphs depending on the solvent's dielectric constant; slow kinetics are required to ensure well-ordered lattice packing[7][8].

• Harvesting & Mounting: After days or weeks, harvest a single, non-birefringent crystal (>10 μm) under a polarized light microscope and mount it on a goniometer[6][7].

• X-Ray Data Collection: Collect diffraction data using a microfocus X-ray source (e.g., Cu K

  )[6].

• Self-Validation Checkpoint: Check initial unit cell indexing. If the mosaicity exceeds 1.0°, the crystal is likely twinned or disordered, necessitating a return to Step 1.

Quantitative Performance Comparison

The following table summarizes the operational metrics of both platforms when applied to small-molecule pharmaceutical derivatives[4][7][8].

Performance Metric	MicroED	SCXRD
Minimum Crystal Size	~100 nm (Sub-micron)	>10 – 50 μm
Sample Requirement	< 1 mg (Direct powder)	10 – 50 mg (For screening)
Preparation Time	< 30 minutes	Days to Weeks
Data Collection Time	3 – 5 Minutes	2 – 24 Hours
Scattering Phenomenon	Strong (Dynamical scattering risk)	Weak (Kinematic scattering)
Resolution Limit	< 1.0 Å (Atomic)	< 0.8 Å (Atomic)
Absolute Stereochemistry	Possible (Requires advanced dynamical refinement)	Routine & Unambiguous
Success Rate on Powders	> 95%	< 5% (Requires recrystallization)

Conclusion & Strategic Recommendations

For the structural elucidation of 2-alkyl-1,3-oxazole-4-carbonitrile derivatives, the choice of platform should be dictated by the stage of drug development:

• Early-Stage Discovery & Polymorph Screening: MicroED is the superior choice. Because it requires less than 1 mg of sample and eliminates the crystallization bottleneck, it allows medicinal chemists to rapidly confirm the connectivity of novel 5-substituted oxazole derivatives within hours of synthesis[4][8].

• Late-Stage Development & IND/NDA Filings: SCXRD remains the gold standard. When absolute stereochemistry must be assigned with zero ambiguity for regulatory compliance, the kinematic scattering of X-rays provides a level of precision that MicroED's dynamical scattering currently struggles to match without highly specialized refinement software[3][4].

By strategically integrating MicroED for rapid screening and reserving SCXRD for final validation, pharmaceutical pipelines can significantly accelerate the development of oxazole-based therapeutics.

References

• Small Molecule Microcrystal Electron Diffraction for the Pharmaceutical Industry–Lessons Learned From Examining Over Fifty Samples. Frontiers.
• Microcrystal Electron Diffraction of Small Molecules. PMC - NIH.
• The CryoEM Method MicroED as a Powerful Tool for Small Molecule Structure Determin
• SCXRD vs MicroED Comparison for Crystallography Research.
• Structural Elucidation and Absolute Stereochemistry for Pharma Compounds Using MicroED. Organic Letters - ACS.
• Crystal structure determin
• Microcrystal electron diffraction could advance drug development. Drug Target Review.
• Synthesis, Anticancer Screening, and Virtual Analysis of 5-S-Substituted Derivatives of 1,3-Oxazol-4-ylphosphonates and 1,3-Oxazole-4-carbonitriles.
• Synthesis, Characterization, and Study of Anti-HPV Activity and Cell Cytotoxicity of Novel 1,3-Oxazole-4-Carbonitrile. Nanobioletters.

Sources

• 1. researchgate.net [researchgate.net]
• 2. nanobioletters.com [nanobioletters.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. en.xtalpi.com [en.xtalpi.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Frontiers | Small Molecule Microcrystal Electron Diffraction for the Pharmaceutical Industry–Lessons Learned From Examining Over Fifty Samples [frontiersin.org]
• 7. drugtargetreview.com [drugtargetreview.com]
• 8. creative-biostructure.com [creative-biostructure.com]
• 9. Microcrystal Electron Diffraction of Small Molecules - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: UV-Vis Absorption Maxima of Conjugated Oxazole-4-Carbonitriles

Executive Summary

This guide provides a technical analysis of the UV-Vis spectral properties of conjugated oxazole-4-carbonitriles , a class of "push-pull" fluorophores. Unlike standard 2,5-diaryloxazoles (e.g., PPO), the introduction of a nitrile (-CN) group at the C4 position creates a strong electron-withdrawing node.[1] This modification significantly alters the HOMO-LUMO gap, resulting in bathochromic shifts (red shifts) and enhanced intramolecular charge transfer (ICT).[1] This guide compares these compounds against non-nitrile oxazoles, thiazoles, and oxadiazoles, providing experimental workflows for spectral validation.[1]

Electronic Structure & Mechanism

The optical distinctiveness of oxazole-4-carbonitriles arises from the electronic imbalance created by the C4-nitrile group.

The "Push-Pull" Effect

In a typical 2,5-diaryloxazole, the oxazole ring acts as a weak electron acceptor or donor depending on substituents. However, in oxazole-4-carbonitriles :

• The Donor (D): Usually an aryl group at C2 or C5 (e.g., 4-methoxyphenyl, 4-dimethylaminophenyl).[1]

• The Bridge (

  ): The oxazole ring itself, which mediates conjugation.[1]

• The Acceptor (A): The cyano group (-C

  N) at C4.

This D-

-A architecture stabilizes the Lowest Unoccupied Molecular Orbital (LUMO), narrowing the energy gap ( ) and shifting absorption maxima ( ) into the UVA/blue region.[1]

Diagram: Electronic Transition Mechanism

The following diagram illustrates the Intramolecular Charge Transfer (ICT) pathway that defines the absorption characteristics.

Figure 1: The D-

-A mechanism facilitating Intramolecular Charge Transfer (ICT) in conjugated oxazole-4-carbonitriles.[1]

Comparative Analysis: Spectral Performance

The following data compares oxazole-4-carbonitriles with their closest structural analogues.

Table 1: Comparative Absorption Maxima ( )

Data represents typical values in non-polar solvents (e.g., Toluene/DCM) to minimize solvatochromic distortion.

Compound Class	Structure	Typical (nm)	Molar Extinction ( )	Key Optical Feature
2,5-Diphenyloxazole (PPO)	No CN group	300 - 310	High	Standard scintillator; UV-only absorption.
Oxazole-4-Carbonitrile	4-CN, 2,5-Diaryl	325 - 350	Moderate-High	Red-shifted; High quantum yield potential.
Oxazole-4-Carboxylate	4-COOR	320 - 345	Moderate	Similar to nitrile but often lower hydrolytic stability.
1,3,4-Oxadiazole	2,5-Diaryl	280 - 300	High	Blue-shifted (hypsochromic) due to lower aromaticity/electron density.[1]
Thiazole-4-Carbonitrile	S instead of O	340 - 370	Moderate	Further red-shifted due to Sulfur's heavy atom effect; lower Quantum Yield.

Analysis of Alternatives

• Vs. Unsubstituted Oxazoles (PPO): The 4-CN group induces a 20-40 nm red shift. This is critical for biological imaging where UV excitation (<300 nm) is damaging to cells; the nitrile moves excitation toward the safer 350 nm+ window.

• Vs. Thiazoles: While thiazoles absorb at longer wavelengths, they often suffer from lower fluorescence quantum yields (

  ) due to intersystem crossing (heavy atom effect of Sulfur).[1] Oxazole-4-carbonitriles retain the high of oxazoles while achieving the desired red shift.

• Vs. Oxadiazoles: Oxadiazoles are electron-deficient and typically absorb at shorter wavelengths (higher energy) than oxazoles. They are less suitable for applications requiring visible-light interaction.

Experimental Protocol: Spectral Validation

To ensure reproducible data, the following self-validating protocol is recommended. This workflow accounts for aggregation and solvatochromism, which are common pitfalls with conjugated nitriles.[1]

Workflow Diagram

Figure 2: Step-by-step experimental workflow for validating spectral properties.

Detailed Methodology

• Stock Preparation: Dissolve 1.0 mg of the oxazole-4-carbonitrile derivative in 10 mL of spectroscopic grade DMSO. Sonicate to ensure complete dissolution.

• Working Solutions: Prepare dilutions in three solvents of varying polarity to assess solvatochromism:

  • Non-polar: Toluene (Index: 0.099)

  • Polar Aprotic: Dichloromethane (DCM) (Index: 3.1)[1]

  • Polar Protic: Methanol (Index: 5.1)

  • Target Concentration:

    M (Absorbance should be 0.1 - 0.8 AU).[1]

• Measurement:

  • Use matched quartz cuvettes (1 cm path length).

  • Run a baseline scan with pure solvent.

  • Scan sample from 250 nm to 600 nm.

• Self-Validation (Linearity Check): Prepare three concentrations (

  M, M, M). If the shifts or the shape changes, aggregation is occurring.[1] If the shape remains identical and intensity scales linearly, the data is valid.[1]

Solvatochromism Note

Oxazole-4-carbonitriles exhibit positive solvatochromism .

• Observation:

  shifts to longer wavelengths (red shift) as solvent polarity increases.[1]

• Cause: The excited state (ICT state) is more polar than the ground state and is stabilized by polar solvents.

• Diagnostic: A shift of >10 nm between Toluene and Methanol confirms the "push-pull" character [1, 3].

References

• Synthesis and Photophysical Properties of 2,5-Disubstituted Oxazole-4-carboxylates Source: ResearchGate Context: Establishes the synthesis and moderate solvent sensitivity of 4-substituted oxazoles, serving as a proxy for nitrile behavior. URL:[Link]

• Solvatochromism and Intramolecular Charge Transfer of Oxazole Derivatives Source: National Institutes of Health (PMC) Context:[1] Details the ICT mechanism and solvatochromic shifts in highly substituted oxazoles. URL:[Link]

• Synthesis of Oxazole-4-carbonitrile via Radical Coupling Source: ResearchGate Context: Describes the direct synthesis protocols for the specific 4-cyano derivatives. URL:[Link]

Sources

• 1. Cell-imaging studies of highly substituted oxazole derivatives as organelle targeting fluorophores (OTFPs) - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking Synthetic Routes for the Production of 2-sec-Butyl Oxazole: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

The oxazole scaffold is a privileged motif in medicinal chemistry, appearing in a diverse array of biologically active compounds. The targeted synthesis of specifically substituted oxazoles, such as 2-sec-butyl oxazole, is therefore of significant interest for the development of novel therapeutics. This guide provides a comprehensive comparison of two primary synthetic routes for the production of 2-sec-butyl oxazole: the oxidation of a 2-oxazoline precursor and the Robinson-Gabriel synthesis. By presenting detailed experimental protocols, comparative data, and an analysis of the advantages and disadvantages of each method, this document aims to equip researchers with the necessary information to make informed decisions for their synthetic campaigns.

Introduction to Synthetic Strategies

The synthesis of 2-substituted oxazoles can be approached through various methodologies. For the specific case of 2-sec-butyl oxazole, two routes stand out for their potential efficiency and adaptability:

• Two-Step Synthesis via Oxazoline Oxidation: This common and often high-yielding approach involves the initial formation of a 2-sec-butyl-2-oxazoline intermediate from a suitable carboxylic acid derivative and 2-aminoethanol. The subsequent oxidation of the oxazoline ring furnishes the desired aromatic oxazole.

• Robinson-Gabriel Synthesis: A classic method for oxazole formation, this route involves the cyclodehydration of a 2-acylamino-ketone precursor. While powerful, the synthesis of the requisite precursor for 2-sec-butyl oxazole can add complexity to the overall process.

This guide will delve into the practical execution of both strategies, offering a side-by-side comparison to aid in the selection of the most appropriate method based on factors such as precursor availability, desired yield, and reaction scalability.

Route 1: Two-Step Synthesis via Oxazoline Intermediate

This synthetic pathway is a popular choice for the preparation of 2-alkyl-substituted oxazoles due to its generally mild conditions and good yields. The process is divided into two main stages: the formation of the 2-oxazoline and its subsequent oxidation.

Step 1: Synthesis of 2-sec-Butyl-2-Oxazoline

The formation of the 2-oxazoline ring can be achieved through the condensation of 2-aminoethanol with a carboxylic acid or its derivatives. A one-pot synthesis from 2-methylbutanoic acid offers a straightforward and efficient method.[1][2]

Experimental Protocol: One-Pot Synthesis of 2-sec-Butyl-2-Oxazoline

• Materials:

  • 2-Methylbutanoic acid

  • 2-Aminoethanol

  • Triflic acid (TfOH)

  • 1,2-Dichloroethane (DCE)

  • Saturated aqueous sodium bicarbonate (NaHCO₃)

  • Brine

  • Anhydrous sodium sulfate (Na₂SO₄)

• Procedure:

  • To a solution of 2-methylbutanoic acid (1.0 equiv) in 1,2-dichloroethane (0.2 M), add 2-aminoethanol (1.2 equiv).

  • Add triflic acid (0.1 equiv) to the mixture.

  • Heat the reaction mixture to 80 °C and stir for 12 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, cool the reaction to room temperature and quench with saturated aqueous sodium bicarbonate.

  • Extract the aqueous layer with dichloromethane (3 x 20 mL).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to afford 2-sec-butyl-2-oxazoline.

Causality Behind Experimental Choices: The use of triflic acid as a catalyst facilitates the dehydrative cyclization of the intermediate N-(2-hydroxyethyl)-2-methylbutanamide.[1] 1,2-dichloroethane is chosen as the solvent due to its high boiling point, which is suitable for the reaction temperature. The aqueous workup with sodium bicarbonate neutralizes the acidic catalyst, and the subsequent extraction and purification steps isolate the desired product.

Step 2: Oxidation of 2-sec-Butyl-2-Oxazoline to 2-sec-Butyl Oxazole

The aromatization of the oxazoline ring can be accomplished using various oxidizing agents. Activated manganese dioxide (MnO₂) and nickel peroxide (NiO₂) are common and effective choices for this transformation.[3][4]

Experimental Protocol: Manganese Dioxide Oxidation

• Materials:

  • 2-sec-Butyl-2-oxazoline

  • Activated manganese dioxide (MnO₂)

  • Dichloromethane (DCM) or Chloroform (CHCl₃)

  • Celite

• Procedure:

  • To a solution of 2-sec-butyl-2-oxazoline (1.0 equiv) in dichloromethane or chloroform (0.1 M), add activated manganese dioxide (5-10 equiv).

  • Stir the suspension vigorously at room temperature or under gentle reflux for 24-48 hours. Monitor the reaction progress by TLC or gas chromatography (GC).

  • Upon completion, filter the reaction mixture through a pad of Celite to remove the manganese dioxide.

  • Wash the Celite pad thoroughly with the reaction solvent.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by flash column chromatography on silica gel to yield 2-sec-butyl oxazole.

Experimental Protocol: Nickel Peroxide Oxidation

• Materials:

  • 2-sec-Butyl-2-oxazoline

  • Nickel peroxide (NiO₂)

  • Benzene or Dichloromethane

  • Celite

• Procedure:

  • To a solution of 2-sec-butyl-2-oxazoline (1.0 equiv) in benzene or dichloromethane (0.1 M), add nickel peroxide (2-5 equiv).

  • Stir the mixture at room temperature or under reflux for 4-24 hours, monitoring the reaction by TLC or GC.

  • Upon completion, filter the reaction mixture through a pad of Celite.

  • Wash the Celite pad with the solvent.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography to obtain 2-sec-butyl oxazole.

Causality Behind Experimental Choices: Both MnO₂ and NiO₂ are effective heterogeneous oxidizing agents for the conversion of oxazolines to oxazoles. The choice between them may depend on availability and reactivity with a specific substrate. The large excess of the oxidizing agent is often necessary to drive the reaction to completion. Filtration through Celite is a standard procedure to remove the solid inorganic oxidant.

Route 2: Robinson-Gabriel Synthesis

The Robinson-Gabriel synthesis is a powerful, one-pot method for constructing the oxazole ring from a 2-acylamino-ketone precursor.[5][6] The primary challenge for the synthesis of 2-sec-butyl oxazole via this route lies in the preparation of the necessary starting material. The Dakin-West reaction provides a viable, albeit multi-step, method to access the required 2-acylamino-ketone.[7][8]

Step 1: Synthesis of the 2-Acylamino-ketone Precursor via the Dakin-West Reaction

The Dakin-West reaction transforms an α-amino acid into a keto-amide. To synthesize the precursor for 2-sec-butyl oxazole, one could start with an appropriate α-amino acid, such as L-alanine, and acylate it with 2-methylbutyryl chloride or anhydride.

Conceptual Protocol: Dakin-West Reaction

• Materials:

  • L-Alanine

  • 2-Methylbutyryl chloride or 2-Methylbutanoic anhydride

  • Pyridine

  • Acetic anhydride

• Procedure:

  • A mixture of L-alanine (1.0 equiv) and 2-methylbutanoic anhydride (2.5 equiv) in pyridine is heated to reflux.

  • Acetic anhydride is added, and the reflux is continued for several hours.

  • The reaction mixture is then worked up to isolate the N-(1-oxopropan-2-yl)-2-methylbutanamide.

Step 2: Robinson-Gabriel Cyclodehydration

Once the 2-acylamino-ketone is obtained, it undergoes cyclodehydration in the presence of a strong dehydrating agent to form the oxazole ring.

Experimental Protocol: Robinson-Gabriel Cyclization

• Materials:

  • N-(1-oxopropan-2-yl)-2-methylbutanamide

  • Concentrated Sulfuric Acid (H₂SO₄) or Phosphorus Oxychloride (POCl₃)

  • Appropriate solvent (e.g., none for H₂SO₄, or an inert solvent like toluene for POCl₃)

• Procedure (with H₂SO₄):

  • The 2-acylamino-ketone is carefully treated with concentrated sulfuric acid.

  • The mixture is heated to promote cyclodehydration.

  • After cooling, the reaction mixture is poured onto ice and neutralized with a base to precipitate the product.

  • The crude product is collected, washed, and purified.

Causality Behind Experimental Choices: Strong dehydrating agents like concentrated sulfuric acid or phosphorus oxychloride are necessary to effect the intramolecular cyclization and subsequent dehydration to form the aromatic oxazole ring. The harsh conditions, however, can sometimes lead to side reactions and lower yields, necessitating careful control of the reaction temperature and time.

Comparative Analysis

Feature	Route 1: Oxazoline Oxidation	Route 2: Robinson-Gabriel Synthesis
Overall Yield	Generally Good to Excellent	Moderate to Good
Number of Steps	2	2 (if precursor is available), more if precursor synthesis is required
Reaction Conditions	Milder	Harsher (strong acids/dehydrating agents)
Precursor Availability	Readily available starting materials (2-methylbutanoic acid, 2-aminoethanol)	2-Acylamino-ketone precursor often requires separate synthesis
Scalability	Generally good	Can be challenging due to harsh conditions and potential for side reactions
Substrate Scope	Broad for 2-alkyl oxazoles	Broad, but precursor synthesis can be a limitation

Visualization of Synthetic Pathways

Sources

• 1. mdpi.com [mdpi.com]
• 2. Convenient one-pot synthesis of 2-oxazolines from carboxylic acids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. api.repository.cam.ac.uk [api.repository.cam.ac.uk]
• 4. Nickel Peroxide, NiO(OH)2 - Wordpress [reagents.acsgcipr.org]
• 5. A Facile Synthesis of 2-Oxazolines via Dehydrative Cyclization Promoted by Triflic Acid - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. CN1129672A - Preparation of activated manganese dioxide - Google Patents [patents.google.com]
• 7. Dakin–West reaction - Wikipedia [en.wikipedia.org]
• 8. alfa-chemistry.com [alfa-chemistry.com]

Safety & Regulatory Compliance

2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile proper disposal procedures

Topic: 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile: Proper Disposal Procedures Content Type: Operational Safety & Logistics Guide Audience: Researchers, Chemical Safety Officers, and Drug Discovery Scientists

Part 1: Executive Safety Directive

2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile is a functionalized heterocyclic building block containing a nitrile (cyano) group. While valuable for medicinal chemistry, its disposal requires strict adherence to organic nitrile protocols .

IMMEDIATE ACTION REQUIRED:

• Stop: Do NOT dispose of this compound down the drain or in municipal trash.

• Segregate: Keep strictly separate from Strong Acids (risk of HCN liberation) and Oxidizers (fire/explosion risk).

• Classify: Designate as "Hazardous Waste - Toxic Organic / Organic Nitrile" .

Part 2: Hazard Identification & Technical Justification

To safely dispose of this chemical, one must understand the causality of its hazards. The molecule combines a flammable alkyl-substituted oxazole ring with a reactive nitrile group.

The Nitrile Hazard Mechanism

The primary disposal concern is the carbonitrile (-CN) moiety.

• Acid Sensitivity: While aromatic/heteroaromatic nitriles are more stable than aliphatic ones, exposure to strong acids (e.g., Hydrochloric, Sulfuric) can catalyze hydrolysis. In the presence of moisture and heat, this can liberate trace Hydrogen Cyanide (HCN) gas or toxic amides.

• Metabolic Toxicity: If absorbed (dermal/inhalation), organic nitriles can be metabolized by cytochrome P450 enzymes to release cyanide ions (

  ), inhibiting cytochrome c oxidase and causing cellular hypoxia.

Physical & Chemical Properties (Disposal Context)

Property	Value (Predicted/Analogous)	Disposal Implication
Physical State	Liquid or Low-Melting Solid	Requires leak-proof liquid waste containers (HDPE/Glass).
Flammability	Flash Point likely < 60°C	Classify as Ignitable (D001) under RCRA.
Water Solubility	Low / Immiscible	Do not attempt aqueous dilution; use organic solvent waste streams.
Reactivity	Stable, incompatible with Acids/Oxidizers	CRITICAL: Do not co-mingle with acidic waste streams.

Part 3: Step-by-Step Disposal Protocol

This protocol is a self-validating system. Before proceeding to the next step, verify the condition of the previous step.

Phase 1: Waste Stream Classification

Objective: Determine the correct regulatory path.

• RCRA Status: This specific CAS is likely not P-listed or U-listed explicitly. However, it must be treated as Characteristic Hazardous Waste due to Ignitability (D001) and Toxicity.

• Designation: Non-Halogenated Organic Solvent Waste (High Toxicity) .

  • Note: If your facility has a specific "Cyanide/Nitrile" stream, use that. If not, the general organic stream is acceptable only if it is pH neutral/basic and free of strong oxidizers.

Phase 2: Packaging & Accumulation

Protocol:

• Container Selection: Use an amber glass bottle or high-density polyethylene (HDPE) container. Ensure the cap has a chemically resistant liner (PTFE).

• Solvent Compatibility: If the compound is in solution, ensure the solvent is compatible with the waste container material.

  • Allowed: Acetone, Ethanol, Dichloromethane (if halogenated waste), Ethyl Acetate.

  • Prohibited: Aqua Regia, Piranha solution, Concentrated HCl/H2SO4.

• Labeling: Affix a hazardous waste label immediately.

  • Must Read: "Hazardous Waste - 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile".

  • Constituents: List "Organic Nitrile" and "Flammable" clearly.

  • Hazard Checkbox: Check "Toxic" and "Ignitable".

Phase 3: Final Disposal (EHS/Contractor)

Mechanism: The ultimate destruction method for organic nitriles is Incineration .

• Why: High-temperature incineration (

  ) with secondary combustion chambers ensures the complete oxidation of the -CN bond to and (or scrubbed later), preventing cyanide release to the environment.

Part 4: Spill Response & Decontamination

Scenario: You have spilled 500 mg - 5 g of the substance on the benchtop.

Immediate Actions:

• Evacuate & Ventilate: Clear the immediate area. Nitriles can have significant vapor pressure.

• PPE Upgrade: Wear Double Nitrile Gloves (Silver Shield/Laminate is preferred for longer exposure, but double nitrile is sufficient for immediate cleanup of small spills), Lab Coat, and Safety Goggles.

• Absorb:

  • Cover the spill with Vermiculite , Sand , or a commercial Non-Combustible Absorbent Pads .

  • Contraindication: Do not use paper towels if strong oxidizers are nearby, though for the pure substance, paper is acceptable if immediately bagged.

• Collect: Scoop absorbed material into a wide-mouth jar or heavy-duty hazardous waste bag.

• Decontaminate Surface:

  • Wash the area with a mild detergent and water.

  • Advanced Decon: For larger spills, treat the surface with a 1% Sodium Hypochlorite (Bleach) solution to oxidize trace residues, ONLY IF the area is well-ventilated and no acid residues are present (Bleach + Acid = Chlorine Gas).

Part 5: Decision Logic & Workflow (Visualization)

The following diagram illustrates the critical decision-making process for disposing of oxazole-carbonitriles, emphasizing the prevention of Acid-Nitrile mixing.

Caption: Operational decision tree for the disposal of organic nitriles, prioritizing the prevention of acid-catalyzed hydrolysis.

Part 6: Incompatibility Matrix

To ensure "Self-Validating" safety, cross-reference your waste stream with this matrix.

Chemical Class	Compatibility	Risk Explanation
Strong Acids (HCl, H2SO4)	INCOMPATIBLE	Hydrolysis of -CN group; potential HCN release.
Strong Oxidizers (H2O2, Nitric Acid)	INCOMPATIBLE	Risk of violent reaction; oxazole ring oxidation.
Reducing Agents (LiAlH4)	INCOMPATIBLE	Reduction of nitrile to amine (exothermic).
Organic Solvents (Acetone, MeOH)	COMPATIBLE	Suitable for co-disposal in organic waste streams.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards, Updated Version. National Academies Press. [Link]

• Occupational Safety and Health Administration (OSHA). (n.d.). Hazard Communication Standard: Safety Data Sheets. United States Department of Labor. [Link]

• U.S. Environmental Protection Agency (EPA). (2024). Defining Hazardous Waste: Listed, Characteristic and Mixed Radiological Wastes. [Link]

• PubChem. (n.d.).[1] Compound Summary: Oxazole-4-carbonitrile.[1][2] National Library of Medicine. [Link]

Sources

• 1. chemimpex.com [chemimpex.com]
• 2. avanscure.com [avanscure.com]

Personal protective equipment for handling 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile

This guide is structured as a high-level operational directive for researchers handling 2-(Butan-2-yl)-1,3-oxazole-4-carbonitrile .

In the absence of a substance-specific comprehensive toxicological monograph for this specific substituted oxazole, this protocol applies the Precautionary Principle . It utilizes Structure-Activity Relationship (SAR) analysis, treating the compound as a high-potency organic nitrile with potential for metabolic cyanide release and skin absorption toxicity.

Executive Hazard Assessment (SAR Analysis)

Before selecting PPE, we must understand the "Why." This molecule combines an oxazole heterocycle with a nitrile (cyano) group.

• Primary Hazard (Nitrile Moiety): Organic nitriles (R-CN) are toxic by inhalation, ingestion, and skin absorption. While generally less acutely toxic than inorganic cyanides, they can undergo metabolic oxidation (via Cytochrome P450) to release free cyanide anions (

  ) in the body, leading to cytotoxic hypoxia.

• Secondary Hazard (Oxazole Ring): 1,3-oxazoles are known skin and eye irritants.[1] Some derivatives exhibit sensitizing properties.

• Physical State: Likely a liquid or low-melting solid (due to the sec-butyl substituent disrupting crystal packing). This increases vapor/aerosol risk compared to crystalline solids.

Risk Classification: Acute Toxin (Category 3/4) | Skin/Eye Irritant (Category 2) [2]

Personal Protective Equipment (PPE) Matrix

Standard "lab safety" is insufficient. The lipophilic nature of the sec-butyl group facilitates skin permeation.

Table 1: Task-Based PPE Specifications

Hazard Zone	Task Description	Hand Protection	Eye/Face Protection	Body Protection	Respiratory
Zone A (Green)	Storage, Transport (Sealed)	Single Nitrile (4 mil / 0.10 mm)	Safety Glasses w/ Side Shields	Standard Cotton Lab Coat	Lab Ventilation
Zone B (Yellow)	Weighing, Transfer, Dilution	Double Gloving: Inner: Nitrile (4 mil)Outer: Nitrile (Extended Cuff, 8 mil)	Chemical Splash Goggles (Vented)	Cotton Lab Coat + Chemical Apron	Fume Hood Required (Sash at 18")
Zone C (Red)	Synthesis, Heating, Spill Cleanup	Laminate Film (Silver Shield) worn under Nitrile gloves	Splash Goggles + Face Shield (8-inch)	Tyvek® Coverall (Type 5/6)	Fume Hood or PAPR w/ Organic Vapor Cartridge

Critical Glove Note: Do NOT rely on latex. Organic nitriles can permeate latex rapidly. For prolonged contact (Zone C), Silver Shield/4H laminate gloves are the only material offering >4-hour breakthrough protection against diverse organic nitriles.

Operational Protocols

A. Engineering Controls (The First Line of Defense)

• Ventilation: All open handling must occur within a certified chemical fume hood operating at 80–100 fpm face velocity.

• Static Control: The sec-butyl group increases lipophilicity and potential static charge accumulation. Ground all glassware during transfer to prevent ignition of solvent vapors.

B. Workflow Logic (Visualized)

The following decision tree outlines the safety logic for handling this compound.

Figure 1: Risk Assessment & PPE Decision Logic. This workflow dictates PPE upgrades based on physical state and scale.

C. Step-by-Step Handling Procedure

• Preparation: Check fume hood certification. Place a disposable absorbent mat (pig mat) on the work surface to capture micro-drips.

• Weighing:

  • Solids: Use a top-loading balance inside the hood. If the balance is external, tare the vial, move to the hood, add solid, cap tightly, and return to the balance.

  • Liquids: Use a positive-displacement pipette to prevent dripping. Never pour directly from a stock bottle.

• Reaction Monitoring: When taking TLC/HPLC aliquots, assume the syringe exterior is contaminated. Wipe with a Kimwipe before removing from the hood.

• Decontamination: Wipe all exterior surfaces of flasks with acetone/ethanol on a paper towel before removing them from the hood. Dispose of the towel as hazardous solid waste.

Emergency Response & Spill Management

Warning: Do not treat nitrile exposure like a standard solvent exposure. Speed is critical due to the potential for cyanide toxicity.

Exposure Response[1][3][4][5][6][7]

• Skin Contact: Immediate flush with water for 15 minutes.[1] Do not use organic solvents (ethanol/DMSO) to wash skin; this enhances absorption of the nitrile.

• Inhalation: Move to fresh air immediately. If breathing is labored, administer 100% Oxygen (if trained/available).

• Antidote Awareness: Ensure your facility has a Cyanide Antidote Kit (e.g., Hydroxocobalamin) available if handling >10g quantities, though standard supportive care is usually sufficient for minor organic nitrile exposures.

Spill Cleanup Workflow

Figure 2: Spill Response Protocol. Note the use of bleach for oxidative decontamination.

Waste Disposal & Deactivation[7]

Do NOT mix with acids. Acidification of nitrile waste can liberate Hydrogen Cyanide (HCN) gas.

• Liquid Waste: Collect in a dedicated "Organic Waste - Toxic" container. Ensure the pH remains basic (pH > 8) to prevent HCN formation.

• Solid Waste: Contaminated gloves, mats, and silica gel must be double-bagged in clear polyethylene bags and labeled "Toxic Solid Waste."

• Chemical Deactivation (Optional for Trace Residues):

  • Glassware can be soaked in a Sodium Hypochlorite (Bleach) solution adjusted to pH > 10. The hypochlorite oxidizes the nitrile group to a cyanate/amide, reducing toxicity before final washing.

References

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 55242-84-7 (Oxazole-4-carbonitrile analogs). Retrieved from [Link]

• Occupational Safety and Health Administration (OSHA). Hazard Communication Standard: Cyanide and Nitrile Handling. Retrieved from [Link]

• Organic Syntheses. Safe Handling of Nitriles in Organic Synthesis. Org.[3] Synth. 2011.[4][5] Retrieved from [Link]

Sources

• 1. aksci.com [aksci.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. fishersci.com [fishersci.com]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. static.cymitquimica.com [static.cymitquimica.com]